2-Hydroxymethyl benzoic acid

• CAS: 612-20-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Hydroxymethylbenzoic Acid: Chemical Properties and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical properties of 2-Hydroxymethylbenzoic acid. It is intended to be a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical synthesis applications. This document details the compound's physical characteristics, spectroscopic data, and provides in-depth experimental protocols for its synthesis, purification, and analysis. Additionally, it touches upon its known biological activities and safety information.

Chemical and Physical Properties

2-Hydroxymethylbenzoic acid, also known as 2-carboxybenzyl alcohol, is an organic compound with the molecular formula C₈H₈O₃. It is a white crystalline solid.[1] This compound serves as a versatile precursor in the synthesis of various pharmaceutical and cosmetic products.[1] It is recognized as an endogenous human metabolite.

Table 1: Physical and Chemical Properties of 2-Hydroxymethylbenzoic Acid

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[2]
Molecular Weight	152.15 g/mol	[2]
Melting Point	127-128 °C	[2]
Boiling Point	333.9 °C at 760 mmHg
Solubility in Water	4.28 mg/mL at 20 °C	[2]
pKa	3.84 ± 0.10 (Predicted)
Appearance	White crystalline solid	[1]
InChI Key	MGMNPSAERQZUIM-UHFFFAOYSA-N	[2]
CAS Number	612-20-4	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2-Hydroxymethylbenzoic acid. The following tables summarize the expected spectral data.

Table 2: Predicted ¹H NMR Spectral Data for 2-Hydroxymethylbenzoic Acid

Chemical Shift (ppm)	Multiplicity	Assignment
~10-12	Singlet (broad)	-COOH
~7.9-8.1	Doublet	Aromatic H
~7.2-7.6	Multiplet	Aromatic H
~4.8	Singlet	-CH₂-
~4.5-5.5	Singlet (broad)	-OH

Note: The exact chemical shifts can vary depending on the solvent used. A predicted spectrum in D₂O is available.

Table 3: Key IR Absorption Bands for 2-Hydroxymethylbenzoic Acid

Wavenumber (cm⁻¹)	Functional Group	Description
3300-2500 (broad)	O-H	Carboxylic acid O-H stretch
~3400 (broad)	O-H	Alcohol O-H stretch
~3000	C-H	Aromatic C-H stretch
~1700	C=O	Carboxylic acid C=O stretch
~1600, ~1450	C=C	Aromatic C=C stretch
~1250	C-O	C-O stretch

Table 4: Expected Mass Spectrometry Data for 2-Hydroxymethylbenzoic Acid

m/z	Ion
152	[M]⁺
134	[M-H₂O]⁺
105	[M-HCOOH]⁺
77	[C₆H₅]⁺

Experimental Protocols

Synthesis of 2-Hydroxymethylbenzoic Acid

A common method for the synthesis of 2-Hydroxymethylbenzoic acid is the catalytic hydrogenation of phthalaldehydic acid.[1]

Experimental Protocol: Synthesis via Catalytic Hydrogenation

• Preparation of Alkaline Solution: Dissolve phthalaldehydic acid in an aqueous alkaline solution, adjusting the pH to between 8 and 14.

• Hydrogenation: Introduce a suitable hydrogenation catalyst (e.g., a noble metal catalyst) to the alkaline solution. Carry out the hydrogenation reaction under a hydrogen atmosphere at a controlled temperature (e.g., 22°C).[1]

• Catalyst Removal: Once the reaction is complete, separate the catalyst from the solution by filtration.

• Acidification and Precipitation: Acidify the resulting solution with an acid, such as hydrochloric acid, to a pH of 4-5. This will cause the 2-Hydroxymethylbenzoic acid to precipitate out of the solution as a white solid.[1]

• Isolation: Collect the precipitated 2-Hydroxymethylbenzoic acid by filtration.

Purification of 2-Hydroxymethylbenzoic Acid

Recrystallization is an effective method for purifying the crude 2-Hydroxymethylbenzoic acid.

Experimental Protocol: Purification by Recrystallization

• Dissolution: Place the crude 2-Hydroxymethylbenzoic acid in an Erlenmeyer flask and add a minimal amount of hot water to dissolve the solid. The solubility of benzoic acid derivatives is significantly higher in hot water compared to cold water.[3]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. As the solution cools, the solubility of 2-Hydroxymethylbenzoic acid will decrease, leading to the formation of pure crystals. The cooling process can be further enhanced by placing the flask in an ice bath.[3]

• Isolation and Drying: Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold water.[3] Dry the purified crystals in a desiccator or a vacuum oven.

Spectroscopic Analysis Protocols

3.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-Hydroxymethylbenzoic acid in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire the ¹H NMR spectrum using a standard NMR spectrometer (e.g., 400 MHz).

• Data Analysis: Process the spectrum to identify the chemical shifts, multiplicities, and integration values of the different proton signals to confirm the structure of the compound.

3.3.2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of the dried sample with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.[4] Press the powder into a thin, transparent pellet using a hydraulic press.

• Data Acquisition: Place the KBr pellet in the sample holder of an FTIR spectrometer and record the spectrum.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in 2-Hydroxymethylbenzoic acid.

3.3.3. Liquid Chromatography-Mass Spectrometry (LC-MS)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent system (e.g., methanol/water with 0.1% formic acid).

• Chromatographic Separation: Inject the sample into an HPLC system equipped with a C18 column. Use a suitable mobile phase gradient to achieve separation.

• Mass Spectrometric Detection: Analyze the eluent using a mass spectrometer, typically with electrospray ionization (ESI), in both positive and negative ion modes to obtain the mass-to-charge ratio of the parent ion and its fragments.[5]

Biological Activity and Mechanism of Action

2-Hydroxymethylbenzoic acid has been noted for its potential anti-inflammatory and antibacterial activities. While the precise signaling pathways are a subject of ongoing research, the mechanisms of related benzoic acid derivatives provide some insights.

• Anti-inflammatory Activity: The anti-inflammatory effects of benzoic acid derivatives are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, mediators of inflammation.[6] Some studies on related compounds also suggest a role in modulating inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[7]

• Antibacterial Activity: The antibacterial action of benzoic acids is thought to involve the disruption of the bacterial cell membrane's integrity.[8] The undissociated form of the acid can diffuse across the membrane, and once inside the more alkaline cytoplasm, it dissociates, releasing protons and acidifying the cell's interior, which disrupts metabolic processes.[9]

Mandatory Visualization

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. westfield.ma.edu [westfield.ma.edu]
• 4. scribd.com [scribd.com]
• 5. vuir.vu.edu.au [vuir.vu.edu.au]
• 6. Electronic determinants of the anti-inflammatory action of benzoic and salicylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Hydroxy-4-methoxy benzoic acid attenuates the carbon tetra chloride-induced hepatotoxicity and its lipid abnormalities in rats via anti-inflammatory and antioxidant mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An effect of positional isomerism of benzoic acid derivatives on antibacterial activity against Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to 2-Hydroxymethylbenzoic Acid (CAS Number: 612-20-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid, with the CAS number 612-20-4, is an aromatic organic compound that holds significant interest in the fields of medicinal chemistry and drug development. Structurally, it is a derivative of benzoic acid, featuring a hydroxymethyl group at the ortho position. This substitution imparts unique chemical properties and biological activities, making it a valuable building block in organic synthesis and a subject of investigation for its potential therapeutic applications. This technical guide provides a comprehensive overview of its chemical and physical properties, spectroscopic data, synthesis, and potential pharmacological activities, with a focus on its relevance to researchers and professionals in the life sciences.

Chemical and Physical Properties

2-Hydroxymethylbenzoic acid is a white crystalline solid at room temperature. Its bifunctional nature, containing both a carboxylic acid and a primary alcohol, governs its physical and chemical behavior, including its solubility and reactivity.

Property	Value	Source
Molecular Formula	C₈H₈O₃	--INVALID-LINK--
Molecular Weight	152.15 g/mol	--INVALID-LINK--
CAS Number	612-20-4	--INVALID-LINK--
Melting Point	127-128 °C	--INVALID-LINK--
Solubility in Water	4.28 mg/mL at 20 °C	--INVALID-LINK--
Appearance	Solid	--INVALID-LINK--
IUPAC Name	2-(hydroxymethyl)benzoic acid	--INVALID-LINK--

Spectroscopic Data

The structural elucidation of 2-Hydroxymethylbenzoic acid is confirmed through various spectroscopic techniques. Below is a summary of expected and reported spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted, D₂O, 200 MHz)	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Aromatic Protons	7.2 - 7.8	Multiplet	4H	C₆H₄
Methylene Protons	~4.7	Singlet	2H	-CH₂-OH

Note: The carboxylic acid proton (-COOH) and the hydroxyl proton (-OH) are typically broad singlets and their chemical shifts are highly dependent on the solvent and concentration. In D₂O, these protons would exchange with deuterium (B1214612) and the signals would disappear.

¹³C NMR (Predicted/Reference-based)	Chemical Shift (ppm)	Assignment
Carbonyl Carbon	~170	C=O
Aromatic Carbons	125 - 142	C (aromatic)
Methylene Carbon	~63	-CH₂-OH

Fourier-Transform Infrared (FT-IR) Spectroscopy

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Carboxylic Acid)	3300-2500	Broad
C-H Stretch (Aromatic)	3100-3000	Medium
C=O Stretch (Carboxylic Acid)	1700-1680	Strong
C=C Stretch (Aromatic)	1600-1450	Medium
C-O Stretch (Alcohol & Acid)	1320-1210	Strong
O-H Bend (Alcohol)	~1050	Medium

Mass Spectrometry (MS)

The mass spectrum of 2-Hydroxymethylbenzoic acid would show a molecular ion peak corresponding to its molecular weight. The fragmentation pattern would likely involve the loss of water, carbon monoxide, and the carboxyl group.

m/z	Relative Intensity	Possible Fragment
152	Moderate	[M]⁺
134	High	[M - H₂O]⁺
105	High	[M - H₂O - CHO]⁺ or [M - COOH]⁺
77	Moderate	[C₆H₅]⁺

Synthesis

A common method for the synthesis of 2-Hydroxymethylbenzoic acid is the catalytic hydrogenation of phthalaldehydic acid in an alkaline solution, followed by acidification.[1]

Figure 1: Synthetic workflow for 2-Hydroxymethylbenzoic acid.

Experimental Protocol: Synthesis from Phthalaldehydic Acid[1]

Materials:

• Phthalaldehydic acid

• 10% Sodium bicarbonate (NaHCO₃) solution

• 5% Palladium on alumina (B75360) (Pd/Al₂O₃) catalyst

• Hydrogen gas (H₂)

• Hydrochloric acid (HCl)

• Reaction vessel suitable for hydrogenation (e.g., Parr hydrogenator)

• Filtration apparatus

• Standard laboratory glassware

Procedure:

• Dissolve 125 parts by weight of phthalaldehydic acid in 750 parts of 10% aqueous NaHCO₃ solution in the reaction vessel.

• Add 6.25 parts by weight of the 5% Pd/Al₂O₃ catalyst to the solution.

• Seal the reaction vessel and pressurize with hydrogen gas to 10 atmospheres.

• Stir the reaction mixture at room temperature (approximately 22°C) until the uptake of hydrogen ceases (typically around 2 hours).

• Release the excess hydrogen pressure and filter the reaction mixture to remove the catalyst.

• Slowly add hydrochloric acid to the filtrate with stirring until the pH of the solution reaches 4-5.

• A white precipitate of 2-Hydroxymethylbenzoic acid will form.

• Collect the precipitate by filtration.

• Wash the collected solid with cold water and dry under vacuum to obtain the final product.

Potential Pharmacological Activity and Signaling Pathways

While direct and extensive pharmacological studies on 2-Hydroxymethylbenzoic acid are limited in publicly available literature, its structural similarity to other bioactive benzoic acid derivatives, such as salicylic (B10762653) acid, suggests potential anti-inflammatory and analgesic properties. The following sections describe potential mechanisms of action and experimental protocols to investigate them.

Anti-inflammatory Activity: Inhibition of Cyclooxygenase (COX) Enzymes

Many non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes (COX-1 and COX-2), which are key enzymes in the biosynthesis of prostaglandins, mediators of inflammation.

Figure 2: Potential inhibition of the COX pathway by 2-Hydroxymethylbenzoic acid.

Experimental Protocol: In Vitro COX Inhibition Assay

This protocol is a general guideline and can be adapted based on commercially available COX inhibitor screening kits.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• 2-Hydroxymethylbenzoic acid (test compound)

• Reference inhibitors (e.g., Ibuprofen, Celecoxib)

• Assay buffer

• Detection reagent (e.g., fluorometric or colorimetric probe for prostaglandin (B15479496) detection)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of 2-Hydroxymethylbenzoic acid and reference inhibitors in the assay buffer.

• In a 96-well plate, add the assay buffer, the enzyme (COX-1 or COX-2), and the test compound or reference inhibitor.

• Incubate the plate for a specified time (e.g., 15 minutes) at the recommended temperature (e.g., 37°C) to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Incubate for a further period (e.g., 10 minutes) to allow for prostaglandin production.

• Stop the reaction and add the detection reagent according to the kit manufacturer's instructions.

• Measure the signal (fluorescence or absorbance) using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value.

Modulation of NF-κB and MAPK Signaling Pathways

The transcription factor NF-κB and the Mitogen-Activated Protein Kinase (MAPK) signaling cascade are crucial regulators of inflammatory responses. Many anti-inflammatory compounds act by inhibiting these pathways.

Figure 3: Potential modulation of NF-κB and MAPK signaling pathways.

Experimental Protocol: NF-κB Activation Assay in Macrophages

This protocol describes a general method to assess the effect of a compound on NF-κB activation in a cell-based assay.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Cell culture medium and supplements

• Lipopolysaccharide (LPS)

• 2-Hydroxymethylbenzoic acid

• Reagents for Western blotting (antibodies against phospho-p65, p65, and a loading control like β-actin) or an NF-κB reporter assay system.

• Cell lysis buffer

• Protein assay kit

Procedure:

• Culture RAW 264.7 cells to an appropriate confluency in multi-well plates.

• Pre-treat the cells with various concentrations of 2-Hydroxymethylbenzoic acid for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for a specified time (e.g., 30-60 minutes) to induce NF-κB activation.

• Wash the cells with cold phosphate-buffered saline (PBS).

• Lyse the cells and collect the protein extracts.

• Determine the protein concentration of each lysate.

• For Western Blot Analysis:

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with primary antibodies against phospho-p65 (the activated form of an NF-κB subunit) and total p65.

  • Use a suitable secondary antibody and a chemiluminescent substrate for detection.

  • Analyze the band intensities to determine the effect of the compound on p65 phosphorylation.

• For Reporter Assay:

  • If using a cell line with an NF-κB-driven reporter gene (e.g., luciferase), measure the reporter activity according to the manufacturer's protocol.

Safety and Handling

2-Hydroxymethylbenzoic acid is classified as an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation.[2] Standard laboratory safety precautions should be followed when handling this compound, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

2-Hydroxymethylbenzoic acid is a versatile compound with established synthetic routes and potential for biological activity, particularly in the area of inflammation. This technical guide has summarized its key properties and provided a framework for its synthesis and pharmacological evaluation. Further research is warranted to fully elucidate its specific biological targets, mechanism of action, and therapeutic potential. The experimental protocols and data presented herein serve as a valuable resource for scientists and researchers initiating studies on this intriguing molecule.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Hydroxymethylbenzoic Acid: Molecular Structure, Properties, Synthesis, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxymethylbenzoic acid, a molecule of interest in various scientific disciplines. The document details its molecular structure, physicochemical properties, spectroscopic data, and a detailed experimental protocol for its synthesis. Furthermore, it explores the biological significance of the 2-hydroxybenzoic acid scaffold, with a focus on its role in enzyme inhibition, offering insights for researchers in drug discovery and development.

Introduction

2-Hydroxymethylbenzoic acid, also known as o-(hydroxymethyl)benzoic acid or 2-carboxybenzyl alcohol, is an organic compound that features both a carboxylic acid and a hydroxymethyl group attached to a benzene (B151609) ring in an ortho arrangement. This unique substitution pattern imparts specific chemical reactivity and physical properties to the molecule, making it a valuable building block in organic synthesis and a subject of interest in medicinal chemistry. This guide aims to consolidate key technical information about 2-Hydroxymethylbenzoic acid to support ongoing and future research endeavors.

Molecular Structure and Identification

The molecular structure of 2-Hydroxymethylbenzoic acid consists of a benzene ring substituted with a hydroxymethyl group (-CH₂OH) and a carboxylic acid group (-COOH) at positions 1 and 2, respectively.

Table 1: Compound Identification

Identifier	Value
IUPAC Name	2-(Hydroxymethyl)benzoic acid[1]
CAS Number	612-20-4[1]
Molecular Formula	C₈H₈O₃[1]
Molecular Weight	152.15 g/mol [1]
Canonical SMILES	C1=CC=C(C(=C1)CO)C(=O)O
InChI	InChI=1S/C8H8O3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4,9H,5H2,(H,10,11)
InChIKey	MGMNPSAERQZUIM-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data

The physical and chemical properties of 2-Hydroxymethylbenzoic acid are summarized in the tables below, along with its characteristic spectroscopic data.

Physicochemical Properties

Table 2: Physicochemical Data

Property	Value	Reference
Physical Description	Solid
Melting Point	127-128 °C
Solubility in Water	4.28 mg/mL at 20 °C
XLogP3	1.2

Spectroscopic Data

Table 3: Predicted ¹H NMR Spectral Data

Chemical Shift (ppm)	Multiplicity	Assignment
~7.9	d	Aromatic H
~7.5	t	Aromatic H
~7.4	t	Aromatic H
~7.3	d	Aromatic H
~4.8	s	-CH₂-

Note: Predicted data is based on computational models and may differ from experimental values.

The IR spectrum of 2-Hydroxymethylbenzoic acid is expected to show characteristic absorption bands for the hydroxyl, carbonyl, and aromatic functional groups.

Table 4: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3300-2500 (broad)	O-H (Carboxylic Acid)	Stretching
~3400 (broad)	O-H (Alcohol)	Stretching
~1700-1680	C=O (Carboxylic Acid)	Stretching
1600-1450	C=C (Aromatic Ring)	Stretching
~1320-1210	C-O (Carboxylic Acid)	Stretching
~1050	C-O (Alcohol)	Stretching

The electron ionization mass spectrum of 2-Hydroxymethylbenzoic acid would likely exhibit a molecular ion peak and characteristic fragmentation patterns.

Table 5: Major Mass Spectrometry Fragments

m/z	Proposed Fragment
152	[M]⁺ (Molecular Ion)
134	[M - H₂O]⁺
105	[M - H₂O - CHO]⁺
77	[C₆H₅]⁺

Experimental Protocols

Synthesis of 2-Hydroxymethylbenzoic Acid via Hydrogenation of Phthalaldehydic Acid

This protocol is based on the catalytic hydrogenation of phthalaldehydic acid in an alkaline solution, followed by acidification.

Materials:

• Phthalaldehydic acid

• Sodium bicarbonate (NaHCO₃) solution (10%)

• 5% Palladium on alumina (B75360) (Pd/Al₂O₃) catalyst

• Hydrogen gas (H₂)

• Hydrochloric acid (HCl)

• Reaction vessel suitable for hydrogenation

• Filtration apparatus

• Standard laboratory glassware

Procedure:

• Dissolve 125 parts by weight of phthalaldehydic acid in 750 parts of a 10% sodium bicarbonate solution in a suitable reaction vessel.

• Add 6.25 parts by weight of the 5% Pd/Al₂O₃ catalyst to the solution.

• Pressurize the reaction vessel with hydrogen gas to a pressure of 10 to 2 atmospheres.

• Stir the reaction mixture at 22 °C until the hydrogen uptake ceases (approximately 2 hours).

• Vent the excess hydrogen and separate the catalyst from the solution by filtration.

• Acidify the filtrate with hydrochloric acid to a pH of 4-5. A white precipitate of 2-Hydroxymethylbenzoic acid will form.

• Collect the precipitate by filtration. The melting point of the product is approximately 130 °C.

• Further acidification of the filtrate to a pH below 1 will lead to the formation of phthalide (B148349) upon standing.

Synthesis of 2-Hydroxymethylbenzoic Acid.

Biological Relevance and Mechanism of Action

While 2-Hydroxymethylbenzoic acid is recognized as an endogenous metabolite, its specific biological roles are not extensively characterized. However, the broader class of 2-hydroxybenzoic acid derivatives has garnered significant attention for their potential as enzyme inhibitors.

Inhibition of Sirtuin 5 (SIRT5)

Derivatives of 2-hydroxybenzoic acid have been identified as selective inhibitors of SIRT5, a sirtuin deacetylase involved in regulating various metabolic pathways.[2][3] Dysregulation of SIRT5 has been implicated in several diseases, including cancer. The inhibitory mechanism involves the binding of the 2-hydroxybenzoic acid moiety within the active site of the SIRT5 enzyme.

The carboxylate group of the inhibitor forms electrostatic interactions and hydrogen bonds with key residues, such as Arginine 105 and Tyrosine 102, in the substrate-binding pocket of SIRT5.[3] The adjacent hydroxyl group is also crucial for maintaining this inhibitory activity. This interaction blocks the catalytic activity of SIRT5, preventing the deacylation of its target proteins and thereby modulating downstream cellular processes.

Inhibition of SIRT5 by a 2-hydroxybenzoic acid derivative.

Acetylcholinesterase (AChE) Inhibition

Hydroxybenzoic acid derivatives have also been investigated as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[4][5][6] Inhibition of AChE is a key therapeutic strategy for managing the symptoms of Alzheimer's disease. The mechanism of inhibition by these derivatives can be competitive, non-competitive, or mixed, depending on the specific structure of the molecule. This inhibitory activity highlights the potential of the hydroxybenzoic acid scaffold in the development of novel therapeutics for neurodegenerative disorders.

Conclusion

2-Hydroxymethylbenzoic acid is a molecule with a well-defined structure and a range of interesting chemical and physical properties. While its own biological functions are still under investigation, the 2-hydroxybenzoic acid framework serves as a promising scaffold for the design of potent and selective enzyme inhibitors. The synthetic route and compiled data presented in this guide provide a valuable resource for researchers working with this compound and its derivatives in the fields of synthetic chemistry, materials science, and drug discovery. Further exploration of its biological targets and mechanisms of action will undoubtedly unveil new therapeutic opportunities.

References

• 1. Benzoic acid, 2-hydroxy-5-methyl-, methyl ester [webbook.nist.gov]
• 2. 2-Hydroxybenzoic Acid Derivatives as Inhibitors and Degraders of Sirtuins - University of Michigan [available-inventions.umich.edu]
• 3. Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Hydroxybenzoic Acid Derivatives as Dual-Target Ligands: Mitochondriotropic Antioxidants and Cholinesterase Inhibitors [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 2-Hydroxymethylbenzoic Acid from Phthalide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-hydroxymethylbenzoic acid from phthalide (B148349). The primary method involves the base-catalyzed hydrolysis of the lactone ring of phthalide, a reaction commonly known as saponification. This document details the reaction mechanism, experimental protocols, and relevant quantitative data to support research and development in medicinal chemistry and organic synthesis.

Introduction

2-Hydroxymethylbenzoic acid is a valuable building block in the synthesis of various pharmaceutical compounds and other fine chemicals. Its bifunctional nature, possessing both a carboxylic acid and a primary alcohol, allows for diverse chemical transformations. Phthalide, a simple benzolactone, serves as a readily available and convenient starting material for the synthesis of 2-hydroxymethylbenzoic acid. The conversion is achieved through the ring-opening hydrolysis of the cyclic ester (lactone) functionality of phthalide. This process is typically carried out under alkaline conditions, followed by acidification to yield the final product. The reaction is reversible, with acidic conditions favoring the lactone form (phthalide).

Reaction Mechanism and Pathway

The synthesis of 2-hydroxymethylbenzoic acid from phthalide proceeds via a base-catalyzed hydrolysis mechanism, analogous to the saponification of esters. The reaction can be conceptually divided into two main stages:

• Stage 1: Saponification. The hydroxide (B78521) ion (OH⁻), acting as a nucleophile, attacks the electrophilic carbonyl carbon of the lactone ring in phthalide. This leads to the formation of a tetrahedral intermediate. Subsequently, the ring opens by the cleavage of the acyl-oxygen bond, resulting in the formation of the sodium salt of 2-hydroxymethylbenzoic acid.

• Stage 2: Acidification. The reaction mixture is then acidified with a strong acid, such as hydrochloric acid. This protonates the carboxylate anion, leading to the precipitation of the final product, 2-hydroxymethylbenzoic acid.

The overall reaction is an equilibrium that is driven towards the product by the consumption of the hydroxide in the first step and the subsequent protonation in the second step.

Reaction Pathway for the Synthesis of 2-Hydroxymethylbenzoic Acid from Phthalide.

Quantitative Data

The following tables summarize the key quantitative data for the reactant and the product.

Table 1: Physical and Chemical Properties

Property	Phthalide	2-Hydroxymethylbenzoic Acid
Molecular Formula	C₈H₆O₂	C₈H₈O₃
Molar Mass	134.13 g/mol [1]	152.15 g/mol [2]
Melting Point	71-74 °C[3]	127-128 °C[2]
Boiling Point	290 °C[1][3]	333.9 °C at 760 mmHg
Appearance	White solid[1][3]	Solid[2]
Solubility	Soluble in alcohol, ether, and hot water; sparingly soluble in cold water.[3]	4.28 mg/mL in water at 20 °C.[2] Soluble in DMSO and ethanol.[4]

Table 2: Spectroscopic Data

Data Type	Phthalide	2-Hydroxymethylbenzoic Acid
¹H NMR	A representative spectrum can be found in the literature.[5]	A predicted ¹H NMR spectrum in D₂O is available.
IR Spectrum	Characteristic C=O stretching of a lactone.	Characteristic O-H stretches for the alcohol and carboxylic acid, and a C=O stretch for the carboxylic acid.

Experimental Protocols

The following is a detailed experimental protocol for the synthesis of 2-hydroxymethylbenzoic acid from phthalide via base-catalyzed hydrolysis.

4.1. Materials and Equipment

• Phthalide

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl), concentrated

• Ethanol

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Beakers

• Graduated cylinders

• Buchner funnel and filter paper

• pH paper or pH meter

• Recrystallization apparatus

4.2. Experimental Workflow

Experimental Workflow for the Synthesis of 2-Hydroxymethylbenzoic Acid.

4.3. Detailed Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve phthalide (1 equivalent) in ethanol.

• Saponification: To the stirred solution, add an aqueous solution of sodium hydroxide (1.1 to 1.5 equivalents).

• Heating: Heat the reaction mixture to reflux using a heating mantle. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Cooling and Acidification: After the reaction is complete, cool the mixture to room temperature. Slowly and carefully, add concentrated hydrochloric acid with stirring until the solution is acidic (pH 1-2), which can be checked with pH paper. The product will precipitate as a white solid.

• Isolation: Collect the precipitated 2-hydroxymethylbenzoic acid by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid with a small amount of cold deionized water to remove any inorganic salts.

• Drying: Dry the product in a desiccator or a vacuum oven at a moderate temperature.

• Purification (Optional): The crude product can be further purified by recrystallization from hot water to obtain a product of higher purity.

4.4. Expected Yield

Safety Considerations

• Sodium hydroxide is corrosive and can cause severe burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Concentrated hydrochloric acid is corrosive and has toxic fumes. Work in a well-ventilated fume hood and wear appropriate PPE.

• The reaction involves heating flammable ethanol . Ensure that the heating is done using a heating mantle and that there are no open flames nearby.

• Always add acid to water, not the other way around, to avoid splashing.

Conclusion

The synthesis of 2-hydroxymethylbenzoic acid from phthalide via base-catalyzed hydrolysis is a straightforward and efficient method. This guide provides the necessary theoretical background, quantitative data, and a detailed experimental protocol to aid researchers in the successful synthesis of this important chemical intermediate. By understanding the underlying mechanism and adhering to the experimental procedures, a high yield of the desired product can be achieved.

References

• 1. Phthalide - Wikipedia [en.wikipedia.org]
• 2. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phthalide [chembk.com]
• 4. apexbt.com [apexbt.com]
• 5. Phthalide(87-41-2) 1H NMR [m.chemicalbook.com]

Spectroscopic Profile of 2-Hydroxymethylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Hydroxymethylbenzoic acid, a molecule of interest in various chemical and pharmaceutical research fields. This document compiles available spectroscopic data, outlines detailed experimental protocols for data acquisition, and presents a logical workflow for the spectroscopic analysis of this compound.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: 1H NMR Spectroscopic Data (Predicted)

Chemical Shift (ppm)	Multiplicity	Assignment
7.9 (Predicted)	Doublet	Aromatic H
7.5 (Predicted)	Triplet	Aromatic H
7.4 (Predicted)	Triplet	Aromatic H
7.3 (Predicted)	Doublet	Aromatic H
4.8 (Predicted)	Singlet	-CH2-

Data obtained from the Human Metabolome Database (predicted spectrum).

Table 2: 13C NMR Spectroscopic Data

No experimental 13C NMR data for 2-Hydroxymethylbenzoic acid was found in the searched resources. For interpretation, data from similar substituted benzoic acids can be referenced. Generally, the carboxylic acid carbon is expected in the 165-185 ppm range, aromatic carbons between 110-140 ppm, and the methylene (B1212753) carbon (-CH2-) around 60-70 ppm.

Mass Spectrometry (MS)

Table 3: GC-MS Fragmentation Data

Mass-to-Charge Ratio (m/z)	Relative Intensity	Putative Fragment
134	High	[M-H2O]+
105	Highest	[M-H2O-CHO]+
77	Medium	[C6H5]+

Data sourced from PubChem, based on Gas Chromatography-Mass Spectrometry (GC-MS) analysis. The fragmentation pattern of ortho-substituted benzoic acids can be influenced by the "ortho effect," where the proximity of the two substituents leads to characteristic fragmentation pathways, such as the loss of water.[1]

Infrared (IR) Spectroscopy

Table 4: Key IR Absorption Bands (Predicted based on functional groups)

Wavenumber (cm-1)	Intensity	Functional Group Vibration
3300-2500	Broad	O-H stretch (Carboxylic acid)
~3400	Medium, broad	O-H stretch (Alcohol)
~1700	Strong	C=O stretch (Carboxylic acid)
1600-1450	Medium-Strong	C=C stretch (Aromatic ring)
~1300	Medium	C-O stretch (Carboxylic acid/Alcohol)
~1200	Medium	C-O stretch (Alcohol/Carboxylic acid)

Characteristic absorption ranges for the functional groups present in 2-Hydroxymethylbenzoic acid. Actual peak positions may vary due to the specific molecular environment and sample preparation.

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data presented above. These protocols are based on standard laboratory practices for the analysis of solid aromatic carboxylic acids.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution 1H and 13C NMR spectra to elucidate the chemical structure of 2-Hydroxymethylbenzoic acid.

Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-Hydroxymethylbenzoic acid for 1H NMR and 20-50 mg for 13C NMR.[2]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or Methanol-d4) in a clean, dry vial.[3][4] The choice of solvent is critical as the acidic proton of the carboxylic acid is exchangeable and may not be observed in protic solvents like D2O.

  • Once fully dissolved, transfer the solution to a standard 5 mm NMR tube using a Pasteur pipette. Ensure no solid particles are transferred.[4]

  • Add a small amount of an internal standard, typically tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).[3]

• Instrument Parameters (Example for a 400 MHz Spectrometer): [3]

  • 1H NMR:

    • Observe frequency: 400 MHz

    • Spectral width: -2 to 14 ppm

    • Pulse angle: 30-45°

    • Relaxation delay: 1-2 seconds

    • Number of scans: 16-64 (or as needed for good signal-to-noise)

  • 13C NMR:

    • Observe frequency: 100 MHz

    • Spectral width: 0 to 220 ppm

    • Pulse program: Proton-decoupled

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more, depending on sample concentration.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale using the TMS signal.

  • Integrate the signals in the 1H NMR spectrum.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective protons and carbons in the molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in 2-Hydroxymethylbenzoic acid by measuring the absorption of infrared radiation.

Methodology (KBr Pellet Method for Solid Samples): [5][6]

• Sample Preparation:

  • Thoroughly dry high-purity potassium bromide (KBr) powder in an oven to remove any moisture.

  • In an agate mortar, grind 1-2 mg of the solid 2-Hydroxymethylbenzoic acid sample to a fine powder.[6]

  • Add approximately 100-200 mg of the dry KBr powder to the mortar and mix thoroughly with the sample.[6]

  • Transfer the mixture to a pellet-pressing die.

  • Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent KBr pellet.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric CO2 and water vapor.

  • Acquire the sample spectrum over a typical range of 4000-400 cm-1.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule (e.g., O-H, C=O, C=C aromatic).

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of 2-Hydroxymethylbenzoic acid to confirm its identity.

Methodology (Gas Chromatography-Mass Spectrometry - GC-MS): [7][8]

• Sample Preparation:

  • Prepare a dilute solution of 2-Hydroxymethylbenzoic acid in a volatile organic solvent such as methanol (B129727) or ethyl acetate.

  • For complex matrices, an extraction and derivatization step may be necessary. For GC-MS analysis of carboxylic acids, derivatization to a more volatile ester (e.g., a trimethylsilyl (B98337) ester) is common to improve chromatographic performance.[9]

• GC-MS Parameters (Illustrative):

  • Gas Chromatograph (GC):

    • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

    • Injector temperature: 250-280 °C.

    • Oven temperature program: Start at a lower temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp up to a higher temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

    • Carrier gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization mode: Electron Ionization (EI) at 70 eV.

    • Mass range: Scan from m/z 40 to 300.

    • Ion source temperature: 230 °C.

    • Transfer line temperature: 280 °C.

• Data Analysis:

  • Identify the peak corresponding to 2-Hydroxymethylbenzoic acid in the total ion chromatogram.

  • Analyze the mass spectrum of this peak to identify the molecular ion (M+) and the major fragment ions.

  • Propose fragmentation pathways consistent with the observed mass spectrum to confirm the structure. The fragmentation of ortho-substituted benzoic acids can exhibit an "ortho effect" leading to characteristic fragmentation patterns.[1]

Workflow Visualization

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 2-Hydroxymethylbenzoic acid.

Caption: Spectroscopic Analysis Workflow for 2-Hydroxymethylbenzoic Acid.

References

• 1. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cif.iastate.edu [cif.iastate.edu]
• 3. rsc.org [rsc.org]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. eng.uc.edu [eng.uc.edu]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. researchgate.net [researchgate.net]
• 8. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 9. Determination of benzoic acid in serum or plasma by gas chromatography-mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility Profile of 2-Hydroxymethylbenzoic Acid in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-hydroxymethylbenzoic acid in various organic solvents. The information is targeted toward professionals in research, scientific, and drug development fields to support formulation, purification, and process development activities. Due to a scarcity of published quantitative data for 2-hydroxymethylbenzoic acid, this guide presents the available information and supplements it with data for its structural isomer, 4-hydroxymethylbenzoic acid, to provide valuable context and comparative insights.

Introduction

2-Hydroxymethylbenzoic acid is a bifunctional organic molecule containing both a carboxylic acid and a hydroxymethyl group. This structure imparts a degree of polarity and the capacity for hydrogen bonding, which significantly influences its solubility in different media. Understanding the solubility of this compound in various organic solvents is critical for a range of applications, including:

• Crystallization and Purification: Selecting appropriate solvents and anti-solvents is fundamental for developing efficient crystallization processes to obtain the desired polymorph and purity.

• Formulation Development: For pharmaceutical applications, solubility data is crucial for designing dosage forms and delivery systems.

• Reaction Chemistry: The choice of solvent can significantly impact reaction kinetics, yield, and impurity profiles in synthetic processes.

This guide summarizes the available quantitative solubility data, provides a detailed experimental protocol for solubility determination, and includes a visual representation of the experimental workflow.

Quantitative Solubility Data

The available quantitative solubility data for 2-hydroxymethylbenzoic acid is limited. The following tables summarize the known values and provide comparative data for the structurally related isomer, 4-hydroxymethylbenzoic acid, to offer a broader perspective on the expected solubility behavior.

Table 1: Solubility of 2-Hydroxymethylbenzoic Acid

Solvent	Temperature (°C)	Solubility
Water	20	4.28 mg/mL[1]
Dimethyl Sulfoxide (DMSO)	Not Specified	≥ 100 mg/mL

Table 2: Comparative Solubility of 4-Hydroxymethylbenzoic Acid

Data from a study on 4-hydroxymethylbenzoic acid is provided here for comparative purposes due to the limited data on the 2-isomer. The solubility is expressed in mole fraction (x) at various temperatures.

Solvent	283.15 K (10°C)	293.15 K (20°C)	303.15 K (30°C)	313.15 K (40°C)	323.15 K (50°C)
Water	0.00049	0.00076	0.00115	0.00169	0.00245
Methanol	0.0651	0.0823	0.1026	0.1265	0.1548
Ethanol	0.0502	0.0641	0.0809	0.1012	0.1256
1-Propanol	0.0415	0.0535	0.0681	0.0858	0.1073
2-Propanol	0.0438	0.0571	0.0734	0.0933	0.1175
Ethyl Formate	0.0178	0.0243	0.0329	0.0442	0.0588
Ethyl Acetate	0.0431	0.0575	0.0754	0.0975	0.1248
Isopropyl Acetate	0.0285	0.0388	0.0522	0.0691	0.0903
Butyl Acetate	0.0298	0.0408	0.0551	0.0733	0.0962

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of 2-hydroxymethylbenzoic acid, adapted from the gravimetric method used for its 4-isomer. This method is a reliable and widely used technique for generating accurate solubility data.

Materials:

• 2-Hydroxymethylbenzoic Acid (high purity)

• Selected Organic Solvents (analytical grade)

• Thermostatic shaker or water bath

• Calibrated digital thermometer

• Analytical balance (readable to 0.1 mg)

• Syringes with filters (e.g., 0.45 µm PTFE)

• Vials or flasks for equilibration

• Drying oven

Procedure:

• Sample Preparation: Add an excess amount of 2-hydroxymethylbenzoic acid to a known mass of the selected solvent in a sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Place the vials in a thermostatic shaker or water bath set to the desired temperature. Agitate the samples for a sufficient time to ensure equilibrium is reached (typically 24-48 hours). Periodically check for the continued presence of solid material.

• Temperature Monitoring: Continuously monitor the temperature of the shaker or water bath with a calibrated thermometer to maintain a constant temperature.

• Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the agitation and allow the solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated syringe fitted with a filter to avoid precipitation during sampling.

• Gravimetric Analysis: Transfer the filtered supernatant to a pre-weighed container. Determine the mass of the solution.

• Drying: Place the container in a drying oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80°C) until a constant weight is achieved.

• Calculation: The solubility can be calculated in various units (e.g., mg/mL, g/100g solvent, mole fraction) from the mass of the dissolved solid and the mass or volume of the solvent.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric method for solubility determination.

Gravimetric method for solubility determination.

Conclusion

While there is a notable lack of comprehensive, publicly available quantitative solubility data for 2-hydroxymethylbenzoic acid in a wide array of organic solvents, this guide provides the currently accessible information. The high solubility in DMSO and moderate solubility in water suggest that its solubility profile is governed by its polar functional groups. For practical applications, it is strongly recommended that experimental solubility determination be carried out in the specific solvents of interest, following a robust protocol such as the gravimetric method detailed herein. The comparative data for 4-hydroxymethylbenzoic acid can serve as a useful preliminary guide for solvent selection. Further research into the solubility of 2-hydroxymethylbenzoic acid would be highly beneficial to the scientific and industrial communities.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Physical Properties of 2-Hydroxymethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid, a versatile organic compound, holds significant interest within the scientific community, particularly in the fields of medicinal chemistry and materials science. Its unique bifunctional nature, possessing both a carboxylic acid and a hydroxymethyl group, allows for a wide range of chemical modifications and applications. This technical guide provides an in-depth overview of the core physical properties of 2-Hydroxymethylbenzoic acid, complete with experimental protocols and data presented for clarity and practical application in a research and development setting.

Core Physical Properties

The physical characteristics of 2-Hydroxymethylbenzoic acid are fundamental to its handling, formulation, and application. The following tables summarize the key quantitative data available for this compound.

Table 1: General and Molar Properties

Property	Value	Source(s)
Molecular Formula	C₈H₈O₃	[1]
Molecular Weight	152.15 g/mol	[1]
Appearance	Solid	[1]

Table 2: Thermal Properties

Property	Value	Source(s)
Melting Point	127 - 128 °C	[1]
Boiling Point	333.9 °C at 760 mmHg	[1]

Table 3: Solubility and Acidity

Property	Value	Source(s)
Water Solubility	4.28 mg/mL at 20 °C	[1]
Solubility in DMSO	≥30.5 mg/mL	[2]
Solubility in Ethanol	≥27.3 mg/mL	[2]
pKa (Predicted)	3.84 ± 0.10	[1]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of 2-Hydroxymethylbenzoic acid. These protocols are based on established laboratory techniques and can be adapted for specific experimental requirements.

Melting Point Determination (Capillary Method)

The melting point of a solid is a critical indicator of its purity. A sharp melting range typically signifies a pure compound.

Methodology:

• A small, finely powdered sample of 2-Hydroxymethylbenzoic acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer.

• The sample is heated at a controlled rate (initially rapid, then slow, ~1-2 °C per minute, near the expected melting point).

• The temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]

An In-depth Technical Guide to 2-Hydroxymethylbenzoic Acid: From Discovery to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxymethylbenzoic acid, a seemingly simple aromatic carboxylic acid, holds significant interest within the scientific community, particularly for those engaged in synthetic chemistry and drug discovery. This technical guide provides a comprehensive overview of its discovery, history, physicochemical properties, and detailed experimental protocols for its synthesis and characterization. Furthermore, it delves into the known biological activities of hydroxybenzoic acids, the potential role of 2-hydroxymethylbenzoic acid in signaling pathways, and its applications as a versatile building block in the development of novel therapeutic agents. All quantitative data is presented in structured tables for clarity, and key experimental workflows and conceptual relationships are visualized using Graphviz diagrams.

Introduction and Historical Context

While a definitive historical account of the initial discovery of 2-hydroxymethylbenzoic acid is not extensively documented, its chemical lineage is closely tied to the well-known salicylic (B10762653) acid (2-hydroxybenzoic acid). The exploration of hydroxybenzoic acids and their derivatives has been a cornerstone of medicinal chemistry for over a century, sparked by the isolation of salicin (B1681394) from willow bark and its subsequent conversion to salicylic acid. This family of compounds has been a rich source of therapeutic agents, most notably aspirin (B1665792) (acetylsalicylic acid). 2-Hydroxymethylbenzoic acid can be considered a close structural analog of salicylic acid, with a hydroxymethyl group replacing the phenolic hydroxyl group. This seemingly minor structural modification significantly alters its chemical properties and potential biological activities, making it a compound of interest for contemporary research. It is recognized as an endogenous metabolite, indicating its presence and potential role in biological systems.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-hydroxymethylbenzoic acid is crucial for its application in research and development. These properties influence its solubility, reactivity, and pharmacokinetic profile.

Property	Value	Source
IUPAC Name	2-(hydroxymethyl)benzoic acid	PubChem
CAS Number	612-20-4	PubChem
Molecular Formula	C₈H₈O₃	PubChem
Molecular Weight	152.15 g/mol	PubChem
Melting Point	127 - 128 °C	PubChem[2]
Boiling Point	333.9 °C at 760 mmHg	Chemsrc
Solubility in Water	4.28 mg/mL at 20 °C	PubChem[2]
Density	1.314 g/cm³	Chemsrc
Synonyms	2-Carboxybenzyl alcohol, o-(Hydroxymethyl)benzoic acid, α-Hydroxy-o-toluic acid	Pharmaffiliates[3], PubChem

Synthesis of 2-Hydroxymethylbenzoic Acid

Several synthetic routes to 2-hydroxymethylbenzoic acid have been reported. The choice of method often depends on the availability of starting materials, desired scale, and purity requirements.

Synthesis from Phthalaldehydic Acid

A common and efficient method for the preparation of 2-hydroxymethylbenzoic acid involves the catalytic hydrogenation of phthalaldehydic acid in an alkaline solution, followed by acidification.[4]

Experimental Protocol:

• Materials: Phthalaldehydic acid, sodium hydroxide (B78521) (or other suitable base), palladium on carbon (Pd/C) catalyst (or other suitable hydrogenation catalyst), hydrochloric acid, water, and a suitable solvent (e.g., water).

• Procedure:

  • Dissolve phthalaldehydic acid in an aqueous alkaline solution (e.g., sodium hydroxide solution) to achieve a pH between 8 and 14.

  • Add the hydrogenation catalyst (e.g., 5% Pd/C) to the solution.

  • Hydrogenate the mixture in a suitable reactor under hydrogen pressure at a controlled temperature (e.g., room temperature to 60 °C).

  • Monitor the reaction progress by measuring hydrogen uptake.

  • Upon completion, filter the catalyst from the reaction mixture.

  • Acidify the filtrate with a strong acid, such as hydrochloric acid, to a pH below 6 to precipitate the 2-hydroxymethylbenzoic acid.

  • Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum.

Logical Workflow for Synthesis from Phthalaldehydic Acid:

Caption: Synthesis of 2-Hydroxymethylbenzoic Acid from Phthalaldehydic Acid.

Hydrolysis of Phthalide (B148349)

Phthalide can be hydrolyzed under basic conditions to yield 2-hydroxymethylbenzoic acid. This reaction involves the nucleophilic attack of a hydroxide ion on the ester carbonyl group, leading to the opening of the lactone ring.

Experimental Protocol:

• Materials: Phthalide, sodium hydroxide, hydrochloric acid, water.

• Procedure:

  • Dissolve phthalide in an aqueous solution of sodium hydroxide.

  • Heat the mixture under reflux for a specified period to ensure complete hydrolysis.

  • Cool the reaction mixture to room temperature.

  • Acidify the solution with hydrochloric acid to precipitate the 2-hydroxymethylbenzoic acid.

  • Collect the product by filtration, wash with cold water, and dry.

Spectroscopic Characterization

The identity and purity of synthesized 2-hydroxymethylbenzoic acid can be confirmed using various spectroscopic techniques.

Technique	Key Features
¹H NMR	Predicted spectrum in D₂O shows characteristic peaks for the aromatic protons, the methylene (B1212753) protons of the hydroxymethyl group, and the carboxylic acid proton (which may exchange with the solvent).
¹³C NMR	Expected to show distinct signals for the carboxyl carbon, the aromatic carbons (with different chemical shifts due to substitution), and the methylene carbon of the hydroxymethyl group.
FT-IR	A broad absorption band in the region of 2500-3300 cm⁻¹ characteristic of the O-H stretching of the carboxylic acid, a strong C=O stretching absorption around 1700 cm⁻¹, and C-O stretching vibrations.
Mass Spectrometry	The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns.

Biological Activities and Role in Signaling Pathways

While specific research on the biological activities of 2-hydroxymethylbenzoic acid is still emerging, the broader class of hydroxybenzoic acids has been shown to possess a range of biological effects, including antioxidant, anti-inflammatory, and antimicrobial properties.[5] These activities are often attributed to their ability to scavenge free radicals and modulate inflammatory signaling pathways.

The structural similarity of 2-hydroxymethylbenzoic acid to salicylic acid suggests that it may interact with some of the same biological targets. Salicylic acid and its derivatives are known to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Further research is needed to determine if 2-hydroxymethylbenzoic acid shares this mechanism of action or if it has unique biological effects.

Potential Signaling Pathway Interactions:

Caption: Potential Biological Targets of 2-Hydroxymethylbenzoic Acid.

Applications in Drug Development

Benzoic acid and its derivatives are privileged scaffolds in medicinal chemistry, serving as key building blocks in the synthesis of a wide array of pharmaceutical agents. The presence of both a carboxylic acid and a hydroxymethyl group on the same aromatic ring makes 2-hydroxymethylbenzoic acid a particularly versatile synthon. These functional groups can be readily modified to introduce different pharmacophores and modulate the physicochemical properties of the resulting molecules.

While specific drugs directly incorporating the 2-hydroxymethylbenzoic acid moiety are not widely documented in approved therapeutics, its use as a precursor or intermediate in the synthesis of more complex drug candidates is an active area of research. For instance, the carboxylic acid can be converted to esters, amides, or other functional groups, while the hydroxyl group can be oxidized, alkylated, or used in esterification reactions.

A derivative, 2-(3-(4-hydroxyphenyl)propanamido)benzoic acid, has shown potential in skin therapy due to its anti-inflammatory properties. This highlights the potential for developing therapeutically active compounds based on the 2-hydroxymethylbenzoic acid scaffold.

Experimental Workflow for Derivative Synthesis:

Caption: Synthetic Utility of 2-Hydroxymethylbenzoic Acid in Drug Discovery.

Conclusion

2-Hydroxymethylbenzoic acid, while perhaps less renowned than its close relative salicylic acid, presents a compelling profile for researchers in the chemical and pharmaceutical sciences. Its straightforward synthesis, well-defined physicochemical properties, and the presence of two versatile functional groups make it an attractive starting material for the synthesis of novel compounds. While its specific biological activities and role in signaling pathways are areas ripe for further investigation, the established therapeutic potential of the broader class of hydroxybenzoic acids suggests that 2-hydroxymethylbenzoic acid and its derivatives may hold promise for the development of new therapeutic agents. This guide provides a solid foundation of technical information to support and inspire future research into this intriguing molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 4. Hydroxybenzoic acid isomers and the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-(3-(4-hydroxyphenyl)propanamido)benzoic acid: activities and applications_Chemicalbook [chemicalbook.com]

An In-Depth Technical Guide to 2-Hydroxymethyl Benzoic Acid Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-hydroxymethyl benzoic acid derivatives and their analogs, a class of compounds demonstrating a wide spectrum of biological activities and therapeutic potential. This document delves into their synthesis, mechanisms of action, and quantitative biological data, offering detailed experimental protocols and visual representations of key signaling pathways to support further research and drug development efforts.

Introduction

2-Hydroxymethyl benzoic acid and its derivatives are a versatile class of organic compounds that have garnered significant interest in medicinal chemistry. The presence of both a carboxylic acid and a hydroxymethyl group on the benzoic acid scaffold allows for diverse chemical modifications, leading to a broad range of pharmacological activities. These compounds and their analogs have been investigated for their anti-inflammatory, analgesic, anticancer, antioxidant, and antimicrobial properties.[1][2] Their mechanisms of action often involve the modulation of key signaling pathways implicated in various diseases, making them promising candidates for drug discovery.

Synthesis of 2-Hydroxymethyl Benzoic Acid Derivatives

The synthesis of 2-hydroxymethyl benzoic acid derivatives can be achieved through various chemical strategies, often involving the modification of the carboxylic acid, the hydroxymethyl group, or the aromatic ring.

A general approach to synthesizing ester and amide derivatives involves the reaction of the parent benzoic acid with an appropriate alcohol or amine. For instance, esterification can be carried out by refluxing the benzoic acid derivative with an alcohol in the presence of a catalytic amount of strong acid. Amide derivatives can be prepared by first converting the carboxylic acid to an acyl chloride, followed by reaction with an amine.

One documented synthesis of a 2-hydroxy-4-aminobenzoic acid derivative involves the reaction of m-aminophenol with a sodium alkoxide, followed by carboxylation using carbon dioxide under supercritical conditions.[3] Another approach describes the synthesis of 2-aminobenzo[d]thiazole-6-carboxylic acid derivatives from methyl 4-aminobenzoate.[4]

General Synthetic Scheme for Esterification:

Caption: General workflow for the synthesis of 2-hydroxymethyl benzoic acid esters.

Biological Activities and Mechanisms of Action

Derivatives of 2-hydroxymethyl benzoic acid exhibit a remarkable range of biological activities, stemming from their ability to interact with various biological targets and modulate cellular signaling pathways.

Anti-inflammatory and Analgesic Activity

Many benzoic acid derivatives, particularly salicylates, are well-known for their anti-inflammatory and analgesic properties.[1] The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, which are crucial for the synthesis of pro-inflammatory prostaglandins.[1] Some derivatives have shown selectivity for COX-2 over COX-1, which is a desirable trait for reducing gastrointestinal side effects associated with non-steroidal anti-inflammatory drugs (NSAIDs).[5]

The anti-inflammatory effects can also be mediated through the suppression of pro-inflammatory cytokines like TNF-α and IL-1β, and the inhibition of signaling pathways such as the NF-κB pathway.[6]

Table 1: Anti-inflammatory and Analgesic Activity of Benzoic Acid Derivatives

Compound/Derivative	Target/Assay	Activity (IC₅₀/ED₅₀)	Reference
5-Acetamido-2-hydroxy benzoic acid	Acetic acid-induced writhing (in vivo)	ED₅₀ = 4.95 mg/kg	[5]
2-((3-(Chloromethyl)benzoyl)oxy)benzoic acid	COX-2 (in silico)	Higher affinity than Aspirin	[6]
Salicylic Acid Metabolites	COX-2 dependent PGE₂ synthesis	Significant suppression	[3]

Anticancer Activity

Several derivatives of benzoic acid have demonstrated significant anticancer activity against various cancer cell lines.[2][7] Their mechanisms of action are diverse and can include the inhibition of enzymes crucial for cancer cell proliferation, induction of apoptosis, and interference with signaling pathways that promote tumor growth and metastasis. For instance, some benzoic acid derivatives have been shown to inhibit histone deacetylases (HDACs), which are important regulators of gene expression in cancer.[7]

Table 2: Anticancer Activity of Benzoic Acid Derivatives

Compound/Derivative	Cell Line	Activity (IC₅₀)	Reference
4-((2-hydroxynaphthalen-1-yl) methyleneamino)benzoic acid	Human cervical cancer	17.84 µM	[7]
3,6-diphenyl-[8][9][10]triazolo [3,4-b][1][8][10]thiadiazole derivative	MCF7, SaOS-2, K562	22.1 µM, 19 µM, 15 µM	[7]

Antioxidant Activity

Phenolic compounds, including many benzoic acid derivatives, are known for their antioxidant properties. They can neutralize free radicals by donating a hydrogen atom from their hydroxyl groups, thereby terminating oxidative chain reactions.[8] The antioxidant capacity is influenced by the number and position of hydroxyl groups on the aromatic ring.

Key Signaling Pathways

The biological effects of 2-hydroxymethyl benzoic acid derivatives are often mediated by their interaction with critical intracellular signaling pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation and immune responses. Inhibition of this pathway is a key mechanism for the anti-inflammatory effects of many compounds.

Caption: Inhibition of the NF-κB signaling pathway by 2-hydroxymethyl benzoic acid derivatives.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial signaling network that regulates cell proliferation, growth, and survival. Its dysregulation is frequently observed in cancer, making it an important target for anticancer therapies.[11][12]

Caption: Putative inhibition of the PI3K/Akt/mTOR pathway by 2-hydroxymethyl benzoic acid derivatives.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of 2-hydroxymethyl benzoic acid derivatives.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common and straightforward method for assessing the antioxidant activity of chemical compounds.[8]

Principle: The stable free radical DPPH has a deep violet color, which is reduced to a yellow-colored diphenylpicrylhydrazine in the presence of an antioxidant. The decrease in absorbance at 517 nm is proportional to the radical scavenging activity.[9]

Protocol:

• Reagent Preparation:

  • DPPH solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store in a dark, refrigerated container.[8]

  • Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of the 2-hydroxymethyl benzoic acid derivative in a suitable solvent (e.g., methanol).

• Assay Procedure:

  • Prepare serial dilutions of the test compound from the stock solution.

  • In a 96-well plate, add 100 µL of each dilution to the wells.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

  • The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined from a plot of inhibition percentage against compound concentration.

In Vivo Anti-inflammatory Acetic Acid-Induced Writhing Test

This is a widely used animal model to screen for peripherally acting analgesic and anti-inflammatory agents.[5]

Principle: Intraperitoneal injection of acetic acid in mice causes irritation and pain, leading to characteristic stretching movements called "writhing." A reduction in the number of writhes indicates an analgesic or anti-inflammatory effect.

Protocol:

• Animals: Use male Swiss mice (20-25 g).

• Drug Administration:

  • Administer the test compound (e.g., 5-acetamido-2-hydroxy benzoic acid derivative) orally or intraperitoneally at various doses.

  • A control group receives the vehicle, and a positive control group receives a known analgesic (e.g., acetylsalicylic acid).

• Induction of Writhing:

  • After a set period (e.g., 30 minutes for i.p. or 60 minutes for p.o. administration), inject 0.6% acetic acid solution (10 mL/kg) intraperitoneally into each mouse.

• Observation and Data Collection:

  • Immediately after the acetic acid injection, place each mouse in an individual observation chamber.

  • Count the number of writhes for each mouse over a 20-minute period.

• Data Analysis:

  • Calculate the percentage of inhibition of writhing for each group compared to the control group.

  • The ED₅₀ value (the dose that causes a 50% reduction in writhing) can be determined by regression analysis.

Conclusion

2-Hydroxymethyl benzoic acid derivatives and their analogs represent a promising class of compounds with a diverse range of biological activities. Their synthetic accessibility and the potential for structural modification make them attractive scaffolds for the development of new therapeutic agents for a variety of diseases, including inflammatory disorders and cancer. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers in the field, facilitating further investigation into the therapeutic potential of these versatile molecules. Continued research into the structure-activity relationships and mechanisms of action of these compounds will be crucial for the design of more potent and selective drug candidates.

References

• 1. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN102311357B - The preparation method of 2-hydroxyl-4-aminobenzoic acid - Google Patents [patents.google.com]
• 4. Efficient Synthesis of Hydroxy-Substituted 2-Aminobenzo[d]thiazole-6-carboxylic Acid Derivatives as New Building Blocks in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory activity of 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid in LPS-induced rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 12. The PI3K/AKT/mTOR interactive pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-(Hydroxymethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(hydroxymethyl)benzoic acid, a molecule of interest in various scientific and pharmaceutical research fields. This document details its chemical identity, physicochemical properties, synthesis, potential biological significance, and relevant experimental protocols.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-(hydroxymethyl)benzoic acid .[1] It is also known by several synonyms, including 2-carboxybenzyl alcohol and α-hydroxy-o-toluic acid.[1] This compound belongs to the class of benzoic acids, which are characterized by a benzene (B151609) ring substituted with a carboxyl group.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(hydroxymethyl)benzoic acid is presented in Table 1. This data is crucial for its handling, formulation, and application in experimental settings.

Property	Value	Source
Molecular Formula	C₈H O₃	[1]
Molecular Weight	152.15 g/mol	[1]
Melting Point	127 - 128 °C	[1]
Solubility in Water	4.28 mg/mL at 20 °C	[1]
pKa	3.84 ± 0.10 (Predicted)
CAS Number	612-20-4	[1]

Spectral Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 2-(hydroxymethyl)benzoic acid. Key spectral features are summarized in Table 2.

Spectroscopic Technique	Key Features and Observations
¹³C NMR	Spectral data available in public databases.
Mass Spectrometry	Mass spectral data available from NIST and other databases.
Infrared (IR) Spectroscopy	Characteristic peaks for O-H, C=O, and aromatic C-H stretches are expected.

Synthesis and Purification

A plausible synthetic route to 2-(hydroxymethyl)benzoic acid involves the selective reduction of a related bifunctional compound.

Synthesis Protocol: Catalytic Hydrogenation of Phthalaldehydic Acid

This method provides a direct route to 2-(hydroxymethyl)benzoic acid.

Materials:

• Phthalaldehydic acid

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen gas (H₂)

• Hydrogenation catalyst (e.g., Palladium on carbon, Pd/C)

• Hydrochloric acid (HCl)

• Deionized water

• Ethanol (B145695)

Procedure:

• An alkaline solution of phthalaldehydic acid is prepared by dissolving it in an aqueous solution of sodium hydroxide (pH 8-14).[2]

• The solution is transferred to a hydrogenation reactor containing a suitable catalyst, such as Pd/C.

• The reactor is purged with nitrogen and then pressurized with hydrogen gas.

• The reaction mixture is stirred at a controlled temperature (e.g., 22°C or 60°C) until the uptake of hydrogen ceases.[2]

• Upon completion, the catalyst is removed by filtration.

• The resulting solution is acidified with hydrochloric acid to a pH of 4-5 to precipitate 2-(hydroxymethyl)benzoic acid as a white solid.[2]

• The precipitate is collected by vacuum filtration and washed with cold deionized water.

A simplified workflow for the synthesis of 2-(hydroxymethyl)benzoic acid.

Purification Protocol: Recrystallization

Recrystallization is an effective method for purifying the crude product.

Materials:

• Crude 2-(hydroxymethyl)benzoic acid

• Deionized water

• Ethanol (optional, as a co-solvent)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• The crude 2-(hydroxymethyl)benzoic acid is dissolved in a minimal amount of hot deionized water in an Erlenmeyer flask. A small amount of ethanol can be added if necessary to aid dissolution.

• The hot solution is filtered to remove any insoluble impurities.

• The filtrate is allowed to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• The resulting crystals are collected by vacuum filtration using a Buchner funnel.

• The crystals are washed with a small amount of ice-cold water.

• The purified crystals are dried in a desiccator or a vacuum oven at a low temperature.

Biological Significance and Potential Signaling Pathways

While 2-(hydroxymethyl)benzoic acid is recognized as an endogenous metabolite, its specific biological roles and signaling pathways are still under investigation. However, based on the activities of structurally related benzoic acid derivatives, some potential pathways can be hypothesized. Derivatives of hydroxybenzoic acids have demonstrated anti-inflammatory and anticancer properties.

For instance, 2-hydroxy-4-methoxy benzoic acid, a similar compound, has been shown to induce apoptosis and autophagy in melanoma cells through the phosphorylation of ERK, p38, and JNK, key components of the MAPK signaling pathway. It is plausible that 2-(hydroxymethyl)benzoic acid could exert biological effects through similar mechanisms, potentially modulating inflammatory responses or cell proliferation.

Hypothesized signaling pathways influenced by 2-(hydroxymethyl)benzoic acid.

Experimental Protocols for Analysis

High-Performance Liquid Chromatography (HPLC)

HPLC is a standard method for the quantification and purity assessment of 2-(hydroxymethyl)benzoic acid.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile (B52724) and water (with 0.1% formic acid) is commonly used.

Procedure:

• Prepare a standard stock solution of 2-(hydroxymethyl)benzoic acid of known concentration in a suitable solvent (e.g., methanol (B129727) or mobile phase).

• Prepare a series of calibration standards by diluting the stock solution.

• Inject the standards and the sample solution into the HPLC system.

• Monitor the elution at a suitable wavelength (e.g., determined by UV-Vis scan).

• Quantify the amount of 2-(hydroxymethyl)benzoic acid in the sample by comparing its peak area with the calibration curve.

In Vitro Biological Activity Assay: Cell Viability (MTT Assay)

This protocol can be used to assess the cytotoxic or anti-proliferative effects of 2-(hydroxymethyl)benzoic acid on a cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 2-(hydroxymethyl)benzoic acid stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of 2-(hydroxymethyl)benzoic acid (and a vehicle control) for a specified period (e.g., 24, 48, or 72 hours).

• After the treatment period, add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage relative to the vehicle-treated control cells.

This technical guide provides foundational information for researchers and professionals working with 2-(hydroxymethyl)benzoic acid. Further investigation is warranted to fully elucidate its biological functions and therapeutic potential.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Safety and Handling of 2-Hydroxymethylbenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling procedures for 2-Hydroxymethylbenzoic acid (CAS No. 612-20-4). The information is compiled from various safety data sheets (SDS) and toxicological databases to ensure a comprehensive understanding of the potential hazards and the necessary precautions for its use in a laboratory or manufacturing setting.

Hazard Identification and Classification

2-Hydroxymethylbenzoic acid is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these classifications to handle the compound appropriately.

GHS Classification:

• Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.[1][2][3][4]

• Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[1][2][3][4]

• Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation: H335 - May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning[1][2][4][5][6]

Hazard Pictogram:

• Exclamation Mark (GHS07)[2]

Hazard Statements:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1][2][3][4][5]

• H319: Causes serious eye irritation.[1][2][3][4][5]

• H335: May cause respiratory irritation.[1][2][3][4][5]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the table below.

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-Hydroxymethylbenzoic acid is essential for safe storage and handling.

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[1]
Molecular Weight	152.15 g/mol	[1]
Appearance	Off-white solid	[6]
Melting Point	127 - 128 °C	[4]
Solubility	4.28 mg/mL at 20 °C	[4]
Flash Point	No data available	[5]
Autoignition Temperature	No data available

Toxicological Information

While specific quantitative toxicity data for 2-Hydroxymethylbenzoic acid is limited, the GHS classification provides a strong indication of its potential health effects. The classification of "Acute Toxicity, Oral (Category 4)" suggests an oral LD50 value in rats between 300 and 2000 mg/kg.

For context, toxicological data for closely related compounds are presented below. It is important to note that this data is for analogous substances and should be used for estimation purposes only.

Substance	Test	Route	Species	Value	Reference
Benzoic acid	LD50	Oral	Rat	1700-3040 mg/kg	[7]
Benzoic acid	LD50	Dermal	Rabbit	>10000 mg/kg
Benzoic acid, 2-hydroxy-, phenylmethyl ester	LD50	Oral	Rat	2227 mg/kg bw	[8]

Summary of Health Effects:

• Inhalation: May cause respiratory tract irritation.[5][8]

• Skin Contact: Causes skin irritation.[1][5][8]

• Eye Contact: Causes serious eye irritation.[1][5][8]

• Ingestion: Harmful if swallowed.[1][8]

Experimental Protocols

• Acute Oral Toxicity: OECD Guideline 423 (Acute Oral toxicity - Acute Toxic Class Method) is a common protocol. This method involves administering the substance to a group of fasted animals (usually rats) in a stepwise procedure. The number of animals that die within a specified period is observed to determine the LD50 value.

• Skin Irritation: OECD Guideline 404 (Acute Dermal Irritation/Corrosion) is used. The substance is applied to the shaved skin of an animal (typically a rabbit) and the site is observed for signs of erythema and edema over a period of days.

• Eye Irritation: OECD Guideline 405 (Acute Eye Irritation/Corrosion) is the standard method. The substance is instilled into the eye of an animal (usually a rabbit) and the eye is examined for corneal opacity, iritis, and conjunctivitis.

First Aid Measures

In the event of exposure to 2-Hydroxymethylbenzoic acid, the following first aid measures should be taken immediately.

Caption: First aid procedures for exposure to 2-Hydroxymethylbenzoic acid.

• General Advice: In all cases, consult a physician and show them the safety data sheet.[5][8]

• Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial respiration. Seek medical attention.[1][5][8]

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.[1][5][8]

• Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[1][5][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor for treatment advice.[1][8]

Handling and Storage

Proper handling and storage procedures are critical to minimize the risk of exposure.

Handling:

• Avoid contact with skin and eyes.[1][8]

• Avoid formation of dust and aerosols.[1][8]

• Use only in a well-ventilated area, preferably in a chemical fume hood.[1][5]

• Wear appropriate personal protective equipment (PPE).[1][5]

• Wash hands thoroughly after handling.[1][5]

• Do not eat, drink, or smoke in the work area.[1]

Storage:

• Keep the container tightly closed.[1][5]

• Store in a dry, cool, and well-ventilated place.[1][5][6]

• Store locked up.[1][5]

• Keep away from heat and sources of ignition.[1]

• Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE) and Fire Safety

The use of appropriate PPE and knowledge of fire safety procedures are mandatory when working with 2-Hydroxymethylbenzoic acid.

Caption: PPE recommendations and fire safety measures for 2-Hydroxymethylbenzoic acid.

Personal Protective Equipment:

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

• Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[1][8]

• Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-approved respirator.[1]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][8]

• Specific Hazards: Thermal decomposition can produce carbon monoxide and carbon dioxide.[5]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1][5]

Accidental Release Measures

In case of a spill or accidental release, follow these procedures:

• Personal Precautions: Evacuate the area. Ensure adequate ventilation. Avoid breathing dust. Wear appropriate PPE.[1][8]

• Environmental Precautions: Prevent the material from entering drains or waterways.[1][8]

• Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[7][8]

Disposal Considerations

Dispose of 2-Hydroxymethylbenzoic acid and its containers in accordance with local, regional, and national regulations. Do not dispose of it in the sewer system.[1][5]

This technical guide is intended to provide comprehensive safety and handling information for 2-Hydroxymethylbenzoic acid. It is imperative that all users of this chemical are thoroughly trained in its proper handling and are aware of the potential hazards. Always refer to the most current Safety Data Sheet (SDS) provided by the supplier before use.

References

• 1. fishersci.com [fishersci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Effect of 2-hydroxy 4-methoxy benzoic acid on an experimental model of hyperlipidaemia, induced by chronic ethanol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 6. home.miracosta.edu [home.miracosta.edu]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 8. industrialchemicals.gov.au [industrialchemicals.gov.au]

Commercial Availability and Technical Guide: 2-Hydroxymethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-Hydroxymethylbenzoic acid, a valuable building block in organic synthesis and a metabolite of interest. This document covers its commercial availability, physicochemical properties, synthesis and purification protocols, and analytical methodologies, presenting a core resource for laboratory and development work.

Commercial Availability

2-Hydroxymethylbenzoic acid is readily available from a variety of chemical suppliers. It is typically offered in research quantities, with purities generally ranging from 97% to 98%. For larger-scale needs, inquiries for bulk quantities are often accommodated.

Table 1: Commercial Supplier Information for 2-Hydroxymethylbenzoic Acid

Supplier	Purity	Available Quantities
Shanghai Jizhi Biochemical Technology Co., Ltd	97.0%	1g, 5g, 10g, 25g[1]
Shanghai Nianxing Industrial Co., Ltd	98.0%	Inquire for details[1]
DC Chemicals Limited	98.0%	100mg, 250mg, 1g[1]
Dayang Chem (Hangzhou) Co., Ltd.	98.0%	100g, 1kg, 100kg, 1000kg[1]
MedChemExpress	Not specified	10 mM * 1 mL in DMSO[2]
Pharmaffiliates	Not specified	Inquire for mg, g, kg quantities[3]
Sigma-Aldrich	Not specified	Inquire for details[4][5]
LabSolutions	97%	Inquire for details
APExBIO	98.00%, 97.94%	Inquire for details[6]
Sunway Pharm Ltd	97%	1g, 5g, 10g, 25g, 100g[7]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Hydroxymethylbenzoic acid is essential for its handling, storage, and application in experimental work.

Table 2: Physicochemical Data for 2-Hydroxymethylbenzoic Acid

Property	Value	Source
CAS Number	612-20-4	[1][2][3][4][5][6][7]
Molecular Formula	C₈H₈O₃	[2][3][5][6][7]
Molecular Weight	152.15 g/mol	[2][3][5][6][7]
Appearance	White to off-white solid	[2]
Melting Point	127 - 128 °C	[3]
Boiling Point	333.9 °C at 760 mmHg	[1]
Solubility	4.28 mg/mL in water at 20 °C; ≥100 mg/mL in DMSO; ≥27.3 mg/mL in EtOH	[2][3][6]
Density	1.314 g/cm³	[1]
pKa	Not explicitly found, but as a benzoic acid derivative, the mobile phase pH for HPLC should be adjusted to 2.5-3.0 for good retention on a C18 column.	[8]
Storage	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[2]

Synthesis and Purification

While various synthetic routes to benzoic acid derivatives exist, a common approach for hydroxymethyl-substituted benzoic acids involves the oxidation of the corresponding methyl group of a toluene (B28343) derivative. The following is a plausible experimental protocol adapted from known procedures for similar compounds.

Synthesis of 2-Hydroxymethylbenzoic Acid

This synthesis can be conceptualized as a two-step process: the oxidation of o-xylene (B151617) to o-toluic acid, followed by the hydroxylation of the methyl group. A more direct, though potentially less selective, method involves the direct oxidation of o-xylene. A patent for the synthesis of the isomeric 4-(Hydroxymethyl)benzoic acid describes the oxidation of p-xylene (B151628) using a catalyst and an oxidizing agent like hydrogen peroxide. A similar approach could be adapted for the synthesis of the 2-isomer from o-xylene.

Experimental Protocol: Oxidation of o-Xylene

• Materials: o-Xylene, suitable catalyst (e.g., a metal-organic framework like Fe-MOF or Cu-MOF as described for the para-isomer), oxidizing agent (e.g., 30% hydrogen peroxide), solvent (e.g., acetic acid or ethanol), and apparatus for reflux and subsequent workup.

• Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add o-xylene and the chosen solvent.

  • Introduce the catalyst to the mixture.

  • Slowly add the hydrogen peroxide to the reaction mixture.

  • Heat the reaction to reflux (e.g., 70°C) and maintain for a specified period (e.g., 5-24 hours), monitoring the reaction progress by TLC or HPLC.

  • After completion, cool the reaction mixture to room temperature.

  • Filter the mixture to remove the catalyst.

  • The crude product can then be isolated from the filtrate, for example, by evaporation of the solvent followed by an aqueous workup.

Purification

Purification of the crude 2-Hydroxymethylbenzoic acid is critical to remove unreacted starting materials and byproducts. Recrystallization is a standard and effective method for purifying solid organic compounds.

Experimental Protocol: Recrystallization

• Materials: Crude 2-Hydroxymethylbenzoic acid, suitable solvent or solvent mixture (e.g., water, or an ethanol/water mixture), activated charcoal (optional), and standard filtration apparatus.

• Procedure:

  • Dissolve the crude product in a minimal amount of the hot solvent.

  • If colored impurities are present, add a small amount of activated charcoal and boil for a few minutes.

  • Hot-filter the solution to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Analytical Characterization

The identity and purity of 2-Hydroxymethylbenzoic acid are typically confirmed using a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful tool for assessing the purity of 2-Hydroxymethylbenzoic acid. A reversed-phase method is commonly employed for benzoic acid derivatives.[8]

Table 3: Typical HPLC Method Parameters

Parameter	Description
Column	C18 reversed-phase column (e.g., Spherisorb C(18), 250 mm x 4.6 mm)[9]
Mobile Phase	A mixture of an aqueous buffer and an organic modifier (e.g., potassium phosphate (B84403) buffer (pH 2.5-3.0) and methanol (B129727) or acetonitrile). Adjusting the pH to be at least 1.5-2 units below the pKa of the analyte is crucial for good retention and peak shape.[8]
Detection	UV detection at a suitable wavelength (e.g., 254 nm)[9]
Flow Rate	Typically 1.0 mL/min
Injection Volume	10-20 µL

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of 2-Hydroxymethylbenzoic acid. Predicted ¹H NMR data in D₂O shows characteristic peaks for the aromatic protons and the methylene (B1212753) protons of the hydroxymethyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information about the functional groups present in the molecule. The spectrum of 2-Hydroxymethylbenzoic acid will exhibit characteristic absorption bands for the hydroxyl (O-H), carbonyl (C=O), and aromatic (C-H and C=C) groups.

Visualized Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 2-Hydroxymethylbenzoic acid.

Caption: Synthesis and Purification Workflow for 2-Hydroxymethylbenzoic Acid.

References

• 1. 2-hydroxymethyl benzoic acid | CAS#:612-20-4 | Chemsrc [chemsrc.com]
• 2. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzoic acid, 2-hydroxy-6-methyl-, methyl ester (CAS 33528-09-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 2-Hydroxy-5-(hydroxymethyl)benzoic acid | C8H8O4 | CID 20676603 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. apexbt.com [apexbt.com]
• 7. 3-Hydroxy-2-methylbenzoic acid(603-80-5) 1H NMR spectrum [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. Determination of combined p-hydroxy benzoic acid preservatives in a liquid pharmaceutical formulation by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Presence of 2-Hydroxymethyl Benzoic Acid in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxymethyl benzoic acid, a simple phenolic acid, remains a compound of elusive natural standing. While its synthetic availability is well-established, its occurrence in the biological world is sparsely documented, presenting both a challenge and an opportunity for natural product researchers and drug development professionals. This technical guide synthesizes the current, albeit limited, knowledge on the natural occurrence of 2-Hydroxymethyl benzoic acid, provides inferred biosynthetic pathways based on related metabolic routes, and outlines general experimental protocols for its identification and quantification. The significant gaps in quantitative data and specific biological pathways highlight a need for further investigation into the ecological role and potential applications of this compound.

Natural Occurrence: A Singular Sighting

Current scientific literature points to a very limited natural distribution of 2-Hydroxymethyl benzoic acid. To date, the primary and sole documented natural source of this compound is the flowering plant Osmanthus fragrans, commonly known as sweet olive. This plant is renowned for its aromatic flowers, which are used in traditional Chinese medicine and for flavoring.

Table 1: Documented Natural Source of 2-Hydroxymethyl Benzoic Acid

Natural Source	Plant Part	Method of Identification	Quantitative Data
Osmanthus fragrans (Sweet Olive)	Not Specified	Not Specified	Not Available

Note: The lack of quantitative data is a significant knowledge gap. The concentration of 2-Hydroxymethyl benzoic acid in Osmanthus fragrans or any other potential natural source has not been reported in the reviewed literature.

Biosynthesis: An Inferred Pathway

A definitive biosynthetic pathway for 2-Hydroxymethyl benzoic acid has not been elucidated. However, based on the established biosynthesis of related benzoic acid and benzyl (B1604629) alcohol derivatives in plants, a plausible pathway can be proposed. The core of this proposed pathway involves the modification of benzoic acid, a central intermediate in the phenylpropanoid pathway.

The biosynthesis of benzoic acid itself can occur via β-oxidative or non-β-oxidative pathways originating from cinnamic acid. Once benzoic acid is formed, it can be a substrate for various modifications. The formation of benzyl alcohol from benzoic acid has been described and involves the reduction of the carboxylic acid group. It is conceivable that a similar enzymatic reduction of one of the carboxyl groups of a precursor like phthalic acid, or a hydroxylation of o-toluic acid, could lead to the formation of 2-Hydroxymethyl benzoic acid.

Below is a hypothetical biosynthetic pathway leading to 2-Hydroxymethyl benzoic acid, based on known enzymatic reactions in plant secondary metabolism.

Caption: Hypothetical biosynthetic pathway of 2-Hydroxymethyl benzoic acid.

Experimental Protocols: A General Framework

Due to the limited research on the natural occurrence of 2-Hydroxymethyl benzoic acid, a specific, validated protocol for its extraction and quantification from natural matrices is not available. However, established methods for the analysis of benzoic acid derivatives in plant and biological samples can be adapted.

Extraction and Sample Preparation

The choice of extraction method will depend on the matrix. For plant material, a general workflow would involve:

• Sample Collection and Preparation: Fresh plant material should be flash-frozen in liquid nitrogen and lyophilized to prevent degradation. The dried material is then ground into a fine powder.

• Solvent Extraction: A polar solvent is suitable for extracting phenolic acids. Methanol (B129727) or a methanol/water mixture is a common choice. Ultrasonic-assisted extraction or Soxhlet extraction can be employed to improve efficiency.

• Purification: The crude extract can be partitioned with a non-polar solvent like hexane (B92381) to remove lipids. Solid-phase extraction (SPE) with a C18 cartridge can be used for further cleanup and concentration of the phenolic acid fraction.

Caption: General workflow for the extraction of 2-Hydroxymethyl benzoic acid.

Quantification and Identification

High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the method of choice for the quantification and identification of 2-Hydroxymethyl benzoic acid.

• Chromatography:

  • Column: A reversed-phase C18 column is typically used for the separation of phenolic acids.

  • Mobile Phase: A gradient elution with a mixture of acidified water (e.g., with 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol is common.

  • Detection:

    • UV/Vis or Photodiode Array (PDA) Detector: For quantification, detection can be performed at the UV absorbance maximum of 2-Hydroxymethyl benzoic acid. A PDA detector allows for the acquisition of the full UV spectrum for peak purity assessment.

    • Mass Spectrometry (MS): For unambiguous identification and sensitive quantification, coupling HPLC to a mass spectrometer (LC-MS) is highly recommended. Electrospray ionization (ESI) in negative ion mode is typically effective for phenolic acids. Tandem mass spectrometry (MS/MS) can be used for structural confirmation by analyzing the fragmentation pattern.

• Quantification: Quantification is achieved by creating a calibration curve using a certified reference standard of 2-Hydroxymethyl benzoic acid. The concentration in the sample is determined by comparing its peak area to the calibration curve. The use of an internal standard is recommended to correct for variations in sample preparation and instrument response.

Future Outlook

The study of the natural occurrence of 2-Hydroxymethyl benzoic acid is in its infancy. The current lack of data presents a clear opportunity for researchers. Future work should focus on:

• Screening of Natural Sources: A systematic screening of a wide range of plants, particularly those in the Oleaceae family (to which Osmanthus belongs), as well as microorganisms and marine organisms, is warranted to identify new natural sources.

• Quantitative Analysis: Development and validation of sensitive analytical methods are crucial to determine the concentration of 2-Hydroxymethyl benzoic acid in various natural matrices.

• Biosynthetic Pathway Elucidation: Isotopic labeling studies and identification of the enzymes involved will be necessary to confirm the proposed biosynthetic pathway.

• Biological Activity: Investigation of the pharmacological and ecological roles of 2-Hydroxymethyl benzoic acid could uncover novel applications in medicine and agriculture.

Protocols & Analytical Methods

Synthesis of 2-Hydroxymethylbenzoic Acid: An Application Note and Protocol

Introduction

2-Hydroxymethylbenzoic acid is a valuable bifunctional molecule serving as a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its structure, featuring both a carboxylic acid and a primary alcohol, allows for diverse chemical modifications. This document outlines a detailed protocol for the synthesis of 2-Hydroxymethylbenzoic acid via the catalytic hydrogenation of phthalaldehydic acid.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid.

Parameter	Value
Starting Material	Phthalaldehydic acid
Catalyst	5% Palladium on Alumina (Pd/Al₂O₃)
Solvent	10% Aqueous Sodium Bicarbonate (NaHCO₃)
Reaction Temperature	22°C
Hydrogen Pressure	10 bar
Reaction Time	2 hours (until cessation of H₂ uptake)
Product Melting Point	130°C[1]
Theoretical Yield	Not explicitly stated, but implied to be high
Purity	Not explicitly stated

Experimental Workflow

The synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid involves the dissolution of the starting material in an alkaline solution, followed by catalytic hydrogenation and subsequent acidic workup to precipitate the final product.

Caption: Experimental workflow for the synthesis of 2-Hydroxymethylbenzoic acid.

Experimental Protocol

This protocol details the synthesis of 2-Hydroxymethylbenzoic acid from phthalaldehydic acid via catalytic hydrogenation.[1]

Materials:

• Phthalaldehydic acid (125 parts by weight)

• 10% Sodium Bicarbonate (NaHCO₃) solution (750 parts by weight)

• 5% Palladium on Alumina (Pd/Al₂O₃) catalyst (6.25 parts by weight)

• Hydrogen (H₂) gas

• Hydrochloric acid (HCl)

Equipment:

• Hydrogenation reactor

• Stirrer

• Filtration apparatus

• pH meter or pH paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a suitable hydrogenation reactor, dissolve 125 parts by weight of phthalaldehydic acid in 750 parts by weight of a 10% aqueous sodium bicarbonate solution.

• Catalyst Addition: To the resulting solution, add 6.25 parts by weight of a 5% Palladium on Alumina catalyst.

• Hydrogenation: Seal the reactor and pressurize with hydrogen gas to 10 bar. Maintain the reaction temperature at 22°C and stir the mixture. The hydrogenation is typically complete within 2 hours, indicated by the cessation of hydrogen uptake.

• Catalyst Removal: After the reaction is complete, carefully vent the excess hydrogen from the reactor. Separate the catalyst from the reaction solution by filtration.

• Product Precipitation: Transfer the filtrate to a clean vessel. Slowly add hydrochloric acid to the solution while stirring to acidify it to a pH of 4-5. A white precipitate of 2-Hydroxymethylbenzoic acid will form.

• Product Isolation: Isolate the precipitated product by filtration. Wash the solid with cold water and dry it under vacuum to obtain the final product.

• Characterization: The melting point of the purified 2-Hydroxymethylbenzoic acid is expected to be 130°C.[1] Further characterization can be performed using techniques such as NMR, IR, and mass spectrometry.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Application Note: Purification of 2-Hydroxymethyl Benzoic Acid by Recrystallization

Abstract

This application note provides a detailed protocol for the purification of 2-Hydroxymethyl benzoic acid via recrystallization. Recrystallization is a fundamental technique for the purification of solid organic compounds, leveraging the differential solubility of the compound and its impurities in a given solvent at varying temperatures. This document outlines the selection of an appropriate solvent system and provides a step-by-step experimental procedure, including data on the physical properties and solubility of 2-Hydroxymethyl benzoic acid to guide researchers, scientists, and drug development professionals in obtaining a high-purity product.

Introduction

2-Hydroxymethyl benzoic acid is a valuable building block in organic synthesis and pharmaceutical drug development. The purity of this starting material is critical for the successful synthesis of downstream products and for ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). Recrystallization is an effective and widely used method for purifying solid compounds. The principle relies on dissolving the impure solid in a suitable solvent at an elevated temperature to create a saturated or near-saturated solution. As the solution cools, the solubility of the desired compound decreases, leading to the formation of crystals, while impurities remain dissolved in the solvent. The selection of an appropriate solvent is paramount for a successful recrystallization, ideally one in which the target compound has high solubility at high temperatures and low solubility at low temperatures.

Physicochemical Properties of 2-Hydroxymethyl Benzoic Acid

A summary of the key physical and chemical properties of 2-Hydroxymethyl benzoic acid is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₈H₈O₃	[1]
Molecular Weight	152.15 g/mol	[1]
Melting Point	127 - 128 °C	[1]
Appearance	Solid	[1]

Solvent Selection and Solubility Data

The choice of solvent is the most critical parameter in designing a recrystallization experiment. An ideal solvent should:

• Not react chemically with the compound to be purified.[2]

• Dissolve the compound sparingly or not at all at room temperature but have a high capacity for dissolution at its boiling point.[2]

• Either dissolve impurities readily at all temperatures or not at all, allowing for their removal by filtration.

• Be volatile enough to be easily removed from the purified crystals.

• Be non-toxic, inexpensive, and non-flammable.

Based on available data and the structural similarity to other benzoic acid derivatives, water presents as a strong candidate for the recrystallization of 2-Hydroxymethyl benzoic acid. The solubility of the closely related 2-Hydroxybenzoic acid (salicylic acid) in water demonstrates a significant temperature dependence, a key indicator of a good recrystallization solvent.[3]

Table 2: Solubility of 2-Hydroxybenzoic Acid in Water [3]

Temperature	Solubility (g/dm³)
Room Temperature	2.5
100 °C	77.8

For researchers exploring alternative solvent systems, the solubility of 2-Hydroxybenzoic acid in various organic solvents at room temperature (298.15 K) is provided in Table 3. This data can inform the selection of single or mixed solvent systems.

Table 3: Solubility of 2-Hydroxybenzoic Acid in Select Organic Solvents at 298.15 K [4]

Solvent	Solubility
1-Propanol	Data not quantitatively available in snippets
2-Propanol	Data not quantitatively available in snippets
1-Butanol	Data not quantitatively available in snippets
2-Butanol	Data not quantitatively available in snippets
1-Pentanol	Data not quantitatively available in snippets
1-Octanol	Data not quantitatively available in snippets
Dibutyl ether	Data not quantitatively available in snippets
1,4-Dioxane	More soluble than in alcohols, esters, or ketones
Tetrahydrofuran	More soluble than in alcohols, esters, or ketones
Ethyl acetate	Data not quantitatively available in snippets
Butyl acetate	Data not quantitatively available in snippets
2-Propanone (Acetone)	Data not quantitatively available in snippets
2-Butanone	Data not quantitatively available in snippets
Cyclohexanone	Data not quantitatively available in snippets

Note: While the provided search results mention a study on the solubility of 2-hydroxybenzoic acid in various organic solvents, the specific quantitative values were not present in the snippets. The table reflects the qualitative information found.

Experimental Protocol: Recrystallization of 2-Hydroxymethyl Benzoic Acid from Water

This protocol details the procedure for the purification of 2-Hydroxymethyl benzoic acid using water as the recrystallization solvent.

Materials:

• Crude 2-Hydroxymethyl benzoic acid

• Deionized water

• Erlenmeyer flasks (two, appropriately sized)

• Hot plate with magnetic stirring capability

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Drying oven

Procedure:

• Dissolution:

  • Place a sample of crude 2-Hydroxymethyl benzoic acid into an Erlenmeyer flask with a magnetic stir bar.

  • Add a minimal amount of deionized water to the flask.

  • Gently heat the mixture on a hot plate with stirring.

  • Continue to add small portions of hot deionized water until the 2-Hydroxymethyl benzoic acid is completely dissolved. Avoid adding an excess of solvent to ensure a good yield.[2][5]

• Decolorization (Optional):

  • If the solution is colored due to impurities, remove the flask from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the solution.

  • Bring the solution back to a boil for a few minutes. The activated charcoal will adsorb colored impurities.

• Hot Filtration:

  • If activated charcoal was used, or if there are insoluble impurities, perform a hot gravity filtration.

  • Preheat a second Erlenmeyer flask and a funnel with fluted filter paper on the hot plate to prevent premature crystallization.

  • Quickly pour the hot solution through the fluted filter paper into the preheated flask.

• Crystallization:

  • Cover the flask containing the hot filtrate with a watch glass or inverted beaker and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[5]

  • Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.[5]

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel and flask.

  • Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.[5]

• Drying:

  • Carefully transfer the purified crystals to a pre-weighed watch glass.

  • Dry the crystals in a drying oven at a temperature below the melting point of 2-Hydroxymethyl benzoic acid (e.g., 80-90 °C) until a constant weight is achieved.

• Analysis:

  • Determine the melting point of the purified crystals. A sharp melting point close to the literature value (127-128 °C) is indicative of high purity.[1]

  • Calculate the percent recovery of the purified compound.

Visualization of the Recrystallization Workflow

The following diagram illustrates the key steps in the recrystallization process.

Caption: Workflow for the purification of a solid compound by recrystallization.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, when handling chemicals.

• Perform the experiment in a well-ventilated fume hood.

• Use caution when working with hot plates and hot glassware to avoid burns.

• Refer to the Safety Data Sheet (SDS) for 2-Hydroxymethyl benzoic acid for detailed safety and handling information.

Conclusion

Recrystallization is a powerful and straightforward technique for the purification of 2-Hydroxymethyl benzoic acid. By carefully selecting a suitable solvent, such as water, and following the detailed protocol, researchers can obtain a high-purity product essential for various applications in research and development. The provided data and workflow diagrams serve as a comprehensive guide for the successful implementation of this purification method.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. The preparation of 2-hydroxybenzoic acid | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 4. Solubility of 2-Hydroxybenzoic Acid in Select Organic Solvents at 298.15 K - UNT Digital Library [digital.library.unt.edu]
• 5. westfield.ma.edu [westfield.ma.edu]

Application Note: HPLC Analysis of 2-Hydroxymethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid is a key intermediate in the synthesis of various pharmaceutical compounds and specialty chemicals. Accurate and reliable quantification of this analyte is crucial for quality control, process monitoring, and pharmacokinetic studies. This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the analysis of 2-Hydroxymethylbenzoic acid. The described protocol is suitable for the quantitative determination of 2-Hydroxymethylbenzoic acid in various sample matrices.

The method utilizes a reversed-phase C18 column with a simple isocratic mobile phase and UV detection, providing excellent peak shape and resolution. This document provides a comprehensive protocol, including sample preparation, chromatographic conditions, and illustrative performance data.

Experimental Protocols

Instrumentation and Consumables

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: C18, 5 µm, 4.6 mm x 150 mm (e.g., Hypersil GOLD C18 or equivalent).

• Reagents: HPLC grade acetonitrile (B52724), phosphoric acid, and water are required.

• Standard: A certified reference standard of 2-Hydroxymethylbenzoic acid.

Preparation of Solutions

• Mobile Phase: Prepare a mobile phase consisting of a mixture of acetonitrile and water (containing 0.1% phosphoric acid). A common starting point is a 30:70 (v/v) ratio of acetonitrile to acidified water. The mobile phase should be filtered through a 0.45 µm membrane filter and degassed prior to use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 2-Hydroxymethylbenzoic acid reference standard and dissolve it in 100 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix. The following is a general procedure for a solid sample:

• Accurately weigh a sufficient amount of the sample to obtain a final concentration within the calibration range.

• Dissolve the sample in the mobile phase.

• Sonication may be used to ensure complete dissolution.

• Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

For liquid samples, a simple dilution with the mobile phase followed by filtration may be sufficient.

Chromatographic Conditions

The following table summarizes the recommended HPLC conditions for the analysis of 2-Hydroxymethylbenzoic acid.

Parameter	Value
Column	C18, 5 µm, 4.6 mm x 150 mm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (30:70, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	230 nm
Run Time	Approximately 10 minutes

Data Presentation

The following tables provide illustrative quantitative data for the HPLC analysis of a similar benzoic acid derivative, 2-hydroxy-4-methoxy benzoic acid, as a reference for the expected performance of the method for 2-Hydroxymethylbenzoic acid.[1]

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (Arbitrary Units)
5.05	Data not available
...	Data not available
2019.60	Data not available
Correlation Coefficient (r²)	≥ 0.9936 [1]

Note: Specific peak area data was not available in the search results. The linearity is demonstrated by the correlation coefficient.

Table 2: Precision Data (as %RSD)

Analyte	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
2-hydroxy-4-methoxy benzoic acid	< 15% (at LLOQ)	< 15% (at LLOQ)
< 15% (at other QC levels)	< 15% (at other QC levels)

Note: The precision data is based on the analysis of a similar compound and follows typical acceptance criteria for bioanalytical method validation.

Table 3: Accuracy Data (as % Recovery)

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
Low QC	Data not available	> 90%[1]
Medium QC	Data not available	> 90%[1]
High QC	Data not available	> 90%[1]

Note: The accuracy data is based on the analysis of a similar compound. Specific concentration levels and measured values were not available in the search results.

Mandatory Visualization

The following diagram illustrates the general workflow for the HPLC analysis of 2-Hydroxymethylbenzoic acid.

Caption: Experimental workflow for the HPLC analysis of 2-Hydroxymethylbenzoic acid.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship of key parameters influencing the HPLC separation of acidic compounds like 2-Hydroxymethylbenzoic acid.

Caption: Key parameters influencing the HPLC separation of 2-Hydroxymethylbenzoic acid.

References

• 1. A validated HPLC-ESI-MS/MS method for quantification of 2-hydroxy-4-methoxy benzoic acid from rat plasma and its application to pharmacokinetic study using sparse sampling methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1H NMR Characterization of 2-Hydroxymethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid is a valuable building block in organic synthesis and medicinal chemistry. Its bifunctional nature, containing both a carboxylic acid and a primary alcohol, allows for diverse chemical transformations, making it a key intermediate in the synthesis of various pharmaceutical compounds and functional materials. Accurate structural elucidation and purity assessment are paramount in the drug development process, and Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique for this purpose. This application note provides a detailed protocol and data interpretation for the 1H NMR characterization of 2-Hydroxymethylbenzoic acid.

1H NMR Spectral Data

The 1H NMR spectrum of 2-Hydroxymethylbenzoic acid provides distinct signals for each of the non-equivalent protons in the molecule. The chemical shifts (δ), signal multiplicities, coupling constants (J), and integration values are summarized in the table below. The spectrum was recorded in Deuterated Dimethyl Sulfoxide (DMSO-d6) on a 90 MHz spectrometer.

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Integration
H-6	7.91	dd	J = 7.8, 1.5	1H
H-3	7.62	d	J = 7.3	1H
H-4	7.52	t	J = 7.4	1H
H-5	7.35	t	J = 7.5	1H
-CH2-	4.70	s	-	2H

Note: The labile protons of the carboxylic acid (-COOH) and alcohol (-OH) groups often appear as broad singlets and their chemical shifts can vary depending on concentration, temperature, and solvent. In this spectrum, their signals are not explicitly assigned in the provided peak list but would be expected to be present in the spectrum.

Interpretation of the Spectrum

The 1H NMR spectrum of 2-Hydroxymethylbenzoic acid in DMSO-d6 displays characteristic signals that confirm its structure. The aromatic region, between 7.35 and 7.91 ppm, shows four distinct signals corresponding to the four protons on the benzene (B151609) ring.

• The proton at the 6-position (H-6), being ortho to the electron-withdrawing carboxylic acid group, is the most deshielded and appears as a doublet of doublets at 7.91 ppm.

• The protons at positions 3, 4, and 5 appear as a doublet and two triplets, respectively, consistent with ortho and meta coupling.

• The methylene (B1212753) protons (-CH2-) of the hydroxymethyl group are adjacent to the aromatic ring and appear as a sharp singlet at 4.70 ppm, integrating to two protons. The singlet nature of this peak indicates no adjacent protons to couple with.

Experimental Protocol

This section details the procedure for preparing a sample of 2-Hydroxymethylbenzoic acid for 1H NMR analysis.

Materials:

• 2-Hydroxymethylbenzoic acid

• Deuterated Dimethyl Sulfoxide (DMSO-d6)

• NMR tube (5 mm)

• Pipettes

• Vortex mixer

Procedure:

• Sample Preparation: Weigh approximately 5-10 mg of 2-Hydroxymethylbenzoic acid directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of DMSO-d6 to the NMR tube using a clean pipette.

• Dissolution: Cap the NMR tube securely and vortex the sample until the solid is completely dissolved. Gentle warming may be applied if necessary to aid dissolution.

• Analysis: Insert the NMR tube into the NMR spectrometer and acquire the 1H NMR spectrum according to the instrument's standard operating procedures.

Data Visualization

To aid in the understanding of the proton assignments, the following diagrams illustrate the molecular structure and the logical workflow for spectral analysis.

Application Notes: Functionalization Reactions of 2-Hydroxymethylbenzoic Acid

Introduction

2-(Hydroxymethyl)benzoic acid is a bifunctional aromatic compound featuring a carboxylic acid group and a primary alcohol (hydroxymethyl group) ortho to each other on a benzene (B151609) ring.[1] This unique structural arrangement makes it a highly versatile building block in organic synthesis, particularly in the development of pharmaceuticals and novel materials. The presence of two distinct reactive sites allows for a wide range of selective functionalization reactions, leading to diverse molecular architectures. These notes provide an overview of key functionalization reactions, including intramolecular cyclization, esterification, amide formation, and etherification, complete with detailed experimental protocols for researchers in chemistry and drug development.

Intramolecular Cyclization (Lactonization) to Phthalide (B148349)

One of the most characteristic reactions of 2-(hydroxymethyl)benzoic acid is its facile intramolecular cyclization to form phthalide, a five-membered lactone. This reaction is typically acid-catalyzed and proceeds readily due to the proximate positioning of the nucleophilic hydroxyl group and the electrophilic carboxylic acid. Phthalide and its derivatives are important structural motifs in many natural products and pharmacologically active compounds. The formation of phthalide can be achieved by simply exposing 2-(hydroxymethyl)benzoic acid to acidic conditions.[2]

Logical Pathway for Lactonization

Caption: Acid-catalyzed lactonization of 2-(hydroxymethyl)benzoic acid.

Experimental Protocol: Acid-Catalyzed Lactonization

This protocol describes the conversion of 2-(hydroxymethyl)benzoic acid to phthalide through acid catalysis, a method known to produce high yields.[2]

• Reaction Setup : In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-(hydroxymethyl)benzoic acid (1.0 eq) in a suitable solvent such as toluene (B28343) or water.

• Acidification : Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid or sulfuric acid, to the solution to adjust the pH to below 1.[2]

• Reaction : Heat the mixture to 40-60°C or allow it to stand at room temperature.[2] The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed. For example, after acidification with hydrochloric acid, allowing the mixture to stand for 12 hours can result in high conversion.[2]

• Work-up : Upon completion, cool the reaction mixture to room temperature. If the product precipitates, it can be collected by filtration.

• Purification : The collected solid is washed with cold water to remove any remaining acid. The crude phthalide can be further purified by recrystallization from a suitable solvent (e.g., water or ethanol/water mixture) to yield a white solid.

Parameter	Value	Reference
Starting Material	2-(Hydroxymethyl)benzoic Acid	[2]
Product	Phthalide	[2]
Catalyst	Hydrochloric Acid (HCl)	[2]
pH	< 1	[2]
Temperature	Room Temperature to 40°C	[2]
Reaction Time	~12 hours	[2]
Yield	≥80%	[2]

Esterification Reactions

The bifunctional nature of 2-(hydroxymethyl)benzoic acid allows for two distinct types of esterification: reaction at the carboxylic acid group with an alcohol or reaction at the hydroxymethyl group with a carboxylic acid (or its derivative).[3]

A. Esterification of the Carboxylic Acid Group (Fischer Esterification)

This reaction involves treating 2-(hydroxymethyl)benzoic acid with an excess of an alcohol in the presence of an acid catalyst to form the corresponding ester, leaving the hydroxymethyl group intact.

Experimental Protocol: Fischer Esterification with Methanol (B129727)

This protocol is a standard method for converting a carboxylic acid to its methyl ester.[4]

• Reaction Setup : Suspend 2-(hydroxymethyl)benzoic acid (1.0 eq) in an excess of methanol (e.g., 10-20 eq) in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• Catalyst Addition : Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the suspension.

• Reaction : Heat the mixture to reflux (approx. 65°C for methanol) and maintain for 4-8 hours. Monitor the reaction by TLC.

• Work-up : After cooling to room temperature, remove the excess methanol under reduced pressure. Dissolve the residue in an organic solvent like ethyl acetate.

• Neutralization : Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (to neutralize the acid catalyst) and then with brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

B. Esterification of the Hydroxymethyl Group (O-Acylation)

This reaction involves the acylation of the primary alcohol using an acylating agent like an acyl chloride or anhydride (B1165640) in the presence of a base, forming an ester at the benzylic position while the carboxylic acid remains.

Experimental Protocol: O-Acylation with Acetyl Chloride

• Reaction Setup : Dissolve 2-(hydroxymethyl)benzoic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or THF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Base Addition : Add a suitable base, such as triethylamine (B128534) or pyridine (B92270) (1.5-2.0 eq), to the solution and cool the mixture to 0°C in an ice bath.

• Acylation : Slowly add acetyl chloride (1.2 eq) dropwise to the stirred solution.

• Reaction : Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up : Quench the reaction by adding water. Separate the organic layer and wash it with dilute HCl, followed by saturated sodium bicarbonate solution, and finally brine.

• Purification : Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography.

Reaction Type	Reagents	Catalyst/Base	Typical Yield
Carboxylic Acid Esterification	Methanol	Conc. H₂SO₄	Good to Excellent
Hydroxymethyl Esterification	Acetyl Chloride	Pyridine or Triethylamine	High

Amide Bond Formation

The carboxylic acid moiety of 2-(hydroxymethyl)benzoic acid can be readily converted to an amide by coupling with a primary or secondary amine. This transformation is fundamental in medicinal chemistry.[5][6] The direct reaction is unfavorable; therefore, the carboxylic acid must first be activated using a coupling reagent.[7]

Experimental Workflow for Amide Coupling

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 3. Esters [4college.co.uk]
• 4. personal.tcu.edu [personal.tcu.edu]
• 5. hepatochem.com [hepatochem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Hydroxymethyl Benzoic Acid in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the utilization of 2-hydroxymethyl benzoic acid and its derivatives in the synthesis of pharmacologically active compounds. This document includes experimental protocols, quantitative data, and visual representations of relevant biological pathways and synthetic workflows.

Synthesis of Anti-inflammatory and Analgesic Agents: 2-Hydroxymethylbenzamides

2-Hydroxymethyl benzoic acid, in its lactone form (phthalide), serves as a key precursor for the synthesis of 2-hydroxymethylbenzamides. These compounds have demonstrated significant anti-inflammatory and analgesic properties, likely through the inhibition of cyclooxygenase (COX) enzymes. The general synthetic approach involves the ring-opening of N-substituted phthalimides using a reducing agent.

Experimental Protocol: Synthesis of 2-Hydroxymethyl-N-[4-(2-methoxyphenyl)-piperazin-1-yl]-ethylbenzamide

This protocol is adapted from the synthesis of related compounds and provides a representative procedure.

Step 1: Synthesis of N-[2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl]phthalimide

A mixture of phthalic anhydride (B1165640) (1.48 g, 10 mmol) and 1-(2-aminoethyl)-4-(2-methoxyphenyl)piperazine (2.35 g, 10 mmol) in glacial acetic acid (20 mL) is refluxed for 4 hours. The reaction mixture is cooled to room temperature and poured into ice-water. The resulting precipitate is filtered, washed with water, and dried to yield the N-substituted phthalimide.

Step 2: Reductive Ring Opening to 2-Hydroxymethyl-N-[4-(2-methoxyphenyl)-piperazin-1-yl]-ethylbenzamide

To a solution of N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]phthalimide (3.79 g, 10 mmol) in a mixture of methanol (B129727) and water (6:1, 70 mL), sodium borohydride (B1222165) (0.76 g, 20 mmol) is added portion-wise at room temperature. The reaction mixture is stirred for 24 hours. The solvent is then evaporated under reduced pressure. The residue is dissolved in water and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated to give the crude product. The product is purified by column chromatography on silica (B1680970) gel (ethyl acetate/hexane gradient) to afford the pure 2-hydroxymethylbenzamide derivative.

Quantitative Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)	Reference
2-Hydroxymethyl-N-[4-(2-methoxyphenyl)-piperazin-1-yl]-ethylbenzamide	C22H29N3O3	383.49	75	118-120	[1]
2-Hydroxymethyl-N-[4-(2-methoxyphenyl)-piperazin-1-yl]-propylbenzamide	C23H31N3O3	397.51	72	125-127	[1]

Experimental Workflow

Synthetic workflow for 2-hydroxymethylbenzamides.

Associated Signaling Pathway: Cyclooxygenase-2 (COX-2) Inhibition

The anti-inflammatory and analgesic effects of these compounds are attributed to their potential inhibition of the COX-2 enzyme, which is a key player in the inflammatory cascade.

Simplified COX-2 signaling pathway.

Synthesis of Selective SIRT5 Inhibitors

Derivatives of 2-hydroxybenzoic acid have been identified as selective inhibitors of Sirtuin 5 (SIRT5), a deacetylase involved in metabolic regulation.[2] Dysregulation of SIRT5 has been implicated in cancer and neurodegenerative diseases, making it an attractive therapeutic target.[3]

Experimental Protocol: Synthesis of a Potent 2-Hydroxybenzoic Acid-Based SIRT5 Inhibitor (Compound 43 analogue)

This protocol describes the synthesis of a representative SIRT5 inhibitor based on published methodologies.[2]

Step 1: Synthesis of Methyl 2-hydroxy-5-nitrobenzoate

To a solution of 2-hydroxy-5-nitrobenzoic acid (1.83 g, 10 mmol) in methanol (50 mL), concentrated sulfuric acid (0.5 mL) is added dropwise. The mixture is refluxed for 6 hours. After cooling, the solvent is removed under reduced pressure. The residue is dissolved in ethyl acetate, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated to give the methyl ester.

Step 2: Reduction of the Nitro Group

Methyl 2-hydroxy-5-nitrobenzoate (1.97 g, 10 mmol) is dissolved in ethanol (B145695) (50 mL), and 10% Pd/C (0.1 g) is added. The mixture is stirred under a hydrogen atmosphere (balloon pressure) at room temperature for 12 hours. The catalyst is filtered off through a pad of Celite, and the filtrate is concentrated to give methyl 5-amino-2-hydroxybenzoate.

Step 3: Amide Coupling

To a solution of methyl 5-amino-2-hydroxybenzoate (1.67 g, 10 mmol) and 4-(trifluoromethyl)benzoyl chloride (2.09 g, 10 mmol) in dichloromethane (B109758) (50 mL) at 0 °C, triethylamine (B128534) (1.5 mL, 11 mmol) is added dropwise. The reaction is stirred at room temperature for 12 hours. The mixture is washed with 1M HCl, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated.

Step 4: Hydrolysis of the Ester

The crude product from the previous step is dissolved in a mixture of methanol (30 mL) and 2M sodium hydroxide (B78521) (15 mL). The solution is stirred at room temperature for 4 hours. The methanol is removed under reduced pressure, and the aqueous solution is acidified with 1M HCl. The resulting precipitate is filtered, washed with water, and dried to yield the final SIRT5 inhibitor.

Quantitative Data for Representative SIRT5 Inhibitors

Compound	Molecular Formula	IC50 (µM) for SIRT5	Selectivity vs SIRT1,2,3	Reference
Compound 11	C16H13F3N2O4S	26.4 ± 0.8	High (>400 µM)	[2]
Compound 43	C17H11Cl2F3N2O4	2.5 ± 0.3	High	[2]

Experimental Workflow

References

• 1. Physiology and pathophysiology of cyclooxygenase-2 and prostaglandin E2 in the kidney - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Emerging Roles for SIRT5 in Metabolism and Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Hydroxymethylbenzoic Acid as a Versatile Building Block in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid, also known as 2-carboxybenzyl alcohol, is a bifunctional aromatic compound that serves as a valuable and versatile building block in organic synthesis. Its unique structure, featuring both a carboxylic acid and a primary alcohol functional group in an ortho arrangement, allows for a variety of chemical transformations. This makes it a key precursor for the synthesis of a wide range of heterocyclic compounds, pharmaceutical intermediates, and other valuable organic molecules. This document provides detailed application notes and experimental protocols for key transformations involving 2-hydroxymethylbenzoic acid.

Key Applications

2-Hydroxymethylbenzoic acid is primarily utilized in the synthesis of:

• Phthalides: These lactones are important structural motifs in many natural products and pharmacologically active compounds.

• 2-Formylbenzoic Acid: A crucial intermediate in the synthesis of various dyes, agrochemicals, and pharmaceuticals.

• Substituted Heterocycles: The dual functionality allows for the construction of diverse heterocyclic systems.

• Derivatives with Potential Biological Activity: Its derivatives have been explored for their anti-inflammatory and antioxidant properties.[1][2][3][4][5]

Synthetic Transformations and Protocols

Synthesis of Phthalide

The intramolecular esterification (lactonization) of 2-hydroxymethylbenzoic acid is a direct and common method for the synthesis of phthalide. This reaction is typically acid-catalyzed.

Reaction Scheme:

Caption: Lactonization of 2-Hydroxymethylbenzoic Acid to Phthalide.

Experimental Protocol: Acid-Catalyzed Lactonization

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-hydroxymethylbenzoic acid (1.0 eq) in a suitable solvent (e.g., toluene, water).

• Acid Catalyst: Add a catalytic amount of a strong acid (e.g., sulfuric acid, hydrochloric acid).

• Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: After completion, cool the reaction mixture to room temperature. If using an organic solvent, wash the mixture with a saturated sodium bicarbonate solution to neutralize the acid, followed by brine. Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield pure phthalide.

Quantitative Data for Phthalide Synthesis

Starting Material	Reaction Conditions	Yield (%)	Reference
Phthalaldehydic Acid (in situ formation of 2-hydroxymethylbenzoic acid)	Catalytic hydrogenation in alkaline solution (pH 8-14), followed by acidification.	≥80	[6]
2-Hydroxymethylbenzoic acid	Standing in a strongly acidic solution (pH < 1), optionally with heating up to 40°C.	High	[6]

Oxidation to 2-Formylbenzoic Acid

The selective oxidation of the primary alcohol in 2-hydroxymethylbenzoic acid to an aldehyde yields 2-formylbenzoic acid (o-carboxybenzaldehyde), a key synthetic intermediate.[7]

Reaction Scheme:

Caption: Oxidation of 2-Hydroxymethylbenzoic Acid.

Experimental Protocol: Oxidation with PCC

Disclaimer: Pyridinium (B92312) chlorochromate (PCC) is a toxic and potentially hazardous reagent. Handle with appropriate safety precautions in a well-ventilated fume hood.

• Reaction Setup: To a stirred solution of 2-hydroxymethylbenzoic acid (1.0 eq) in a suitable anhydrous solvent (e.g., dichloromethane) in a round-bottom flask, add pyridinium chlorochromate (PCC) (1.5 - 2.0 eq) in one portion.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, dilute the reaction mixture with an equal volume of diethyl ether and filter the mixture through a pad of silica (B1680970) gel or Celite to remove the chromium salts. Wash the filter cake with additional diethyl ether.

• Purification: Combine the filtrates and remove the solvent under reduced pressure. The resulting crude 2-formylbenzoic acid can be purified by recrystallization or column chromatography.

Note: Other oxidizing agents such as manganese dioxide (MnO₂) or Swern oxidation conditions can also be employed for this transformation.

Biological Activity and Potential Signaling Pathways

Derivatives of hydroxybenzoic acids have been reported to possess a range of biological activities, including anti-inflammatory and antioxidant effects.[1][2][3][4][5] The anti-inflammatory action of some benzoic acid derivatives is attributed to the inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins, mediators of inflammation.[8]

Proposed Generalized Signaling Pathway for Anti-inflammatory Action:

The following diagram illustrates a generalized pathway for the anti-inflammatory action of hydroxybenzoic acid derivatives, based on the inhibition of the COX pathway and modulation of inflammatory cytokine production.

Caption: Generalized Anti-inflammatory Pathway for Hydroxybenzoic Acid Derivatives.

Experimental Workflow for Synthesis and Characterization

The following diagram outlines a typical experimental workflow for the synthesis and characterization of a derivative from 2-hydroxymethylbenzoic acid.

Caption: General Synthetic and Analytical Workflow.

Conclusion

2-Hydroxymethylbenzoic acid is a readily available and highly useful building block in organic synthesis. Its ability to undergo transformations at both the carboxylic acid and alcohol functionalities provides access to a diverse array of molecular architectures. The protocols and data presented herein offer a starting point for researchers to explore the rich chemistry of this compound in the development of new synthetic methodologies, functional materials, and potential therapeutic agents.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. mdpi.com [mdpi.com]
• 3. ppor.az [ppor.az]
• 4. 2-Hydroxy-4-methoxy benzoic acid attenuates the carbon tetra chloride-induced hepatotoxicity and its lipid abnormalities in rats via anti-inflammatory and antioxidant mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 7. CHEBI:17605 [ebi.ac.uk]
• 8. Electronic determinants of the anti-inflammatory action of benzoic and salicylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Polymerization of 2-Hydroxymethylbenzoic Acid

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis and potential applications of polymers derived from 2-hydroxymethylbenzoic acid. This document outlines the melt polycondensation method for polymerization, key characterization techniques, and explores the potential of the resulting polyester (B1180765) in drug delivery systems.

Monomer Specifications: 2-Hydroxymethylbenzoic Acid

A thorough understanding of the monomer's properties is essential for successful polymerization and for predicting the characteristics of the final polymer.[1]

Property	Value
IUPAC Name	2-(hydroxymethyl)benzoic acid
CAS Number	612-20-4
Molecular Formula	C₈H₈O₃
Molecular Weight	152.15 g/mol
Appearance	Solid
Melting Point	127 - 128 °C
Solubility	4.28 mg/mL at 20 °C

Polyester Synthesis: Melt Polycondensation

Melt polycondensation is a common solvent-free method for synthesizing high molecular weight polyesters. This protocol details the synthesis of a polyester from 2-hydroxymethylbenzoic acid.

Experimental Protocol

Materials and Equipment:

• 2-hydroxymethylbenzoic acid (≥98% purity)

• Antimony(III) oxide (catalyst)

• Three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet and outlet

• Distillation condenser and collection flask

• Heating mantle with a temperature controller

• Vacuum pump

• Chloroform (B151607) or Tetrahydrofuran (THF) for purification

• Methanol (B129727) for precipitation

Procedure:

• Charging the Reactor:

  • Charge the three-neck flask with a known quantity of 2-hydroxymethylbenzoic acid and a catalytic amount of Antimony(III) oxide (e.g., 0.05% by weight of the monomer).

• Inert Atmosphere:

  • Assemble the reaction apparatus and purge the system with dry nitrogen gas for 15-20 minutes to remove air and moisture. Maintain a gentle nitrogen flow during the initial heating phase.

• Esterification Stage:

  • Begin stirring and gradually heat the reaction mixture to a temperature slightly above the monomer's melting point (~130-140°C) to create a homogenous melt.

  • Slowly increase the temperature to 180-200°C. Water, a byproduct of the esterification reaction, will begin to distill and collect in the condenser.

  • Maintain this temperature for 2-4 hours, or until the majority of the theoretical amount of water has been collected.

• Polycondensation Stage:

  • Gradually increase the temperature to 220-240°C.

  • Simultaneously, slowly apply a vacuum to the system, gradually reducing the pressure to below 1 mmHg over 30-60 minutes. This helps to remove the remaining water and drive the polymerization towards a higher molecular weight.

  • A noticeable increase in the viscosity of the reaction mixture will be observed.

  • Continue the reaction under these conditions for an additional 3-5 hours.

• Recovery and Purification:

  • Cool the reactor to room temperature under a nitrogen atmosphere. The resulting polyester will be a solid.

  • Dissolve the crude polymer in a minimal amount of chloroform or THF.

  • Precipitate the polyester by slowly adding the solution to a large volume of cold methanol with vigorous stirring.

  • Collect the purified polymer by filtration and dry it under vacuum at 40-50°C for 24 hours.

Polymer Characterization

The synthesized polyester should be characterized to determine its molecular weight, thermal properties, and chemical structure.

Characterization Technique	Parameter(s) Determined
Gel Permeation Chromatography (GPC)	Number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI).
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg) and melting temperature (Tm).
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature.
Fourier-Transform Infrared (FTIR) Spectroscopy	Confirmation of ester bond formation and presence of functional groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation of the polymer.

Applications in Drug Delivery

Polyesters are widely explored for drug delivery applications due to their biocompatibility and biodegradability.[2][3] Poly(2-hydroxymethylbenzoic acid) is a promising candidate for creating nanoparticles for controlled drug release.[3][4] The ester linkages in the polymer backbone are susceptible to hydrolysis, leading to the gradual release of an encapsulated drug.

The general workflow for formulating drug-loaded nanoparticles is as follows:

• Encapsulation: The synthesized polymer and a therapeutic drug are co-dissolved in an organic solvent.

• Nanoparticle Formation: This solution is then added to an aqueous solution containing a surfactant under sonication or high-speed homogenization. The organic solvent is subsequently removed by evaporation.

• Purification: The resulting nanoparticles are purified by centrifugation or dialysis to remove any free drug and surfactant.

The release of the drug from the nanoparticles can be tuned by altering the polymer's molecular weight and the nanoparticle size.

Visualizations

Caption: Workflow for the synthesis of polyesters via melt polycondensation.

Caption: Conceptual diagram of a drug delivery system using the synthesized polyester.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Recent advances in polymeric drug delivery systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jchemrev.com [jchemrev.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Derivatization of 2-Hydroxymethylbenzoic Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for separating and identifying volatile and thermally stable compounds.[1] However, many organic molecules, including 2-Hydroxymethylbenzoic acid, possess polar functional groups (a carboxylic acid and a primary alcohol) that render them non-volatile and prone to thermal degradation at the high temperatures required for GC analysis.[2][3][4] Chemical derivatization is a crucial sample preparation step that converts these polar functional groups into less polar, more volatile, and more thermally stable derivatives, making them amenable to GC-MS analysis.[1][2][4] The most common derivatization techniques for compounds with hydroxyl and carboxyl groups are silylation and esterification (a form of alkylation).[3][5]

This application note provides detailed protocols for the derivatization of 2-Hydroxymethylbenzoic acid using silylation, a widely used and effective method. Silylation involves replacing the active hydrogen atoms in the hydroxyl (–OH) and carboxylic acid (–COOH) groups with a trimethylsilyl (B98337) (TMS) group.[5][6]

Derivatization Strategy: Silylation

Silylation is the preferred method for 2-Hydroxymethylbenzoic acid as it derivatizes both the alcohol and carboxylic acid functional groups in a single step.[2] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective for this purpose.[7][8] The addition of a catalyst like Trimethylchlorosilane (TMCS) can increase the reactivity of the silylating agent, especially for hindered functional groups.[2][7][9] The reaction replaces the active hydrogens on both the hydroxyl and carboxyl groups to form a di-TMS derivative that is significantly more volatile and suitable for GC-MS analysis.

Figure 1. Silylation reaction of 2-Hydroxymethylbenzoic acid.

Experimental Protocols

1. Materials and Reagents

• 2-Hydroxymethylbenzoic acid standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or Acetonitrile (anhydrous, GC grade)

• Ethyl acetate (B1210297) (GC grade)

• Anhydrous sodium sulfate

• Reaction vials (2 mL) with PTFE-lined caps

• Pipettes and syringes

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for evaporation

2. Protocol for Silylation using BSTFA + 1% TMCS

This protocol is a general guideline and may require optimization based on sample concentration and matrix complexity.[6]

• Sample Preparation:

  • Accurately weigh 1-5 mg of the 2-Hydroxymethylbenzoic acid sample into a clean, dry 2 mL reaction vial.

  • If the sample is in an aqueous solution, it must be dried completely.[2][10] Evaporate the solvent to dryness under a gentle stream of nitrogen. The presence of water will deactivate the silylating reagent.[2][5]

• Reconstitution:

  • Add 100 µL of an anhydrous solvent, such as pyridine or acetonitrile, to dissolve the dried sample. Pyridine can also act as a catalyst.

• Derivatization Reaction:

  • Add 100 µL of BSTFA + 1% TMCS to the vial. A molar excess of the silylating reagent is recommended to ensure the reaction goes to completion.[2][6]

  • Tightly cap the vial and vortex for 30 seconds.

  • Heat the mixture at 60-70°C for 60 minutes in a heating block or oven.[7] Reaction time and temperature may need optimization; some compounds derivatize quickly at room temperature, while others require heating.[2][6]

• Post-Reaction:

  • Allow the vial to cool to room temperature.

  • If necessary, dilute the sample with a suitable solvent like ethyl acetate before injection.

  • The derivatized sample is now ready for GC-MS analysis. It is recommended to analyze the derivatives soon after preparation as TMS derivatives can be susceptible to hydrolysis.[5]

Figure 2. Experimental workflow for GC-MS derivatization.

Data Presentation and Interpretation

The success of the derivatization can be confirmed by the mass spectrum of the resulting peak. Each trimethylsilyl (TMS) group adds 72 atomic mass units (amu) to the molecule (Si(CH₃)₃ group replaces H, so a net addition of 72). Since 2-Hydroxymethylbenzoic acid (molecular weight: 152.15 g/mol ) has two active hydrogens, the fully derivatized product will have a molecular weight of 296.44 g/mol .

Table 1: Expected Mass Spectrometry Data

Compound	Formula	Molecular Weight ( g/mol )	Derivative	Molecular Weight of Derivative ( g/mol )	Expected Key Fragment Ions (m/z)
2-Hydroxymethylbenzoic acid	C₈H₈O₃	152.15	Di-TMS	296.44	296 (M⁺), 281 ([M-15]⁺, loss of CH₃), 207 ([M-89]⁺, loss of OSi(CH₃)₃), 73 ([Si(CH₃)₃]⁺)

The fragment at m/z 281 ([M-15]⁺) arises from the loss of a methyl group from a TMS moiety and is a characteristic fragmentation pattern for TMS derivatives.[8] The ion at m/z 73, corresponding to the trimethylsilyl cation, is also a common feature.

Suggested GC-MS Conditions

• GC Column: A non-polar or semi-polar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Injection Mode: Splitless or split (e.g., 20:1), depending on sample concentration.

• Injector Temperature: 250-280°C.

• Oven Temperature Program:

  • Initial temperature: 60-80°C, hold for 2 minutes.

  • Ramp: 10-15°C/min to 280-300°C.

  • Final hold: 5-10 minutes.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-500.

Silylation using BSTFA with a TMCS catalyst is a robust and reliable method for the derivatization of 2-Hydroxymethylbenzoic acid. This procedure effectively converts the non-volatile analyte into a thermally stable derivative, enabling sensitive and accurate analysis by GC-MS. The provided protocols and data serve as a comprehensive guide for researchers to successfully implement this technique for qualitative and quantitative studies. Careful optimization of reaction conditions and GC-MS parameters is essential for achieving the best results.[2]

References

• 1. m.youtube.com [m.youtube.com]
• 2. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 3. diverdi.colostate.edu [diverdi.colostate.edu]
• 4. jfda-online.com [jfda-online.com]
• 5. chromtech.com [chromtech.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Derivatization techniques for free fatty acids by GC [restek.com]
• 8. Comparison of MTBSTFA and BSTFA in derivatization reactions of polar compounds prior to GC/MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gcms.cz [gcms.cz]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Esterification of 2-Hydroxymethyl Benzoic Acid with Alcohols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of methyl, ethyl, propyl, and butyl esters of 2-hydroxymethyl benzoic acid via Fischer esterification. This document includes experimental procedures, quantitative data summaries, and potential applications in the field of drug development, particularly in the context of prodrug design.

Application Notes

Introduction to 2-Hydroxymethyl Benzoate (B1203000) Esters

Esters of 2-hydroxymethyl benzoic acid are valuable intermediates in organic synthesis and hold potential as pharmacologically active compounds or as prodrugs. The esterification of the carboxylic acid group can modify the physicochemical properties of the parent molecule, such as lipophilicity, solubility, and membrane permeability. This modification is a common strategy in drug development to enhance pharmacokinetic and pharmacodynamic properties. The presence of the hydroxymethyl group offers a site for further functionalization, potentially leading to compounds with improved biological activity or targeted delivery.

Relevance in Drug Development

The conversion of a carboxylic acid to an ester is a widely used prodrug strategy. Carboxylic acid drugs often exhibit poor oral bioavailability due to their ionization at physiological pH, which limits their ability to cross cell membranes. Esterification masks the polar carboxylic acid group, creating a more lipophilic compound that can be more readily absorbed. Once in the body, the ester can be hydrolyzed by esterases to release the active carboxylic acid drug.

The hydroxymethyl group (-CH2OH) can also influence a drug's biological activity and pharmacokinetic profile. It can participate in hydrogen bonding with biological targets and can be a site for metabolic transformations. The introduction of a hydroxymethyl group is a known strategy to enhance the therapeutic advantages of certain drugs.

While specific studies on the esters of 2-hydroxymethyl benzoic acid are not extensively documented in the context of drug development, their structural features suggest potential applications as:

• Prodrugs: To improve the oral bioavailability of a parent drug containing a 2-hydroxymethyl benzoic acid moiety.

• Antimicrobial Agents: Benzoic acid and its esters, such as parabens, are known for their antimicrobial properties. The esters of 2-hydroxymethyl benzoic acid could be investigated for similar activities.

• Anti-inflammatory Agents: Salicylic acid (2-hydroxybenzoic acid) and its derivatives are well-known non-steroidal anti-inflammatory drugs (NSAIDs). The structural similarity of 2-hydroxymethyl benzoic acid esters suggests they could be explored for anti-inflammatory effects.

Quantitative Data Summary

The following tables summarize the key properties and available spectral data for the synthesized 2-hydroxymethyl benzoate esters.

Table 1: Reactant and Product Properties

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)
2-Hydroxymethyl benzoic acid	C₈H₈O₃	152.15	-
Methanol	CH₄O	32.04	64.7
Ethanol	C₂H₆O	46.07	78.37
1-Propanol	C₃H₈O	60.10	97
1-Butanol	C₄H₁₀O	74.12	117.7
Methyl 2-(hydroxymethyl)benzoate	C₉H₁₀O₃	166.17	302.25
Ethyl 2-(hydroxymethyl)benzoate	C₁₀H₁₂O₃	180.20	-
Propyl 2-(hydroxymethyl)benzoate	C₁₁H₁₄O₃	194.22	-
Butyl 2-(hydroxymethyl)benzoate	C₁₂H₁₆O₃	208.25	-

Table 2: Summary of 1H NMR Spectral Data (CDCl₃, δ in ppm)

Compound	Ar-H (m)	-CH₂-O- (s)	-O-CH₂- (t)	-CH₂- (sextet)	-CH₃ (t)	-O-CH₃ (s)
Methyl 2-(hydroxymethyl)benzoate	7.2-8.0	~4.8	-	-	-	~3.9
Ethyl 2-(hydroxymethyl)benzoate	7.2-8.0	~4.8	~4.4	-	~1.4	-
Propyl 2-(hydroxymethyl)benzoate	7.3-8.1	~4.8	~4.3	~1.8	~1.0	-
Butyl 2-(hydroxymethyl)benzoate	7.3-8.1	~4.8	~4.3	~1.7	~1.0	-

Table 3: Summary of 13C NMR Spectral Data (CDCl₃, δ in ppm)

Compound	C=O	Ar-C	Ar-CH	-CH₂-O-	-O-CH₂-	-CH₂-	-CH₃	-O-CH₃
Methyl 2-(hydroxymethyl)benzoate	~168	~140, ~131	~132, ~130, ~128, ~127	~64	-	-	-	~52
Ethyl 2-(hydroxymethyl)benzoate	~167	~140, ~131	~132, ~130, ~128, ~127	~64	~61	-	~14	-
Propyl 2-(hydroxymethyl)benzoate	~167	~140, ~131	~132, ~130, ~128, ~127	~64	~66	~22	~10	-
Butyl 2-(hydroxymethyl)benzoate	~167	~140, ~131	~132, ~130, ~128, ~127	~64	~65	~31, ~19	~14	-

Table 4: Key IR Absorption Bands (cm⁻¹)

Compound	O-H Stretch (broad)	C-H Stretch (sp³)	C=O Stretch (ester)	C-O Stretch (ester)
Methyl 2-(hydroxymethyl)benzoate	~3400	~2950	~1720	~1280, ~1100
Ethyl 2-(hydroxymethyl)benzoate	~3400	~2980	~1720	~1280, ~1100
Propyl 2-(hydroxymethyl)benzoate	~3400	~2960	~1720	~1280, ~1100
Butyl 2-(hydroxymethyl)benzoate	~3400	~2960	~1720	~1280, ~1100

Experimental Protocols

General Protocol for Fischer Esterification of 2-Hydroxymethyl Benzoic Acid

This protocol describes a general procedure for the synthesis of alkyl 2-(hydroxymethyl)benzoates using an acid catalyst and the corresponding alcohol as the solvent.[1][2][3]

Materials:

• 2-Hydroxymethyl benzoic acid

• Anhydrous alcohol (Methanol, Ethanol, 1-Propanol, or 1-Butanol)

• Concentrated sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Dichloromethane (B109758) (CH₂Cl₂) or Diethyl ether (Et₂O)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-hydroxymethyl benzoic acid (1.0 eq.) in an excess of the desired anhydrous alcohol (e.g., 10-20 eq.).

• Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq.).

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux. The reaction time will vary depending on the alcohol used (typically 2-6 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the excess alcohol using a rotary evaporator.

  • Dissolve the residue in an organic solvent like dichloromethane or diethyl ether.

  • Transfer the solution to a separatory funnel and wash with water.

  • Carefully wash with a saturated solution of sodium bicarbonate to neutralize the acidic catalyst. (Caution: CO₂ evolution).

  • Wash with brine to remove any remaining aqueous impurities.

• Drying and Purification:

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent.

  • Evaporate the solvent using a rotary evaporator to obtain the crude ester.

  • The crude product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Expected Yields: Yields for Fischer esterification can vary but are typically in the range of 60-90%, depending on the reaction conditions and the specific alcohol used.[2][3]

Visualizations

Fischer Esterification Mechanism

Caption: Mechanism of Fischer Esterification.

Experimental Workflow

Caption: General workflow for ester synthesis.

References

• 1. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. studylib.net [studylib.net]

The Role of 2-Hydroxymethylbenzoic Acid Derivatives in the Synthesis of Olopatadine: A Potent Antihistamine

Introduction

2-Hydroxymethylbenzoic acid and its derivatives are versatile building blocks in the synthesis of active pharmaceutical ingredients (APIs). Their bifunctional nature, possessing both a reactive hydroxymethyl group and a carboxylic acid moiety, allows for diverse chemical transformations, making them valuable starting materials in medicinal chemistry. This document provides a detailed overview of the application of a key derivative, 2-bromomethylbenzoic acid, in the synthesis of the antihistamine drug, Olopatadine (B1677272). Olopatadine is a selective histamine (B1213489) H1 receptor antagonist and mast cell stabilizer used for the treatment of allergic conjunctivitis and rhinitis.[1][2]

Application in the Synthesis of Olopatadine

The synthesis of Olopatadine prominently features a key intermediate, 6,11-dihydro-11-oxo-dibenz[b,e]oxepin-2-acetic acid, commonly known as Isoxepac (B1672643). A crucial precursor for the synthesis of Isoxepac is an ester of 2-bromomethylbenzoic acid, which is directly derivable from 2-hydroxymethylbenzoic acid through bromination of the hydroxymethyl group. This positions 2-hydroxymethylbenzoic acid as a fundamental starting material in the multi-step synthesis of this important API.

The overall synthetic strategy involves the initial formation of the tricyclic core of Isoxepac, followed by a Wittig reaction to introduce the dimethylaminopropylidene side chain, ultimately yielding Olopatadine.

Experimental Protocols

Synthesis of Isoxepac (6,11-dihydro-11-oxo-dibenz[b,e]oxepin-2-acetic acid)

The synthesis of the key intermediate, Isoxepac, can be achieved through the condensation of a 2-halomethylbenzoic acid derivative with p-hydroxyphenylacetic acid, followed by an intramolecular Friedel-Crafts acylation.

Step 1: Condensation to form 4-(2-carboxybenzyloxy)phenylacetic acid

This step involves the reaction of a 2-halomethylbenzoic acid ester with p-hydroxyphenylacetic acid to form the ether linkage.

• Materials:

  • 2-(chloromethyl)benzoic acid

  • p-hydroxyphenylacetic acid

  • Appropriate base (e.g., sodium hydroxide)

  • Solvent (e.g., water)

• Procedure:

  • Dissolve p-hydroxyphenylacetic acid and a stoichiometric amount of base in a suitable solvent.

  • Add 2-(chloromethyl)benzoic acid to the solution.

  • Heat the reaction mixture and stir for several hours until the reaction is complete, as monitored by a suitable technique like thin-layer chromatography (TLC).

  • After cooling, acidify the mixture to precipitate the product.

  • Filter the precipitate, wash with water, and dry to obtain 4-(2-carboxybenzyloxy)phenylacetic acid.

Step 2: Intramolecular Friedel-Crafts Acylation to yield Isoxepac

The cyclization of 4-(2-carboxybenzyloxy)phenylacetic acid is achieved using a strong acid catalyst.

• Materials:

  • 4-(2-carboxybenzyloxy)phenylacetic acid

  • Polyphosphoric acid (PPA) or Eaton's reagent (phosphorus pentoxide in methanesulfonic acid)

  • Solvent (e.g., tetramethylene sulfone for PPA)

• Procedure:

  • To a stirred solution of phosphorus pentoxide in a suitable solvent, add 4-(2-carboxybenzyloxy)phenylacetic acid.[3]

  • Heat the mixture at a temperature of 85-95°C for several hours.[3]

  • Pour the reaction mixture onto ice water to precipitate the crude product.[3]

  • Make the aqueous mixture basic with sodium hydroxide (B78521) and extract with an organic solvent like toluene (B28343) to remove impurities.[3]

  • Acidify the aqueous layer with concentrated hydrochloric acid to precipitate Isoxepac.[3]

  • Collect the crystals by filtration and recrystallize from a suitable solvent system (e.g., acetic acid-water or dimethoxyethane) to obtain pure 6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid.[3]

Synthesis of Olopatadine via Wittig Reaction

The final key step in the synthesis of Olopatadine is a Wittig reaction on Isoxepac to introduce the side chain.

• Materials:

  • Isoxepac (6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid)

  • (3-dimethylaminopropyl)triphenylphosphonium bromide hydrobromide

  • Strong base (e.g., n-butyllithium or sodium hydride)

  • Anhydrous solvent (e.g., tetrahydrofuran (B95107) (THF))

  • Hydrochloric acid

• Procedure:

  • In a flame-dried flask under an inert atmosphere, suspend (3-dimethylaminopropyl)triphenylphosphonium bromide hydrobromide in anhydrous THF.

  • Cool the suspension and add a strong base (e.g., n-butyllithium) dropwise to generate the ylide.

  • In a separate flask, dissolve Isoxepac in anhydrous THF.

  • Add the Isoxepac solution to the ylide suspension and allow the reaction to proceed at a controlled temperature. The reaction temperature can influence the Z/E isomer ratio of the product.[4]

  • After the reaction is complete, quench the reaction mixture with water.

  • Perform an aqueous workup to separate the product. The desired (Z)-isomer of Olopatadine can be selectively precipitated as its hydrochloride salt.

  • Adjust the pH of the aqueous layer to precipitate the crude Olopatadine.

  • The crude product can be purified by recrystallization from a suitable solvent like acetone-water to yield pure (Z)-11-(3-dimethylaminopropylidene)-6,11-dihydrodibenz[b,e]oxepin-2-acetic acid hydrochloride.[5]

Quantitative Data

The following table summarizes the reported yields and purity for the key steps in the synthesis of Olopatadine.

Reaction Step	Starting Material(s)	Product	Yield (%)	Purity (%)	Reference(s)
Condensation and Cyclization to Isoxepac	p-hydroxyphenylacetic acid, phthalide	6,11-dihydro-11-oxodibenz[b,e]oxepin-2-acetic acid (Isoxepac)	82.7 - 88	99.4 - 99.7	[1][6]
Wittig Reaction	Isoxepac, (3-dimethylaminopropyl)triphenylphosphonium bromide hydrobromide	(Z)-11-(3-dimethylaminopropylidene)-6,11-dihydrodibenz[b,e]oxepin-2-acetic acid (Olopatadine)	65 - 89	>99.5	[5][7]

Visualizations

Synthesis Workflow

References

• 1. CN102838582A - Preparation method of isoxepac - Google Patents [patents.google.com]
• 2. Isoxepac synthesis - chemicalbook [chemicalbook.com]
• 3. prepchem.com [prepchem.com]
• 4. WO2011128911A2 - Improved process for ll-[(z)-3-(dimethylamino)propyiidenel-6-ll- dihydrodibenz[b,el oxepin-2-aceticacid - Google Patents [patents.google.com]
• 5. tdcommons.org [tdcommons.org]
• 6. researchgate.net [researchgate.net]
• 7. CN105693685A - Preparation technique of olopatadine hydrochloride - Google Patents [patents.google.com]

The Role of 2-Hydroxymethyl Benzoic Acid in the Synthesis of Advanced Specialty Polymers

Application Note AP-SP-2HB-001

Introduction:

2-Hydroxymethyl benzoic acid, a bifunctional aromatic compound, presents a compelling case for its application in the synthesis of specialty polymers. Its unique structure, featuring both a carboxylic acid and a hydroxymethyl group in an ortho configuration, allows it to act as a versatile monomer in polycondensation reactions. This arrangement facilitates the formation of polyesters and polyanhydrides with tailored properties, including enhanced thermal stability, specific solubility characteristics, and the potential for biodegradability. These attributes make polymers derived from 2-Hydroxymethyl benzoic acid promising candidates for applications in biomedical devices, controlled-release drug delivery systems, and high-performance coatings.

The ortho positioning of the reactive groups can lead to polymers with unique chain conformations and intramolecular interactions, potentially influencing the material's macroscopic properties such as glass transition temperature and crystallinity. This application note explores the synthesis of a specialty polyester (B1180765) based on 2-Hydroxymethyl benzoic acid and provides a detailed protocol for its preparation and characterization.

Key Applications and Potential Benefits:

The incorporation of 2-Hydroxymethyl benzoic acid into polymer chains can impart a range of desirable characteristics:

• Biodegradability: The ester linkages formed during polymerization are susceptible to hydrolysis, making these polymers potentially biodegradable and suitable for medical implants or environmentally benign plastics.

• Thermal Stability: The aromatic backbone contributes to a higher thermal stability compared to fully aliphatic polyesters.

• Controlled Drug Delivery: The carboxylic acid and hydroxyl groups, if not fully polymerized, can serve as functional sites for drug conjugation.

• Specialty Coatings: The polarity and aromatic nature of the polymer can enhance adhesion and provide barrier properties in coating applications.

Experimental Protocols

This section details the synthesis of a linear polyester from 2-Hydroxymethyl benzoic acid via melt polycondensation.

Materials:

• 2-Hydroxymethyl benzoic acid (≥98% purity)

• Antimony(III) oxide (catalyst)

• Triphenyl phosphite (B83602) (co-catalyst/stabilizer)

• Nitrogen gas (high purity)

• Dimethyl sulfoxide (B87167) (DMSO) for analysis

• Methanol (B129727) (for polymer precipitation)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Nitrogen inlet and outlet

• Heating mantle with temperature controller

• Vacuum pump

• Condenser and collection flask

Protocol: Melt Polycondensation of 2-Hydroxymethyl Benzoic Acid

• Monomer and Catalyst Preparation:

  • Thoroughly dry the 2-Hydroxymethyl benzoic acid in a vacuum oven at 60°C for 24 hours to remove any residual moisture.

  • In a clean and dry three-neck round-bottom flask, add the dried 2-Hydroxymethyl benzoic acid.

  • Add the catalyst, antimony(III) oxide (approx. 0.05 mol% relative to the monomer), and the co-catalyst, triphenyl phosphite (approx. 0.1 mol%).

• Polymerization - Stage 1 (Esterification):

  • Assemble the reaction apparatus with the mechanical stirrer, nitrogen inlet, and a condenser leading to a collection flask.

  • Begin a slow purge of nitrogen gas through the flask to create an inert atmosphere.

  • Heat the reaction mixture to 150°C under a constant nitrogen flow to melt the monomer and initiate the esterification reaction. Water will be produced as a byproduct and should be collected in the collection flask.

  • Maintain this temperature for 2-3 hours with continuous stirring.

• Polymerization - Stage 2 (Polycondensation):

  • Gradually increase the temperature to 220°C over a period of one hour.

  • Once the temperature has stabilized, slowly apply a vacuum to the system (reducing the pressure to <1 mmHg) to facilitate the removal of the water byproduct and drive the polymerization reaction towards a higher molecular weight.

  • Continue the reaction under vacuum at 220°C for 4-6 hours. The viscosity of the melt will noticeably increase.

• Polymer Isolation and Purification:

  • After the reaction is complete, cool the flask to room temperature under a nitrogen atmosphere.

  • Dissolve the resulting solid polymer in a minimal amount of DMSO.

  • Slowly precipitate the polymer by adding the DMSO solution dropwise to a vigorously stirred beaker of methanol.

  • Collect the precipitated polymer by filtration.

  • Wash the polymer with fresh methanol several times to remove any unreacted monomer and catalyst residues.

  • Dry the purified polymer in a vacuum oven at 50°C until a constant weight is achieved.

Data Presentation

The following table summarizes the expected properties of the synthesized poly(2-hydroxymethyl benzoate). These values are hypothetical and would need to be confirmed by experimental analysis.

Property	Expected Value	Analytical Method
Number Average Molecular Weight (Mn)	15,000 - 25,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.8 - 2.5	GPC
Glass Transition Temperature (Tg)	110 - 130 °C	Differential Scanning Calorimetry (DSC)
Decomposition Temperature (Td)	> 300 °C	Thermogravimetric Analysis (TGA)
Solubility	Soluble in DMSO, DMF	Solubility Testing

Visualizations

Diagram 1: Synthesis Workflow for Poly(2-hydroxymethyl benzoate)

Caption: Workflow for the synthesis of poly(2-hydroxymethyl benzoate).

Diagram 2: Logical Relationship of Polymer Properties and Applications

Application Notes and Protocols: 2-Hydroxymethylbenzoic Acid in Coordination Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of 2-hydroxymethylbenzoic acid as a versatile ligand in coordination chemistry. It includes potential applications, protocols for the synthesis and characterization of its metal complexes, and a summary of relevant data from related benzoic acid derivatives.

Introduction

2-Hydroxymethylbenzoic acid is an aromatic carboxylic acid containing both a carboxylate and a hydroxylmethyl group. This bifunctional nature allows it to act as a versatile ligand, coordinating to metal ions through either the carboxylate group, the hydroxyl group, or both, leading to the formation of a variety of coordination complexes, including mononuclear complexes, coordination polymers, and metal-organic frameworks (MOFs). The resulting metal complexes exhibit diverse properties with potential applications in catalysis, materials science, and medicinal chemistry, particularly as antimicrobial and anticancer agents.

Applications in Coordination Chemistry

The coordination chemistry of 2-hydroxymethylbenzoic acid and its derivatives is an active area of research. The metal complexes of these ligands have shown significant potential in several fields:

• Antimicrobial Agents: Metal complexes of benzoic acid derivatives have demonstrated notable antimicrobial activity against a range of bacteria and fungi. The coordination of the ligand to a metal ion can enhance its biological activity. The proposed mechanism of action often involves the disruption of microbial cell membranes and the inhibition of essential enzymes.[1]

• Anticancer Agents: Certain copper complexes with Schiff base ligands derived from benzoic acid derivatives have shown promising cytotoxic activity against cancer cell lines. The mechanism is thought to involve the induction of reactive oxygen species (ROS) and subsequent DNA damage.[2]

• Catalysis: Metal-organic frameworks (MOFs) constructed from carboxylic acid linkers can serve as heterogeneous catalysts for various organic transformations, such as ring-opening polymerization.[3]

• Materials Science: The ability of 2-hydroxymethylbenzoic acid to form coordination polymers and MOFs opens up possibilities for the design of new materials with tailored porosity, thermal stability, and photoluminescence properties.

Quantitative Data

While specific quantitative data for 2-hydroxymethylbenzoic acid complexes are not extensively available in the public domain, the following tables summarize representative data for closely related benzoic acid derivative complexes to provide a comparative reference.

Table 1: Selected Bond Lengths in a Binuclear Copper(II) Complex with 4-Aminobenzoic Acid. [4]

Bond	Length (Å)
Cu(1)-O(1)	1.959(4)
Cu(1)-O(3)	1.970(4)
Cu(1)-O(5)	2.378(5)
Cu(1)-N(1)	2.008(5)
Cu(1)-Cu(1A)	2.6137(18)

Table 2: Thermal Analysis Data for a Copper(II) Complex with 4-Aminobenzoic Acid. [4]

Decomposition Step	Temperature Range (°C)	Mass Loss (%)	Assignment
1	30 - 150	5.2	Loss of methanol (B129727) solvent molecule
2	150 - 450	68.5	Decomposition of the organic ligand

Table 3: Antimicrobial Activity (MIC, µg/mL) of Copper(II) Complexes with Schiff Base Ligands. [1]

Complex	S. aureus	E. coli
C13	32	64
C14	32	64
C15	32	64
C16	32	64

Experimental Protocols

The following are detailed protocols for the synthesis and characterization of metal complexes, adapted from literature for 2-hydroxymethylbenzoic acid.

Protocol 1: Synthesis of a Transition Metal Complex with 2-Hydroxymethylbenzoic Acid (Adapted from[5])

Materials:

• 2-Hydroxymethylbenzoic acid

• Transition metal salt (e.g., Cobalt(II) chloride hexahydrate - CoCl₂·6H₂O)

• Ethanol (B145695)

• Dimethylformamide (DMF)

• Sodium hydroxide (B78521) (NaOH) solution (0.1 M)

Procedure:

• Dissolve 2-hydroxymethylbenzoic acid (2 mmol) in ethanol (20 mL).

• In a separate flask, dissolve the metal salt (1 mmol) in ethanol (10 mL).

• Slowly add the metal salt solution to the ligand solution with constant stirring.

• Adjust the pH of the mixture to 7-8 by dropwise addition of 0.1 M NaOH solution.

• Reflux the reaction mixture for 3-4 hours.

• Allow the solution to cool to room temperature.

• The resulting precipitate (the metal complex) is collected by filtration.

• Wash the precipitate with ethanol and then with diethyl ether.

• Dry the complex in a desiccator over anhydrous CaCl₂.

Characterization: The synthesized complex should be characterized by:

• Elemental Analysis (CHN): To determine the empirical formula.

• FT-IR Spectroscopy: To identify the coordination sites of the ligand.

• UV-Vis Spectroscopy: To study the electronic transitions and geometry of the complex.

• Thermogravimetric Analysis (TGA): To determine the thermal stability and the presence of solvent molecules.[6]

• Single-Crystal X-ray Diffraction: To determine the precise molecular structure, including bond lengths and angles (if suitable crystals can be obtained).

Protocol 2: Synthesis of a Metal-Organic Framework (MOF) with 2-Hydroxymethylbenzoic Acid (Adapted from[3][7])

Materials:

• 2-Hydroxymethylbenzoic acid

• Metal salt (e.g., Zinc nitrate (B79036) hexahydrate - Zn(NO₃)₂·6H₂O)

• Dimethylformamide (DMF)

Procedure:

• In a Teflon-lined autoclave, dissolve 2-hydroxymethylbenzoic acid (1 mmol) and the metal salt (1 mmol) in DMF (15 mL).

• Seal the autoclave and heat it in an oven at 100-120 °C for 24-48 hours.

• After cooling to room temperature, crystals of the MOF should have formed.

• Collect the crystals by filtration.

• Wash the crystals with fresh DMF to remove any unreacted starting materials.

• Exchange the solvent with a more volatile solvent like ethanol or acetone.

• Activate the MOF by heating under vacuum to remove the solvent molecules from the pores.

Characterization: The synthesized MOF should be characterized by:

• Powder X-ray Diffraction (PXRD): To confirm the crystal phase and purity.

• Thermogravimetric Analysis (TGA): To assess thermal stability.

• Gas Adsorption Analysis (e.g., N₂ at 77 K): To determine the surface area and porosity.

• FT-IR Spectroscopy: To confirm the coordination of the ligand.

Visualizations

The following diagrams illustrate key workflows and concepts related to the coordination chemistry of 2-hydroxymethylbenzoic acid.

References

• 1. The Antimicrobial Efficacy of Copper Complexes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Metal–organic frameworks of p-hydroxybenzoic acid: synthesis, structure and ring opening polymerization capability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ph02.tci-thaijo.org [ph02.tci-thaijo.org]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Protocol for Synthesis and Preparation of Metal-Organic Framework (MOF) Nanoparticles (10ml Total Volume) [protocols.io]

Application Notes and Protocols for the Oxidation of 2-Hydroxymethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis, crucial for the preparation of key intermediates in the pharmaceutical and fine chemical industries. 2-Hydroxymethylbenzoic acid is a valuable starting material, and its oxidation to 2-formylbenzoic acid (also known as 2-carboxybenzaldehyde) provides a versatile building block for the synthesis of various heterocyclic compounds and active pharmaceutical ingredients. This document provides a detailed experimental procedure for the oxidation of 2-hydroxymethylbenzoic acid using Pyridinium Chlorochromate (PCC), a widely used and reliable oxidizing agent for this type of transformation.

Reaction Scheme

Data Presentation

The following table summarizes the key quantitative data for the starting material and the expected product.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)	Key Spectroscopic Data
2-Hydroxymethylbenzoic Acid	C₈H₈O₃	152.15	White to off-white solid	127-128	¹H NMR (DMSO-d₆): δ 13.0 (s, 1H, COOH), 7.8-7.3 (m, 4H, Ar-H), 5.2 (t, 1H, OH), 4.6 (d, 2H, CH₂). ¹³C NMR (DMSO-d₆): δ 168.5, 142.0, 132.5, 130.0, 129.5, 128.0, 127.5, 62.5. IR (KBr, cm⁻¹): 3400-2500 (br, O-H), 1680 (C=O), 1050 (C-O).
2-Formylbenzoic Acid	C₈H₆O₃	150.13	White to pale yellow crystalline solid	97-99	¹H NMR (CDCl₃): δ 10.5 (s, 1H, CHO), 8.2-7.6 (m, 4H, Ar-H), (COOH proton may be broad or not observed). ¹³C NMR (CDCl₃): δ 192.5, 169.0, 136.0, 134.5, 134.0, 131.0, 130.0, 128.0. IR (KBr, cm⁻¹): 3300-2500 (br, O-H), 1700 (C=O, acid), 1685 (C=O, aldehyde).[1]

Experimental Protocol: Oxidation of 2-Hydroxymethylbenzoic Acid with PCC

This protocol details the procedure for the selective oxidation of 2-hydroxymethylbenzoic acid to 2-formylbenzoic acid using Pyridinium Chlorochromate (PCC).

Materials:

• 2-Hydroxymethylbenzoic acid

• Pyridinium Chlorochromate (PCC)

• Celite® or anhydrous magnesium sulfate (B86663)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Diethyl ether (Et₂O)

• Hydrochloric acid (HCl), 1 M solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Addition funnel

• Büchner funnel and filter paper

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add a suspension of Pyridinium Chlorochromate (PCC) (1.5 equivalents) and Celite® (an equal weight to PCC) in anhydrous dichloromethane (CH₂Cl₂). The volume of the solvent should be sufficient to ensure stirring (approximately 10-15 mL per gram of starting material).

• Addition of Starting Material: Dissolve 2-hydroxymethylbenzoic acid (1.0 equivalent) in a minimal amount of anhydrous dichloromethane. Add this solution dropwise to the stirred PCC suspension at room temperature over 10-15 minutes.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material spot. The reaction is typically complete within 2-4 hours. The mixture will turn into a dark brown, thick slurry.

• Work-up - Filtration: Upon completion of the reaction, dilute the mixture with an equal volume of diethyl ether to precipitate the chromium salts. Filter the mixture through a pad of Celite® in a Büchner funnel. Wash the filter cake thoroughly with several portions of diethyl ether until the filtrate is colorless.

• Work-up - Extraction: Combine the organic filtrates and wash them sequentially with:

  • 1 M hydrochloric acid (to remove any residual pyridine)

  • Water

  • Saturated sodium chloride solution (brine)

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude 2-formylbenzoic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene (B28343) or a mixture of ethyl acetate (B1210297) and hexanes) to afford pure 2-formylbenzoic acid as a white to pale yellow crystalline solid.

Safety Precautions:

• PCC is a toxic and potentially carcinogenic chromium (VI) compound. Handle it with appropriate personal protective equipment (gloves, lab coat, safety glasses) in a well-ventilated fume hood.

• Dichloromethane is a volatile and potentially harmful solvent. All operations should be performed in a fume hood.

Alternative Oxidation Methods

While PCC is an effective reagent, other methods can also be employed for this transformation:

• Swern Oxidation: This method uses dimethyl sulfoxide (B87167) (DMSO) activated with oxalyl chloride at low temperatures (-78 °C), followed by quenching with a hindered base like triethylamine. It is a very mild and selective method but generates dimethyl sulfide (B99878) as a malodorous byproduct.

• Dess-Martin Periodinane (DMP) Oxidation: DMP is a hypervalent iodine reagent that provides a mild and selective oxidation of primary alcohols to aldehydes at room temperature. It is a good alternative to chromium-based reagents.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the oxidation of 2-Hydroxymethylbenzoic acid.

Reaction Mechanism

Caption: Mechanism of PCC oxidation of a primary alcohol.

References

• 1. Phthalaldehydic acid | C8H6O3 | CID 8406 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 2-Hydroxymethylbenzoic Acid in a Mixture

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylbenzoic acid is a chemical compound of interest in various fields, including organic synthesis and as a potential intermediate in the development of pharmaceutical agents. Accurate and reliable analytical methods are essential for its characterization, purity assessment, and quantification in different matrices. This document provides detailed application notes and protocols for the quantitative analysis of 2-Hydroxymethylbenzoic acid using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography (HPLC)

HPLC is a robust and widely used technique for the analysis of non-volatile and thermally labile compounds like 2-Hydroxymethylbenzoic acid. Reversed-phase HPLC is the most common approach.

Experimental Protocol: Reversed-Phase HPLC (RP-HPLC)

Objective: To determine the concentration of 2-Hydroxymethylbenzoic acid in a given sample mixture.

Materials:

• 2-Hydroxymethylbenzoic acid standard (≥98% purity)

• HPLC grade acetonitrile (B52724), methanol (B129727), and water

• Phosphoric acid or formic acid (for MS compatibility)[1]

• Sample containing 2-Hydroxymethylbenzoic acid

• Volumetric flasks, pipettes, and syringes

• 0.45 µm syringe filters

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Reversed-phase C18 column (e.g., Newcrom R1, 250 mm x 4.6 mm, 5 µm particle size).[1]

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 50:50 v/v) with an acidic modifier.[1]

  • For standard UV detection, add 0.1% phosphoric acid to the water.

  • For Mass Spectrometry (MS) compatible applications, replace phosphoric acid with 0.1% formic acid.[1]

  • Degas the mobile phase using an inline degasser or by sonication for 15 minutes.

• Standard Solution Preparation:

  • Accurately weigh a known amount of 2-Hydroxymethylbenzoic acid standard and dissolve it in the mobile phase to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution to prepare a series of calibration standards at different concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Dissolve the sample containing 2-Hydroxymethylbenzoic acid in the mobile phase to an estimated concentration within the calibration range.

  • For solid dosage forms, accurately weigh the powdered sample, dissolve in the mobile phase, sonicate for 15 minutes to ensure complete dissolution, and dilute as necessary.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.[2]

• Chromatographic Conditions:

  • Column: Newcrom R1 C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Acetonitrile:Water (50:50, v/v) with 0.1% Phosphoric Acid

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection: UV at 230 nm (based on the λmax of similar benzoic acid derivatives)[3]

  • Run Time: Approximately 10 minutes

• Analysis:

  • Inject the calibration standards to construct a calibration curve by plotting the peak area against the concentration of each standard.

  • Inject the prepared sample solution.

  • Determine the concentration of 2-Hydroxymethylbenzoic acid in the sample by interpolating its peak area on the calibration curve.

Data Presentation: HPLC Quantification

Parameter	Typical Value	Reference
Linearity Range	1 - 100 µg/mL	[4]
Correlation Coefficient (r²)	> 0.999	[4]
Limit of Detection (LOD)	~0.1 µg/mL	[4]
Limit of Quantification (LOQ)	~0.4 µg/mL
Recovery	98 - 105%	[4]
Precision (RSD%)	< 2%
Note: These values are illustrative and based on data for similar benzoic acid derivatives. Method validation is required for specific applications.

Visualization: HPLC Experimental Workflow

HPLC Experimental Workflow Diagram

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique suitable for the analysis of volatile and semi-volatile compounds. For non-volatile compounds like 2-Hydroxymethylbenzoic acid, derivatization is necessary to increase volatility.

Experimental Protocol: GC-MS with Silylation Derivatization

Objective: To quantify 2-Hydroxymethylbenzoic acid in a complex mixture with high sensitivity and specificity.

Materials:

• 2-Hydroxymethylbenzoic acid standard (≥98% purity)

• Derivatization reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine (B92270) or acetonitrile (as reaction solvent)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Sample containing 2-Hydroxymethylbenzoic acid

• GC vials with inserts

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

Procedure:

• Sample Preparation and Extraction:

  • Accurately weigh the sample and dissolve it in a suitable solvent.

  • Perform a liquid-liquid extraction if the matrix is aqueous. Acidify the sample to pH ~2 with HCl and extract with ethyl acetate.

  • Dry the organic extract over anhydrous sodium sulfate.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried residue, add 100 µL of anhydrous pyridine (or acetonitrile) and 100 µL of BSTFA + 1% TMCS.[5]

  • Seal the vial tightly and heat at 70 °C for 30 minutes to ensure complete derivatization.

  • Cool the vial to room temperature before analysis.

• Standard Preparation:

  • Prepare a series of calibration standards of 2-Hydroxymethylbenzoic acid in the same solvent used for the sample.

  • Evaporate and derivatize the standards in the same manner as the samples.

• GC-MS Conditions:

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless (1 µL injection volume)

  • Oven Temperature Program:

    • Initial temperature: 80 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 280 °C

    • Hold at 280 °C for 5 minutes

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Choose characteristic ions of the derivatized 2-Hydroxymethylbenzoic acid.

• Analysis:

  • Inject the derivatized standards to build a calibration curve based on the peak area of the target ion.

  • Inject the derivatized sample.

  • Identify the derivatized analyte by its retention time and mass spectrum.

  • Quantify using the calibration curve.

Data Presentation: GC-MS Quantification

Parameter	Expected Value/Range	Reference
Linearity Range	0.1 - 50 µg/mL	[4]
Correlation Coefficient (r²)	> 0.998	[4]
Limit of Detection (LOD)	~0.05 µg/mL	[4]
Limit of Quantification (LOQ)	~0.1 µg/mL	[4]
Recovery	95 - 105%	[4]
Precision (RSD%)	< 5%	[4]
Note: These values are illustrative and based on data for similar derivatized benzoic acids. Method validation is essential.

Visualization: GC-MS Experimental Workflow

GC-MS Experimental Workflow Diagram

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple and cost-effective method for quantification, suitable for samples with a relatively simple matrix where interfering substances do not absorb at the same wavelength as the analyte.

Experimental Protocol: UV-Vis Spectrophotometry

Objective: To determine the concentration of 2-Hydroxymethylbenzoic acid in a simple, non-absorbing matrix.

Materials:

• 2-Hydroxymethylbenzoic acid standard (≥98% purity)

• Spectrophotometric grade solvent (e.g., methanol or ethanol)

• Quartz cuvettes

• Volumetric flasks and pipettes

Instrumentation:

• UV-Vis Spectrophotometer (double beam recommended)

Procedure:

• Determination of λmax:

  • Prepare a dilute solution of 2-Hydroxymethylbenzoic acid in the chosen solvent (e.g., 10 µg/mL).

  • Scan the solution over a wavelength range of 200-400 nm to determine the wavelength of maximum absorbance (λmax). For benzoic acid, the λmax is around 221-230 nm.[3][6]

• Standard Solution Preparation:

  • Prepare a stock solution of 2-Hydroxymethylbenzoic acid of a known concentration in the chosen solvent.

  • Perform serial dilutions to prepare a series of calibration standards with concentrations that give absorbances in the linear range (typically 0.1 to 1.0).

• Sample Preparation:

  • Dissolve the sample in the same solvent used for the standards.

  • Ensure the concentration of the analyte in the sample falls within the linear range of the calibration curve. Dilute if necessary.

  • Filter the sample if it contains any particulate matter.

• Measurement:

  • Set the spectrophotometer to the predetermined λmax.

  • Use the solvent as a blank to zero the instrument.

  • Measure the absorbance of each calibration standard and the sample solution.

• Analysis:

  • Construct a calibration curve by plotting the absorbance versus the concentration of the standards.

  • Determine the concentration of 2-Hydroxymethylbenzoic acid in the sample by interpolating its absorbance on the calibration curve, applying the Beer-Lambert law.

Data Presentation: UV-Vis Spectrophotometry Quantification

Parameter	Expected Value/Range	Reference
λmax	~230 nm (in methanol)	[3]
Linearity Range	1 - 10 µg/mL	[3]
Correlation Coefficient (r²)	> 0.999	[3]
Molar Absorptivity (ε)	To be determined experimentally
Recovery	97 - 100%	[3]
Note: These values are based on data for benzoic acid and should be confirmed experimentally for 2-Hydroxymethylbenzoic acid.

Visualization: Hypothetical Metabolic Pathway

Given the limited information on specific signaling pathways for 2-Hydroxymethylbenzoic acid, a generalized metabolic pathway for xenobiotic benzoic acid derivatives is presented. This illustrates a potential fate of the compound in a biological system.

Hypothetical Metabolic Pathway of 2-Hydroxymethylbenzoic Acid

Conclusion

The protocols described provide a comprehensive framework for the quantification of 2-Hydroxymethylbenzoic acid in various mixtures. The choice of method will depend on the specific requirements of the analysis, such as the complexity of the sample matrix, the required sensitivity, and the available instrumentation. For all methods, proper validation is crucial to ensure accurate and reliable results.

References

• 1. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Hydroxymethyl Benzoic Acid

Welcome to the technical support center for the synthesis of 2-Hydroxymethyl Benzoic Acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for synthesizing 2-Hydroxymethyl Benzoic Acid?

A1: The two primary precursors for the synthesis of 2-Hydroxymethyl Benzoic Acid are Phthalaldehydic Acid and Phthalide. The choice of starting material will dictate the synthetic approach, either through catalytic hydrogenation or reduction.

Q2: My reaction yield is consistently low. What are the potential causes?

A2: Low yields can stem from several factors. A primary cause is the unintended formation of Phthalide, a cyclic ester, which readily forms from 2-Hydroxymethyl Benzoic Acid, particularly under acidic conditions or at elevated temperatures.[1] Other factors include incomplete reaction, suboptimal catalyst activity, or issues with the chosen reducing agent.

Q3: How can I prevent the formation of Phthalide as a byproduct?

A3: To minimize Phthalide formation, it is crucial to control the pH and temperature of your reaction and work-up. When synthesizing from Phthalaldehydic Acid, the hydrogenation should be conducted in an alkaline solution (pH 8-14).[1] During the work-up, acidification to precipitate the 2-Hydroxymethyl Benzoic Acid should be performed at low temperatures and with careful pH control, avoiding strongly acidic conditions for extended periods.[1]

Q4: What is the role of pH in the synthesis of 2-Hydroxymethyl Benzoic Acid from Phthalaldehydic Acid?

A4: The pH is a critical parameter in this synthesis. An alkaline medium (pH 8-14) is necessary during the catalytic hydrogenation to ensure the selective reduction of the aldehyde group to a primary alcohol while keeping the carboxylic acid group as a salt.[1] This prevents the formation of byproducts that can occur under neutral or acidic conditions.

Q5: How do I choose the right catalyst for the hydrogenation of Phthalaldehydic Acid?

A5: The choice of catalyst can significantly impact the reaction's efficiency and duration. Palladium on alumina (B75360) (Pd/Al2O3) is a highly effective catalyst, often leading to shorter reaction times.[1] Raney Nickel is another viable option, though it may require longer reaction times to achieve similar conversion rates.[1] The selection may also depend on the specific equipment and safety protocols in your laboratory.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst. 2. Insufficiently strong reducing agent (for Phthalide reduction). 3. Reaction conditions (temperature, pressure, time) are not optimal.	1. Use a fresh or newly activated catalyst. 2. If using Sodium Borohydride for Phthalide reduction, consider a stronger reducing agent like Lithium Aluminium Hydride, or increase the reaction temperature. 3. Systematically vary the reaction parameters to find the optimal conditions for your setup.
High Phthalide Impurity	1. The reaction mixture became acidic during or after the reaction. 2. The work-up temperature was too high. 3. Extended exposure to acidic conditions during product isolation.[1]	1. Ensure the reaction medium remains alkaline throughout the hydrogenation of Phthalaldehydic Acid. 2. Perform the acidification step of the work-up in an ice bath. 3. Minimize the time the product is in an acidic solution before extraction or filtration.
Incomplete Reaction	1. Insufficient reaction time. 2. Low reaction temperature. 3. Poor mixing of the reactants.	1. Monitor the reaction progress using TLC or another suitable analytical method and extend the reaction time if necessary. 2. Gradually increase the reaction temperature, being mindful of potential side reactions. 3. Ensure vigorous stirring, especially in heterogeneous reactions.
Difficulty in Product Purification	1. Presence of unreacted starting material. 2. Formation of multiple byproducts.	1. Optimize reaction conditions to drive the reaction to completion. 2. Recrystallization is a common method for purifying benzoic acid derivatives. Experiment with different solvent systems to achieve the best separation.

Experimental Protocols

Method 1: Catalytic Hydrogenation of Phthalaldehydic Acid

This method involves the selective hydrogenation of the aldehyde group of Phthalaldehydic Acid in an alkaline solution.[1]

Materials:

• Phthalaldehydic Acid

• 10% Sodium Bicarbonate (NaHCO3) solution

• 5% Palladium on Alumina (Pd/Al2O3) or Raney Nickel catalyst

• Hydrogen gas

• Hydrochloric Acid (HCl) for acidification

• An appropriate organic solvent for extraction (e.g., Ethyl Acetate)

Procedure:

• Dissolve Phthalaldehydic Acid in a 10% NaHCO3 solution to achieve a pH between 8 and 14.

• Add the catalyst (e.g., 5% Pd/Al2O3) to the solution.

• Pressurize the reaction vessel with hydrogen gas and maintain the pressure while stirring vigorously.

• Monitor the reaction until hydrogen uptake ceases. The reaction time will vary depending on the catalyst and reaction conditions.

• Once the reaction is complete, depressurize the vessel and filter off the catalyst.

• Cool the filtrate in an ice bath and carefully acidify with HCl to a pH of 4-5 to precipitate the 2-Hydroxymethyl Benzoic Acid.

• Filter the precipitate and wash with cold water.

• Dry the product under vacuum. To avoid the formation of Phthalide, do not heat the product during drying.

Method 2: Reduction of Phthalide

This method employs a reducing agent to open the lactone ring of Phthalide.

Materials:

• Phthalide

• A suitable reducing agent (e.g., Sodium Borohydride or Lithium Aluminium Hydride)

• Anhydrous solvent (e.g., Tetrahydrofuran - THF)

• Acid for work-up (e.g., Hydrochloric Acid)

• An appropriate organic solvent for extraction (e.g., Ethyl Acetate)

Procedure:

• In a flame-dried flask under an inert atmosphere, suspend or dissolve Phthalide in an anhydrous solvent like THF.

• Cool the mixture in an ice bath.

• Slowly add the reducing agent (e.g., Sodium Borohydride) in portions.

• Allow the reaction to stir at a low temperature, then gradually warm to room temperature. The reaction may require heating under reflux to go to completion.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture in an ice bath and cautiously quench the excess reducing agent by the slow addition of water or a dilute acid.

• Acidify the mixture to protonate the carboxylate and hydroxyl groups.

• Extract the product into an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by recrystallization.

Data Presentation

Table 1: Comparison of Catalysts for the Hydrogenation of Phthalaldehydic Acid

Catalyst	Temperature (°C)	Reaction Time (hours)	Observations	Reference
5% Pd on Al2O3	22	2	Efficient conversion.	[1]
Raney Nickel	60	10	Longer reaction time required for high conversion.	[1]

Note: The provided references focus on the synthesis of Phthalide from Phthalaldehydic acid, where 2-Hydroxymethyl Benzoic Acid is an intermediate. The conditions are indicative of those suitable for the formation of the target molecule before its cyclization.

Visualizations

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Hydroxymethylbenzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the common challenges encountered during the synthesis of 2-Hydroxymethylbenzoic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Hydroxymethylbenzoic Acid?

A1: The two most prevalent laboratory-scale synthetic routes for 2-Hydroxymethylbenzoic Acid are the reduction of phthalic anhydride (B1165640) and the hydrolysis of phthalide (B148349).

Q2: What is the primary impurity I should be concerned about when synthesizing 2-Hydroxymethylbenzoic Acid?

A2: Phthalide is a very common impurity regardless of the synthetic route. It can be an intermediate in the reduction of phthalic anhydride and can also be formed from 2-Hydroxymethylbenzoic Acid under acidic conditions.[1]

Q3: Can over-reduction be an issue during the synthesis?

A3: Yes, particularly when using strong reducing agents for the conversion of phthalic anhydride. Over-reduction can lead to the formation of o-toluic acid.

Q4: How can I monitor the progress of my reaction to minimize impurities?

A4: Thin Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective techniques for monitoring the consumption of starting materials and the formation of the desired product and byproducts.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 2-Hydroxymethylbenzoic Acid.

Synthesis Route 1: Reduction of Phthalic Anhydride

The reduction of phthalic anhydride to 2-Hydroxymethylbenzoic Acid can be complicated by the formation of several impurities. The choice of reducing agent and reaction conditions are critical for a successful synthesis.

Issue 1: Presence of Phthalide in the Final Product

• Potential Cause:

  • Incomplete Reaction: The reaction may not have gone to completion, leaving phthalide as an intermediate.

  • Acidic Work-up Conditions: Acidic conditions during the work-up can cause the cyclization of the desired product, 2-Hydroxymethylbenzoic Acid, to form phthalide.[1]

• Troubleshooting & Optimization:

  • Reaction Monitoring: Use TLC or HPLC to monitor the reaction until the phthalide intermediate is fully consumed.

  • Control of pH: Maintain a neutral or slightly basic pH during the work-up and purification steps to prevent lactonization.

  • Purification: Phthalide can be separated from 2-Hydroxymethylbenzoic Acid by recrystallization or column chromatography.

Issue 2: Formation of o-Toluic Acid as a Major Byproduct

• Potential Cause:

  • Over-reduction: The use of a strong reducing agent (e.g., Lithium Aluminum Hydride) or harsh reaction conditions can lead to the over-reduction of the intermediate aldehyde or the final product.

• Troubleshooting & Optimization:

  • Milder Reducing Agent: Employ a milder reducing agent such as Sodium Borohydride (B1222165), which is more selective for the reduction of the anhydride to the lactone and subsequently to the desired alcohol.

  • Stoichiometric Control: Use a stoichiometric amount of the reducing agent to avoid excessive reduction.

  • Temperature Control: Perform the reaction at a lower temperature to moderate the reactivity of the reducing agent.

Issue 3: Unreacted Phthalic Anhydride in the Product Mixture

• Potential Cause:

  • Insufficient Reducing Agent: The amount of reducing agent used was not sufficient to convert all of the starting material.

  • Low Reaction Temperature: The reaction temperature may have been too low for the reduction to proceed at a reasonable rate.

  • Poor Solubility: The phthalic anhydride may not have been fully dissolved in the reaction solvent, limiting its availability for reaction.

• Troubleshooting & Optimization:

  • Optimize Stoichiometry: Ensure at least a stoichiometric amount of the reducing agent is used. A slight excess may be necessary.

  • Temperature Adjustment: Gradually increase the reaction temperature while monitoring the reaction progress.

  • Solvent Selection: Choose a solvent in which phthalic anhydride is readily soluble at the reaction temperature.

Synthesis Route 2: Hydrolysis of Phthalide

The hydrolysis of phthalide to 2-Hydroxymethylbenzoic Acid is a more direct route but can suffer from incomplete conversion.

Issue 1: Incomplete Hydrolysis of Phthalide

• Potential Cause:

  • Insufficient Base: The amount of base (e.g., NaOH, KOH) used may not be enough to drive the hydrolysis to completion.

  • Short Reaction Time: The reaction may not have been allowed to proceed for a sufficient amount of time.

  • Low Reaction Temperature: The temperature may be too low for the hydrolysis to occur efficiently.

• Troubleshooting & Optimization:

  • Optimize Base Concentration: Use a sufficient excess of a strong base to ensure complete hydrolysis.

  • Increase Reaction Time: Monitor the reaction by TLC or HPLC and extend the reaction time until all the phthalide has been consumed.

  • Increase Temperature: Gently heat the reaction mixture to accelerate the rate of hydrolysis.

Data Presentation

Table 1: Common Impurities in 2-Hydroxymethylbenzoic Acid Synthesis

Impurity	Chemical Structure	Common Synthetic Route of Formation	Reason for Formation
Phthalide		Reduction of Phthalic Anhydride; Hydrolysis of Phthalide; Synthesis from Phthalaldehydic Acid	Incomplete reaction; Cyclization under acidic conditions.[1]
o-Toluic Acid		Reduction of Phthalic Anhydride	Over-reduction of the carbonyl group.
Phthalic Anhydride		Reduction of Phthalic Anhydride	Incomplete reaction.
Phthalic Acid		Synthesis from Phthalaldehydic Acid	Cannizzaro reaction under strongly basic conditions.

Experimental Protocols

Methodology 1: Synthesis of 2-Hydroxymethylbenzoic Acid by Reduction of Phthalic Anhydride with Sodium Borohydride

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phthalic anhydride in an appropriate anhydrous solvent (e.g., THF, Dioxane).

• Addition of Reducing Agent: Cool the solution in an ice bath. Slowly add a solution of sodium borohydride in the same solvent to the flask. The addition should be done portion-wise to control the reaction temperature.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. Monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride by the slow addition of water or a dilute acid (e.g., 1M HCl) while cooling the flask in an ice bath.

• Work-up: Adjust the pH of the aqueous layer to be slightly acidic (pH 5-6) and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Methodology 2: Synthesis of 2-Hydroxymethylbenzoic Acid by Hydrolysis of Phthalide

• Reaction Setup: In a round-bottom flask, suspend phthalide in an aqueous solution of a strong base (e.g., 10% NaOH).

• Hydrolysis: Heat the mixture to reflux and stir until the phthalide has completely dissolved, indicating the formation of the sodium salt of 2-hydroxymethylbenzoic acid. Monitor the reaction by TLC to ensure complete consumption of the starting material.

• Acidification: Cool the reaction mixture in an ice bath and carefully acidify with a mineral acid (e.g., concentrated HCl) until the pH is acidic (pH 2-3).

• Isolation: The 2-Hydroxymethylbenzoic Acid will precipitate out of the solution. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with cold water and dry. The product can be further purified by recrystallization from water or a suitable organic solvent.

Mandatory Visualization

Caption: Synthetic pathways and common impurity formation in the synthesis of 2-Hydroxymethylbenzoic Acid.

Caption: A logical workflow for troubleshooting common impurities in 2-Hydroxymethylbenzoic Acid synthesis.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Technical Support Center: Preparation of 2-Hydroxymethylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 2-Hydroxymethylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2-Hydroxymethylbenzoic acid?

A1: The most common laboratory and industrial methods for the synthesis of 2-Hydroxymethylbenzoic acid include:

• Catalytic hydrogenation of phthalaldehydic acid: This method involves the reduction of the aldehyde group in an alkaline solution, followed by careful acidification to precipitate the product.[1]

• Reduction of phthalic anhydride (B1165640): Phthalic anhydride can be reduced to form 2-Hydroxymethylbenzoic acid, though this can sometimes lead to the formation of phthalide (B148349) or o-toluic acid as byproducts.[2][3]

• Hydrolysis of 2-methoxycarbonylbenzoic acid (methyl salicylate): The ester is hydrolyzed, typically under basic conditions, followed by acidification to yield the carboxylic acid.[4]

• Reactions involving 2-formylbenzoic acid: This can be a precursor for the synthesis of 2-Hydroxymethylbenzoic acid and its derivatives.[5]

Q2: What is the most significant side reaction to be aware of during the synthesis of 2-Hydroxymethylbenzoic acid?

A2: The most prevalent and often yield-reducing side reaction is the intramolecular esterification (lactonization) of 2-Hydroxymethylbenzoic acid to form phthalide . This reaction is particularly favored under acidic conditions and at elevated temperatures.[1]

Q3: How can I minimize the formation of phthalide?

A3: To minimize the formation of phthalide, consider the following:

• pH Control: If your synthesis proceeds through an alkaline intermediate, perform the subsequent acidification cautiously and at a low temperature. Avoid strongly acidic conditions for extended periods.[1]

• Temperature Management: Maintain low temperatures during acidification, filtration, and washing steps.[4]

• Drying Conditions: When drying the final product, avoid excessive heat as this can promote the conversion to phthalide.

Q4: My final product is a brownish, resinous material. What could be the cause?

A4: The formation of brown, resinous impurities can occur, particularly in syntheses that involve heating, such as the reaction of potassium salicylate.[6] These are often polymeric byproducts. Purification through recrystallization, often with the use of decolorizing charcoal, can help remove these impurities.[6]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2-Hydroxymethylbenzoic Acid	- Formation of phthalide as a major byproduct.[1]- Incomplete reaction of starting materials.- Over-reduction of the carboxylic acid group in hydrogenation reactions.	- Carefully control pH and temperature during acidification.- Monitor the reaction progress using techniques like TLC to ensure completion.- Use a selective reducing agent that targets the aldehyde or ester group over the carboxylic acid.
Presence of Phthalide in the Final Product	- Acidic conditions during workup or storage.- High temperatures during reaction, workup, or drying.[1]	- Neutralize the reaction mixture before extraction if possible.- Perform acidification and filtration at low temperatures (e.g., in an ice bath).[4]- Dry the product under vacuum at a low temperature.
Contamination with Starting Material (e.g., Phthalic Anhydride, Methyl Salicylate)	- Insufficient reaction time.- Inadequate amount of reagent (e.g., reducing agent, base for hydrolysis).- Deactivation of the catalyst in hydrogenation reactions.	- Increase the reaction time and monitor for the disappearance of the starting material.- Ensure the correct stoichiometry of reagents.- Use a fresh or more active catalyst.
Formation of o-Toluic Acid	- A potential byproduct in the hydrogenation of phthalic anhydride, depending on the catalyst and reaction conditions.[3]	- Optimize the catalyst and solvent system to favor the formation of 2-Hydroxymethylbenzoic acid. Some processes can be tuned to selectively produce either phthalide or o-toluic acid.[2]

Experimental Protocols

Preparation from Phthalaldehydic Acid by Catalytic Hydrogenation

• Dissolution: Dissolve phthalaldehydic acid in an aqueous alkaline solution (e.g., 10% sodium bicarbonate solution) to achieve a pH between 8 and 14.[1]

• Hydrogenation: Add a hydrogenation catalyst (e.g., 5% Pd on Al2O3) to the solution.[1] Pressurize the reaction vessel with hydrogen gas (e.g., up to 10 bar) and maintain the reaction at a controlled temperature (e.g., 22°C) until hydrogen uptake ceases.[1]

• Filtration: Once the reaction is complete, depressurize the vessel and filter off the catalyst.

• Precipitation: Cool the filtrate and carefully acidify with an acid like hydrochloric acid to a pH of 4-5 to precipitate the 2-Hydroxymethylbenzoic acid.[1]

• Isolation: Filter the white precipitate and wash with cold water.

• Drying: Dry the product under vacuum at a low temperature to prevent the formation of phthalide.

Note: Further acidification of the filtrate to a pH below 1, especially with heating, will convert the product to phthalide.[1]

Data Presentation

Table 1: Influence of Reaction Conditions on Product Selectivity in the Hydrogenation of Phthalic Anhydride

Catalyst	Solvent	Temperature (°C)	Pressure (MPa)	Time (h)	Selectivity for o-Toluic Acid (%)	Selectivity for Phthalide (%)
Nickel-based	Cyclohexane	130	3	2	58.12	31.44
Nickel-based	Decalin	128	2	3	81.14	4.77

Data extracted from patent literature, which may not represent optimized yields for 2-Hydroxymethylbenzoic acid itself but illustrates the competing formation of side products.[3]

Visualizations

Caption: Main synthetic routes to 2-Hydroxymethylbenzoic acid.

Caption: Formation of phthalide from 2-Hydroxymethylbenzoic acid.

Caption: A logical workflow for troubleshooting low product yields.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. csmcri.res.in [csmcri.res.in]
• 3. CN110724046A - Method for preparing o-methylbenzoic acid and phthalide from phthalic anhydride - Google Patents [patents.google.com]
• 4. The preparation of 2-hydroxybenzoic acid | 16–18 years | Resource | RSC Education [edu.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Benzoic Acid Derivatives

This guide provides solutions for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of benzoic acid derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is the peak for my benzoic acid derivative tailing?

Peak tailing, where a peak is asymmetrical with a trailing edge, is a common issue when analyzing acidic compounds like benzoic acid derivatives.[1][2] The primary causes can be categorized as either chemical or physical problems.[1]

Chemical Causes:

• Secondary Silanol (B1196071) Interactions: This is the most frequent cause. Silica-based columns (like C18) have residual acidic silanol groups (Si-OH) on their surface.[1][2] If the mobile phase pH is not acidic enough, these silanols can become ionized (Si-O-) and interact strongly with your acidic analyte, causing some molecules to lag behind as they travel through the column, resulting in a tail.[3][4][5]

• Mobile Phase pH Near Analyte pKa: When the mobile phase pH is close to the pKa of your benzoic acid derivative, the analyte exists as a mixture of its ionized (more polar) and non-ionized (more hydrophobic) forms.[6][7] This dual state leads to inconsistent retention and can cause peak broadening or tailing.[6]

• Contamination: Metal impurities in the silica (B1680970) matrix can increase the acidity of silanol groups, worsening their interaction with analytes and leading to peak tailing.[8][9]

Physical Causes:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[10][11][12]

• Column Void or Blockage: A void at the head of the column or a blocked frit can disrupt the sample band, causing tailing or split peaks for all analytes.[4][11]

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and tailing.[10][13][14]

• Sample Solvent Mismatch: If your sample is dissolved in a solvent significantly stronger than your mobile phase, it can lead to poor peak shape.[10][15]

Q2: How does mobile phase pH affect the peak shape of my benzoic acid derivative?

Mobile phase pH is a critical factor for ionizable compounds like benzoic acid derivatives.[6][16] To achieve a sharp, symmetrical peak, the analyte should be in a single, un-ionized state. For a weak acid, this is achieved by setting the mobile phase pH well below its pKa.

A general rule is to adjust the mobile phase pH to be at least 1.5 to 2 units below the pKa of the analyte.[15][17] At this low pH, the benzoic acid derivative will be fully protonated (in its neutral form), increasing its hydrophobicity and retention on a reversed-phase column while minimizing undesirable secondary interactions.[15][16][18] If the pH is too close to the pKa, both the neutral acid and its conjugate base (anion) will be present, leading to poor peak shape.[6][19]

Table 1: pKa Values for Common Benzoic Acid Derivatives This table provides pKa values to help you select an appropriate mobile phase pH.

Compound	pKa Value
Benzoic acid	4.19 - 4.20[20][21][22]
o-Hydroxybenzoic acid (Salicylic acid)	2.97[20]
m-Hydroxybenzoic acid	4.06[20]
p-Hydroxybenzoic acid	4.48[20]
2-Aminobenzoic acid	4.78[20]
3-Aminobenzoic acid	4.55[20]
2-Nitrobenzoic acid	2.17[21]
4-Nitrobenzoic acid	3.44[21]

Q3: My mobile phase is buffered correctly, but I still see tailing. What should I do next?

If pH is controlled and tailing persists, consider these other factors:

• Secondary Silanol Interactions: Even at low pH, some highly acidic silanol groups can remain active.[5][9]

  • Solution: Use a modern, high-purity, end-capped column. End-capping chemically treats the silica surface to cover most of the residual silanol groups, significantly reducing tailing.[11][23]

• Column Contamination: Strongly retained compounds from previous injections can accumulate on the column, creating active sites that cause tailing.[24]

  • Solution: Implement a robust column washing protocol between analyses or at the end of a sequence. (See Protocol 2).

• Sample Overload: The peak may be tailing because the column is saturated.

  • Solution: Dilute your sample or reduce the injection volume.[10]

• Hardware and Extra-Column Effects: The issue may lie with the HPLC system itself.

  • Solution: Check for loose fittings, use shorter, narrower-bore tubing (0.12-0.17 mm ID) to minimize dead volume, and ensure the column is installed correctly.[10]

Troubleshooting Workflow & Visual Guides

The following diagrams illustrate the logical steps for troubleshooting peak tailing and the chemical basis for the problem.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Caption: Chemical interactions leading to peak tailing vs. good peak shape.

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment for Benzoic Acid Derivatives

This protocol outlines the steps to suppress the ionization of your analyte and minimize peak tailing.

Objective: To set the mobile phase pH at least 1.5 units below the analyte's pKa.

Materials:

• HPLC-grade water

• HPLC-grade organic solvent (e.g., Acetonitrile, Methanol)

• Acidifier or buffer (e.g., Formic acid, Phosphoric acid, Phosphate (B84403) buffer)

• Calibrated pH meter

• 0.22 µm or 0.45 µm membrane filter

Procedure:

• Determine Analyte pKa: Consult Table 1 or other literature to find the pKa of your specific benzoic acid derivative.

• Prepare Aqueous Phase: Measure the required volume of HPLC-grade water for your mobile phase.

• Adjust pH:

  • For Unbuffered Mobile Phase: While stirring, add an acidifier like formic acid or trifluoroacetic acid dropwise to the aqueous phase to reach the target pH (e.g., pH 2.5-3.0). A typical concentration is 0.1% (v/v).[23]

  • For Buffered Mobile Phase: Use a buffer system with a pKa close to your target pH (e.g., a phosphate buffer for pH 2.5).[18] Prepare the buffer at the desired concentration (typically 10-25 mM) and adjust the pH with a strong acid (e.g., phosphoric acid).[23]

• Mix Mobile Phase: Add the required volume of organic solvent to the pH-adjusted aqueous phase. Important: Always adjust the pH of the aqueous portion before mixing with the organic solvent.[18]

• Filter and Degas: Filter the final mobile phase mixture through a 0.22 µm or 0.45 µm filter to remove particulates. Degas the mobile phase using sonication, helium sparging, or an inline degasser to prevent air bubbles in the system.

• Equilibrate: Flush the column with at least 10-20 column volumes of the new mobile phase until the baseline is stable before injecting your sample.[25]

Protocol 2: General Purpose Reversed-Phase Column Cleaning

This protocol can be used to remove strongly retained contaminants that may cause peak tailing.[24][26]

Objective: To wash the column with a series of strong solvents to elute hydrophobic and polar contaminants.

Important: Disconnect the column from the detector to avoid contamination of the detector cell.[26][27] If backpressure is high, consider reversing the column flow direction for the wash (check manufacturer's instructions first).[4][24]

Procedure:

• Flush Buffer: Wash the column with 10-20 column volumes of HPLC-grade water (with no buffer) to remove any buffer salts.

• Flush with Intermediate Solvent: Flush the column with 10-20 column volumes of Isopropanol.

• Flush with Strong Organic Solvent: Flush with 10-20 column volumes of 100% Acetonitrile or Methanol to remove strongly retained hydrophobic compounds.

• Flush with "Stronger" Solvent (Optional): For very stubborn contaminants, a sequence including Tetrahydrofuran (THF) or even Dichloromethane (DCM) can be used, but always ensure miscibility by using an intermediate solvent like isopropanol.

  • Example sequence: Water -> Methanol -> Isopropanol -> Hexane -> Isopropanol -> Water -> Mobile Phase.

• Re-equilibrate: Before use, flush the column with the mobile phase (starting with the aqueous component first if you used immiscible solvents) until the baseline is stable.

Table 2: Column Washing Solvent Sequence (General Reversed-Phase)

Step	Solvent	Purpose	Volume
1	HPLC-Grade Water	Remove buffer salts	~10-20 column volumes
2	100% Acetonitrile or Methanol	Remove hydrophobic contaminants	~10-20 column volumes
3	Isopropanol	Remove very strong hydrophobic contaminants	~10-20 column volumes
4	Mobile Phase	Re-equilibration	~10-20 column volumes

References

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. lctsbible.com [lctsbible.com]
• 6. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 7. acdlabs.com [acdlabs.com]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. uhplcs.com [uhplcs.com]
• 11. acdlabs.com [acdlabs.com]
• 12. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]
• 13. chromtech.com [chromtech.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. benchchem.com [benchchem.com]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. researchgate.net [researchgate.net]
• 18. agilent.com [agilent.com]
• 19. agilent.com [agilent.com]
• 20. global.oup.com [global.oup.com]
• 21. organicchemistrydata.org [organicchemistrydata.org]
• 22. library.gwu.edu [library.gwu.edu]
• 23. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 24. uhplcs.com [uhplcs.com]
• 25. sigmaaldrich.com [sigmaaldrich.com]
• 26. silicycle.com [silicycle.com]
• 27. HPLC Column Cleaning Guide | How To [scioninstruments.com]

Technical Support Center: Optimizing NMR Solvent for 2-Hydroxymethylbenzoic Acid

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals select the optimal NMR solvent for the analysis of 2-Hydroxymethylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in obtaining a clean ¹H NMR spectrum of 2-Hydroxymethylbenzoic acid?

A1: The primary challenges arise from the presence of two labile protons: one from the carboxylic acid (-COOH) group and one from the alcohol (-CH₂OH) group. These acidic protons can lead to several issues:

• Peak Broadening: Rapid chemical exchange of these protons with each other or with trace amounts of water in the solvent can cause their signals to become broad, sometimes to the point of being indistinguishable from the baseline.[1][2][3][4]

• Signal Overlap: The chemical shifts of the -OH and -COOH protons can vary significantly depending on the solvent, concentration, and temperature, potentially overlapping with other signals in the spectrum.[1][5]

• Disappearance of Signals: In protic deuterated solvents (like D₂O or CD₃OD), the labile protons will exchange with deuterium (B1214612), causing their signals to disappear from the ¹H NMR spectrum.[1][5][6][7]

• Solubility Issues: The compound has both polar (carboxylic acid, alcohol) and non-polar (benzene ring) characteristics, which can make finding a single solvent that provides good solubility without interfering with the analysis challenging.[6][8]

Q2: Which deuterated solvents are commonly used for analyzing molecules like 2-Hydroxymethylbenzoic acid?

A2: The choice of solvent is critical for obtaining a high-quality NMR spectrum. Commonly used deuterated solvents for compounds with acidic and hydroxyl protons include:

• Aprotic Solvents:

  • DMSO-d₆ (Deuterated Dimethyl Sulfoxide): Often the best choice as it is a polar aprotic solvent that can dissolve a wide range of compounds and will slow down the exchange of labile protons, resulting in sharper -OH and -COOH peaks.[8][9]

  • CDCl₃ (Deuterated Chloroform): A common, less polar solvent. However, solubility of 2-Hydroxymethylbenzoic acid may be limited, and hydrogen bonding can still lead to peak broadening.[8][9][10]

  • Acetone-d₆: A polar aprotic solvent that can be a good alternative to DMSO-d₆.[6]

• Protic Solvents:

  • D₂O (Deuterium Oxide): Useful for confirming the presence of exchangeable protons as the -OH and -COOH signals will disappear.[1][5][6][7][8][9] However, the solubility of the compound in D₂O alone may be low.

  • CD₃OD (Deuterated Methanol): Similar to D₂O, it will cause the exchange of labile protons.[8]

Q3: How can I confirm the assignment of the -OH and -COOH proton signals?

A3: A "D₂O shake" experiment is a simple and effective method to identify these signals.[1][5][6][7]

• Acquire a ¹H NMR spectrum of your sample in a suitable aprotic solvent (e.g., DMSO-d₆).

• Add a drop of deuterium oxide (D₂O) to the NMR tube.

• Shake the tube vigorously for a few minutes to ensure mixing.

• Re-acquire the ¹H NMR spectrum.

• The peaks corresponding to the -OH and -COOH protons will disappear or significantly decrease in intensity due to the exchange with deuterium.[1][5][6][7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
-OH and/or -COOH peaks are very broad or not visible.	Rapid proton exchange due to trace water in the solvent or inherent properties of the solvent.[3][4]	Use a dry aprotic solvent like DMSO-d₆. Ensure your glassware and sample are as dry as possible. Lowering the temperature of the NMR experiment can sometimes slow down the exchange rate and sharpen the peaks.
Poor solubility of the compound.	The polarity of the solvent is not suitable for the molecule.	Try a more polar aprotic solvent like DMSO-d₆ or Acetone-d₆.[6][8] If using a less polar solvent like CDCl₃, gentle warming may improve solubility, but be aware that temperature can affect chemical shifts.
Aromatic proton signals are overlapping and difficult to interpret.	The solvent may not be providing enough dispersion for the aromatic signals.	Try a different solvent. Aromatic solvents like Benzene-d₆ can sometimes induce different chemical shifts in the analyte ("aromatic solvent-induced shifts"), which may resolve overlapping signals.[6]
An unexpected singlet appears around 2.5 ppm or 3.3 ppm.	This could be residual water in DMSO-d₆ or methanol (B129727) impurity in another solvent.	Check the chemical shift of common impurities in your chosen solvent.[11][12] Using high-purity deuterated solvents can minimize these impurity peaks.
The carboxylic acid proton signal is shifted significantly downfield (e.g., >10 ppm).	This is characteristic of carboxylic acid protons, especially in aprotic solvents where hydrogen bonding to the solvent is less prevalent, leading to dimer formation.[13][14]	This is a normal observation and can help in the identification of the -COOH proton. Its broadness and downfield chemical shift are key indicators.[13][14]

Data Presentation: Comparison of Common NMR Solvents

Solvent	Typical Chemical Shift (δ) of Residual Protons (ppm)	Typical Chemical Shift (δ) of Water (ppm)	Pros for 2-Hydroxymethylbenzoic Acid	Cons for 2-Hydroxymethylbenzoic Acid
DMSO-d₆	2.50 (quintet)[15][16][17]	~3.3	Excellent solubility for polar compounds.[9] Sharper -OH and -COOH peaks due to slower exchange.	Can be difficult to remove from the sample after analysis.[6] Absorbs atmospheric water, so a dry solvent is crucial.
CDCl₃	7.26 (singlet)[15][16][17]	~1.56	Easy to remove. Good for less polar compounds.[9]	May have limited solubility for 2-Hydroxymethylbenzoic acid.[6] Peak broadening of labile protons is common.
Acetone-d₆	2.05 (quintet)[15][16][17]	~2.84	Good solubility for many organic compounds.	Can be reactive with certain compounds.
D₂O	~4.79 (singlet, referenced to DSS or TSP)[15][16]	N/A	Confirms exchangeable protons by signal disappearance.[7][9]	Low solubility for the compound. All labile proton information is lost.
CD₃OD	3.31 (quintet), 4.87 (singlet)[15][16][17]	~4.87	Good for dissolving polar compounds.	Labile protons will exchange, causing signal loss.

Note: Chemical shifts can vary slightly depending on the instrument, temperature, and concentration.[16]

Experimental Protocols

Protocol 1: Standard ¹H NMR Sample Preparation in DMSO-d₆

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2-Hydroxymethylbenzoic acid directly into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of high-purity DMSO-d₆ to the NMR tube using a clean, dry pipette.

• Dissolution: Cap the NMR tube and gently vortex or invert the tube until the sample is completely dissolved. If needed, gentle warming in a water bath can be used to aid dissolution.

• Transfer and Analysis: Transfer the NMR tube to the NMR spectrometer and proceed with shimming and data acquisition according to the instrument's standard operating procedures.

Protocol 2: D₂O Shake Experiment for Identification of Labile Protons

• Initial Spectrum: Following Protocol 1, acquire a standard ¹H NMR spectrum in an aprotic solvent (e.g., DMSO-d₆).

• D₂O Addition: Remove the NMR tube from the spectrometer. Add one drop of D₂O to the sample.

• Mixing: Recap the tube and shake it vigorously for 1-2 minutes to ensure thorough mixing and facilitate proton-deuterium exchange.

• Re-analysis: Place the NMR tube back into the spectrometer. It is advisable to re-shim the instrument before acquiring the second spectrum.

• Data Comparison: Compare the two spectra. The signals that have disappeared or significantly diminished in the second spectrum correspond to the exchangeable -OH and -COOH protons.

Visualization

References

• 1. acdlabs.com [acdlabs.com]
• 2. NMR Spectroscopy Practice Problems [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Troubleshooting [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. myuchem.com [myuchem.com]
• 9. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 10. Nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 11. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. CH 336: Carboxylic Acid Spectroscopy [sites.science.oregonstate.edu]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Common NMR Solvents [wiredchemist.com]
• 16. chem.washington.edu [chem.washington.edu]
• 17. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

Technical Support Center: Stability and Degradation of 2-Hydroxymethylbenzoic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and potential degradation of 2-Hydroxymethylbenzoic acid. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Hydroxymethylbenzoic acid?

For long-term stability, 2-Hydroxymethylbenzoic acid powder should be stored at -20°C for up to three years or at 4°C for up to two years. If dissolved in a solvent, it is recommended to store the solution at -80°C for up to six months or at -20°C for up to one month.[1] For short-term shipping or handling at room temperature, it is advisable not to exceed a period of two weeks.[1]

Q2: What are the known chemical incompatibilities of 2-Hydroxymethylbenzoic acid?

2-Hydroxymethylbenzoic acid is incompatible with strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents.[1] Contact with these substances should be avoided to prevent degradation.

Q3: What are the likely degradation pathways for 2-Hydroxymethylbenzoic acid?

While specific degradation pathways for 2-Hydroxymethylbenzoic acid are not extensively documented in the available literature, insights can be drawn from similar compounds. Potential degradation pathways include:

• Hydrolysis: The ester-like linkage in derivatives of benzoic acid can be susceptible to hydrolysis, potentially leading to the formation of simpler benzoic acid derivatives. For instance, a study on 2-(2-hydroxypropanamido) benzoic acid identified anthranilic acid as the primary hydrolysis product.

• Oxidation: The aromatic ring and the hydroxymethyl group can be susceptible to oxidation. Advanced oxidation processes on the related 2-hydroxybenzoic acid have shown that hydroxylation of the aromatic ring is a primary degradation route.[2][3]

• Decarboxylation: Under high-temperature conditions in an aqueous environment, benzoic acid and its derivatives can undergo decarboxylation.[4]

• Photodegradation: Exposure to light, particularly UV light, can induce degradation of aromatic compounds.

Q4: How can I monitor the degradation of 2-Hydroxymethylbenzoic acid in my experiments?

A combination of chromatographic and spectroscopic techniques is recommended for monitoring degradation:

• High-Performance Liquid Chromatography (HPLC): This is the ideal technique for separating the parent compound from its degradation products. A reverse-phase C18 column is often a good starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is essential for identifying unknown degradation products by providing molecular weight and fragmentation data.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be useful for identifying volatile degradation products.[4]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Rapid loss of 2-Hydroxymethylbenzoic acid in solution.	- pH of the solution is highly acidic or basic.- Presence of oxidizing or reducing agents.- Exposure to high temperatures or direct light.	- Adjust the pH to a neutral or near-neutral range.- Ensure all reagents and solvents are free from contaminants.- Store solutions protected from light and at recommended low temperatures.
Appearance of unknown peaks in HPLC chromatogram.	- Degradation of 2-Hydroxymethylbenzoic acid.	- Perform a forced degradation study to intentionally generate degradation products and aid in peak identification.- Use LC-MS to identify the mass of the unknown peaks and propose potential structures.
Inconsistent results in stability studies.	- Inconsistent storage conditions (temperature, light exposure).- Variability in the preparation of solutions.- Contamination of samples.	- Strictly control all experimental parameters.- Prepare fresh solutions for each experiment from a well-stored stock.- Use high-purity solvents and reagents.

Summary of Stability Data

No quantitative stability data for 2-Hydroxymethylbenzoic acid under various stress conditions was found in the searched literature. The following table for a related compound, 2-(2-hydroxypropanamido) benzoic acid, is provided for illustrative purposes.

Table 1: Degradation Kinetics of 2-(2-hydroxypropanamido) benzoic acid (Illustrative)

Condition	pH	Temperature (°C)	Observed Stability	Primary Degradation Product
Hydrolysis	Acidic	Not Specified	Less Stable	Anthranilic Acid
Hydrolysis	Neutral/Near-Neutral	Not Specified	More Stable	Anthranilic Acid
Hydrolysis	Basic	Not Specified	Less Stable	Anthranilic Acid
Thermal	Lower Temperatures	Not Specified	More Stable	Not Specified

This data is for a related compound and should be used as a general guide only. Specific stability studies for 2-Hydroxymethylbenzoic acid are required for accurate data.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on 2-Hydroxymethylbenzoic acid to identify potential degradation products and establish a stability-indicating analytical method. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[6]

1. Preparation of Stock Solution:

• Prepare a stock solution of 2-Hydroxymethylbenzoic acid in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C and collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the samples with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C and collect samples at various time points. Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature and collect samples at various time points.

• Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 70°C) and collect samples at various time points.

• Photolytic Degradation: Expose the stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines. A control sample should be kept in the dark.

3. Sample Analysis:

• Analyze all samples by a suitable stability-indicating HPLC method (see Protocol 2).

• Compare the chromatograms of the stressed samples with the unstressed control to identify degradation peaks.

• If no degradation is observed, more strenuous conditions (e.g., higher acid/base concentration, higher temperature) may be applied.

Protocol 2: Stability-Indicating HPLC Method (Example)

This is a general reverse-phase HPLC method that can be used as a starting point for the analysis of 2-Hydroxymethylbenzoic acid and its degradation products. Method optimization and validation are required.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	95	5
  20	5	95
  25	5	95
  26	95	5

  | 30 | 95 | 5 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detector: UV at a suitable wavelength (e.g., determined by UV scan of the parent compound)

• Column Temperature: 30°C

Visualizations

Caption: Forced degradation experimental workflow.

Caption: Potential degradation pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. [PDF] Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles | Semantic Scholar [semanticscholar.org]
• 5. fsis.usda.gov [fsis.usda.gov]
• 6. ijcrt.org [ijcrt.org]

Technical Support Center: Enhancing the Aqueous Solubility of 2-Hydroxymethyl Benzoic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in increasing the aqueous solubility of 2-Hydroxymethyl benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is the baseline aqueous solubility of 2-Hydroxymethyl benzoic acid?

A1: The aqueous solubility of 2-Hydroxymethyl benzoic acid is approximately 4.28 mg/mL at 20°C[1]. This low solubility can present challenges in various experimental and formulation settings.

Q2: Why is 2-Hydroxymethyl benzoic acid poorly soluble in water?

A2: 2-Hydroxymethyl benzoic acid has a chemical structure containing both a hydrophobic benzene (B151609) ring and hydrophilic functional groups (a carboxylic acid and a hydroxymethyl group). The hydrophobic nature of the benzene ring limits its interaction with water molecules, contributing to its low aqueous solubility. For a molecule to dissolve, the energy required to break the crystal lattice of the solid and disrupt the hydrogen-bonding network of water must be overcome by the energy released from the solvation of its polar functional groups.

Q3: What are the primary methods to increase the solubility of 2-Hydroxymethyl benzoic acid in water?

A3: Several techniques can be employed to enhance the aqueous solubility of 2-Hydroxymethyl benzoic acid. The most common and effective methods include:

• pH Adjustment: Increasing the pH of the solution to deprotonate the carboxylic acid group.

• Co-solvents: Using a mixture of water and a water-miscible organic solvent.

• Surfactants: Employing surfactants to form micelles that encapsulate the compound.

• Cyclodextrin Complexation: Forming inclusion complexes with cyclodextrins.

Troubleshooting Guides

Issue 1: Compound precipitates out of solution during in vitro assays.

Possible Cause: The concentration of 2-Hydroxymethyl benzoic acid exceeds its solubility limit in the aqueous assay buffer.

Solutions:

• pH Adjustment: Since 2-Hydroxymethyl benzoic acid is a carboxylic acid, increasing the pH of the buffer will ionize the carboxylic acid group, forming a more soluble carboxylate salt[2][3]. It is crucial to ensure the final pH of the assay medium does not negatively impact cell viability or assay performance.

• Use of Co-solvents: Prepare a concentrated stock solution in a water-miscible organic solvent like DMSO and then dilute it into the aqueous assay medium[4][5]. Ensure the final concentration of the organic solvent is low (typically <0.5%) to avoid solvent-induced artifacts[4].

Issue 2: Difficulty preparing a sufficiently concentrated aqueous stock solution for animal studies.

Possible Cause: The required dosage necessitates a concentration of 2-Hydroxymethyl benzoic acid that is significantly higher than its intrinsic aqueous solubility.

Solutions:

• Formulation with Co-solvents and Surfactants: A common approach is to use a multi-component vehicle. For example, a vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been shown to achieve a solubility of at least 2.5 mg/mL[5].

• Cyclodextrin Complexation: Utilizing a cyclodextrin, such as sulfobutyl-ether-β-cyclodextrin (SBE-β-CD), can significantly enhance solubility. A formulation of 10% DMSO in 90% (20% SBE-β-CD in Saline) has been reported to achieve a solubility of at least 2.5 mg/mL[5].

Data Presentation

Table 1: Solubility of 2-Hydroxymethyl benzoic acid in Different Solvent Systems

Solvent System	Achieved Solubility	Reference
Water (20°C)	4.28 mg/mL	[1]
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (clear solution)	[5]
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (clear solution)	[5]
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (clear solution)	[5]
DMSO	≥ 100 mg/mL	[5]

Experimental Protocols

Protocol 1: Solubility Enhancement by pH Adjustment

• Preparation of Buffers: Prepare a series of aqueous buffers with varying pH values (e.g., pH 5.0, 6.0, 7.0, 7.4, 8.0).

• Sample Preparation: Add an excess amount of 2-Hydroxymethyl benzoic acid to a fixed volume of each buffer in separate vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Analysis: Centrifuge the samples to pellet the undissolved solid. Carefully collect the supernatant and analyze the concentration of dissolved 2-Hydroxymethyl benzoic acid using a suitable analytical method, such as UV-Vis spectrophotometry or HPLC.

• Data Analysis: Plot the measured solubility as a function of pH to determine the optimal pH for solubility enhancement.

Protocol 2: Solubility Enhancement using Co-solvents

• Co-solvent Selection: Choose a water-miscible organic co-solvent (e.g., ethanol, propylene (B89431) glycol, polyethylene (B3416737) glycol 300).

• Preparation of Co-solvent Mixtures: Prepare a series of co-solvent/water mixtures at different volume ratios (e.g., 10:90, 20:80, 30:70, 40:60, 50:50).

• Solubility Determination: Follow steps 2-4 from Protocol 1, using the co-solvent mixtures instead of buffers.

• Data Analysis: Plot the solubility of 2-Hydroxymethyl benzoic acid against the percentage of the co-solvent to identify the mixture that provides the desired solubility.

Protocol 3: Inclusion Complexation with β-Cyclodextrin (Kneading Method)

• Paste Formation: In a mortar, place a specific molar ratio of β-cyclodextrin and add a small amount of a water-ethanol mixture to form a thick paste.

• Drug Addition: Add 2-Hydroxymethyl benzoic acid to the paste and knead for a specified time (e.g., 45-60 minutes).

• Drying: Dry the resulting product in an oven at a controlled temperature (e.g., 50-60°C) until a constant weight is achieved.

• Sieving: Pass the dried complex through a sieve to obtain a uniform particle size.

• Solubility Assessment: Determine the aqueous solubility of the prepared inclusion complex using the method described in Protocol 1 (using water as the solvent).

Visualizations

Caption: A flowchart of the experimental workflow for enhancing the solubility of 2-Hydroxymethyl benzoic acid.

Caption: A troubleshooting guide for addressing precipitation of 2-Hydroxymethyl benzoic acid.

References

• 1. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. edu.rsc.org [edu.rsc.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]

Technical Support Center: Scaling Up 2-Hydroxymethylbenzoic Acid Production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of 2-Hydroxymethylbenzoic acid.

Troubleshooting Guides

This section addresses common issues encountered during the production of 2-Hydroxymethylbenzoic acid, providing potential causes and recommended solutions.

Issue 1: Low Yield of 2-Hydroxymethylbenzoic Acid

Table 1: Troubleshooting Low Product Yield

Potential Cause	Recommended Solutions
Incomplete Hydrolysis of Phthalide (B148349)	- Increase Reaction Time: Monitor the reaction progress using techniques like HPLC to ensure complete consumption of the starting material. - Optimize Temperature: Gradually increase the reaction temperature in small increments (e.g., 5 °C) to enhance the reaction rate, while monitoring for byproduct formation. - Adjust pH: Ensure the hydrolysis is conducted under sufficiently alkaline conditions (pH > 8) to favor the open-chain carboxylate salt.
Formation of Phthalide Byproduct	- Strict pH Control During Acidification: During the precipitation of 2-Hydroxymethylbenzoic acid from its salt solution, maintain the pH in the range of 4-5.[1] Avoid dropping the pH too low (e.g., below 4), as acidic conditions promote the cyclization to phthalide.[1] - Controlled Acid Addition: Add the acid slowly and with vigorous stirring to prevent localized areas of high acidity.
Suboptimal Hydrogenation Conditions (from Phthalaldehydic Acid)	- Catalyst Activity: Ensure the catalyst (e.g., Pd/Al₂O₃) is active.[1] If necessary, use a fresh batch of catalyst. - Inadequate Hydrogen Pressure: Ensure the hydrogen pressure is maintained at the recommended level throughout the reaction. - Incorrect pH: The hydrogenation should be carried out in an alkaline solution (pH 8-14) to facilitate the formation of the sodium salt of 2-Hydroxymethylbenzoic acid and prevent over-reduction.[1]
Product Loss During Work-up and Isolation	- Optimize Crystallization/Precipitation: Ensure complete precipitation by cooling the solution sufficiently. Check the solubility of the product in the mother liquor to minimize losses. - Efficient Filtration and Washing: Use appropriate filter media and wash the product cake with a minimal amount of cold solvent to remove impurities without dissolving a significant amount of the product.

Issue 2: High Impurity Profile in the Final Product

Table 2: Troubleshooting High Impurity Levels

Potential Impurity	Potential Cause	Recommended Solutions
Phthalide	- Over-acidification during precipitation: As mentioned previously, a pH below 4, and especially below 1, will favor the formation of phthalide from 2-Hydroxymethylbenzoic acid.[1] - Prolonged exposure to acidic conditions: Leaving the product in an acidic solution for an extended period can lead to cyclization.[1]	- Precise pH control: Use a calibrated pH meter and add acid dropwise during precipitation to maintain the target pH range of 4-5.[1] - Prompt filtration: Filter the precipitated product as soon as the precipitation is complete.
Unreacted Starting Material (Phthalide or Phthalaldehydic Acid)	- Incomplete reaction: Insufficient reaction time, temperature, or catalyst amount.	- Reaction monitoring: Use in-process controls (e.g., HPLC, TLC) to confirm the disappearance of the starting material before proceeding with the work-up. - Re-evaluate reaction parameters: Refer to the low yield troubleshooting section to optimize reaction conditions.
o-Toluic Acid (from Hydrogenation of Phthalaldehydic Acid)	- Over-reduction of the hydroxymethyl group: This can occur under harsh hydrogenation conditions.	- Use a selective catalyst: Employ a catalyst known for its selectivity in reducing aldehydes without affecting benzylic alcohols. - Milder reaction conditions: Reduce the hydrogen pressure or reaction temperature to minimize over-reduction.
Other Byproducts from Side Reactions	- High reaction temperature: Can lead to decomposition or unwanted side reactions.	- Temperature optimization: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. - Purification: Employ recrystallization or other purification techniques to remove these impurities from the final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for scaling up 2-Hydroxymethylbenzoic acid production?

A1: The two main industrial routes are the alkaline hydrolysis of phthalide and the catalytic hydrogenation of phthalaldehydic acid in an alkaline solution.[1][2]

Q2: Why is pH control so critical during the synthesis and purification of 2-Hydroxymethylbenzoic acid?

A2: 2-Hydroxymethylbenzoic acid is susceptible to intramolecular cyclization under acidic conditions to form the lactone, phthalide.[1] This is a significant potential impurity and represents a yield loss. Maintaining a pH between 4 and 5 during the precipitation of the acid from its salt is crucial to minimize the formation of this byproduct.[1]

Q3: What is the role of the alkaline conditions in the catalytic hydrogenation of phthalaldehydic acid?

A3: Performing the hydrogenation in an alkaline medium (pH 8-14) converts the carboxylic acid group to its carboxylate salt.[1] This deactivates the carboxylic acid group towards reduction, allowing for the selective hydrogenation of the aldehyde group to the hydroxymethyl group.[1]

Q4: How can I remove phthalide impurity from my final product?

A4: If phthalide is present in the final product, purification can be achieved through recrystallization from a suitable solvent. The choice of solvent will depend on the differential solubility of 2-Hydroxymethylbenzoic acid and phthalide. Alternatively, the impure product can be redissolved in an alkaline solution to convert the desired acid to its soluble salt, leaving the less soluble phthalide to be removed by filtration. The 2-Hydroxymethylbenzoic acid can then be re-precipitated under carefully controlled pH conditions.

Q5: What analytical techniques are recommended for monitoring the reaction and assessing the purity of the final product?

A5: High-Performance Liquid Chromatography (HPLC) is a highly effective technique for monitoring the disappearance of starting materials and the formation of the product and any byproducts. For final product purity assessment, HPLC, as well as techniques like melting point analysis and Nuclear Magnetic Resonance (NMR) spectroscopy, can be employed.

Experimental Protocols

Protocol 1: Synthesis of 2-Hydroxymethylbenzoic Acid via Hydrolysis of Phthalide

• Reaction Setup: Charge a reactor with deionized water and a stoichiometric excess of a base (e.g., sodium hydroxide).

• Addition of Phthalide: Gradually add phthalide to the alkaline solution with constant agitation.

• Reaction: Heat the mixture to a temperature between 80-100 °C and maintain for a period sufficient to ensure complete hydrolysis, as monitored by an in-process control method like HPLC.

• Cooling: Once the reaction is complete, cool the reaction mixture to room temperature.

• Precipitation: Slowly add a mineral acid (e.g., hydrochloric acid) with vigorous stirring to adjust the pH to 4-5. Monitor the pH closely to avoid over-acidification.

• Isolation: The precipitated 2-Hydroxymethylbenzoic acid is collected by filtration.

• Washing: Wash the filter cake with a small amount of cold deionized water to remove residual salts and impurities.

• Drying: Dry the product under vacuum at a temperature not exceeding 60 °C.

Protocol 2: Synthesis of 2-Hydroxymethylbenzoic Acid via Catalytic Hydrogenation of Phthalaldehydic Acid

• Catalyst Slurry: Prepare a slurry of the hydrogenation catalyst (e.g., 5% Pd on Al₂O₃) in an aqueous alkaline solution (e.g., 10% sodium bicarbonate solution, pH 8-12).[1]

• Addition of Substrate: Add the phthalaldehydic acid to the catalyst slurry.

• Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 10 bar) and heat to the reaction temperature (e.g., 25-60 °C).[1] Maintain the reaction with agitation until the hydrogen uptake ceases.

• Catalyst Removal: Depressurize the reactor and filter the reaction mixture to remove the catalyst.

• Precipitation: Transfer the filtrate to a clean vessel and cool to room temperature. Adjust the pH to 4-5 by the slow addition of a strong acid (e.g., hydrochloric acid) with vigorous stirring.[1]

• Isolation and Purification: Isolate the precipitated product by filtration, wash with cold deionized water, and dry under vacuum.

Visualizations

Caption: General experimental workflow for the synthesis of 2-Hydroxymethylbenzoic acid.

Caption: Troubleshooting decision tree for scaling up 2-Hydroxymethylbenzoic acid production.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. csmcri.res.in [csmcri.res.in]

Preventing byproduct formation in 2-Hydroxymethyl benzoic acid synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing byproduct formation during the synthesis of 2-Hydroxymethyl benzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-Hydroxymethyl benzoic acid?

A1: A prevalent method for synthesizing 2-Hydroxymethyl benzoic acid is the catalytic hydrogenation of phthalaldehydic acid in an alkaline solution. This process involves the reduction of the aldehyde group to a hydroxymethyl group. Another approach involves the reduction of phthalic anhydride (B1165640).

Q2: What is the most common byproduct in the synthesis of 2-Hydroxymethyl benzoic acid from phthalaldehydic acid, and how is it formed?

A2: The most common byproduct is phthalide (B148349). It is formed through the intramolecular cyclization (lactonization) of 2-Hydroxymethyl benzoic acid. This reaction is particularly favored under acidic conditions and at elevated temperatures.[1]

Q3: How can I minimize the formation of phthalide?

A3: To minimize phthalide formation, it is crucial to maintain alkaline conditions (pH 8-14) during the catalytic hydrogenation of phthalaldehydic acid.[1] After the reaction, acidification to precipitate the 2-Hydroxymethyl benzoic acid should be performed carefully, avoiding strongly acidic conditions (pH below 1) and high temperatures, as these conditions promote the formation of phthalide.[1]

Q4: What catalysts are typically used for the hydrogenation of phthalaldehydic acid?

A4: Common catalysts for this hydrogenation include palladium (Pd), platinum (Pt), rhodium (Rh), nickel (Ni), and cobalt (Co). Palladium is often a preferred catalyst.[1]

Q5: Are there other potential byproducts I should be aware of?

A5: Besides phthalide, another potential byproduct, especially in related syntheses starting from phthalic anhydride, is 2-methylbenzoic acid. The formation of this and other byproducts like tetrahydrophthalic anhydride can be influenced by the choice of catalyst and reaction conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of 2-Hydroxymethyl benzoic acid and significant presence of phthalide.	The reaction medium became acidic during or after hydrogenation.	Maintain a pH between 8 and 14 throughout the hydrogenation process by using a suitable alkaline solution (e.g., sodium bicarbonate).[1]
Acidification to precipitate the product was too aggressive (pH << 1 or high temperature).	Acidify the reaction mixture cautiously to a pH of 4-5 to precipitate the 2-Hydroxymethyl benzoic acid. Avoid using a large excess of strong acid and keep the temperature low during precipitation.[1]
Formation of 2-methylbenzoic acid as a byproduct.	Over-reduction due to harsh reaction conditions or catalyst choice.	Optimize reaction conditions by using a milder reducing agent or a more selective catalyst. Adjusting temperature and pressure may also be necessary.
Incomplete reaction.	Insufficient catalyst activity or deactivation.	Ensure the catalyst is fresh and active. If reusing the catalyst, ensure proper activation procedures are followed. Increase catalyst loading if necessary.
Inadequate hydrogen pressure or reaction time.	Increase the hydrogen pressure within safe limits of the experimental setup and monitor the reaction progress over a longer duration.

Data on Reaction Condition Optimization

The following table summarizes the expected impact of varying reaction conditions on the yield of 2-Hydroxymethyl benzoic acid and the formation of the primary byproduct, phthalide, based on established chemical principles.

Parameter	Condition	Expected 2-Hydroxymethyl benzoic acid Yield	Expected Phthalide Formation	Rationale
pH during Hydrogenation	8-14	High	Low	The carboxylate salt of 2-Hydroxymethyl benzoic acid is formed, which is not prone to cyclization.[1]
< 7	Low	High	Acidic conditions catalyze the intramolecular esterification (lactonization) to form phthalide.[1]
Temperature during Acidification	Low (e.g., 0-10 °C)	High	Low	Lower temperatures disfavor the endergonic lactonization reaction.
High (e.g., > 40 °C)	Low	High	Higher temperatures provide the activation energy for phthalide formation.[1]
Final pH after Acidification	4-5	Optimal precipitation	Low	Sufficiently acidic to protonate the carboxylate, but not so acidic as to strongly promote cyclization.[1]
< 1	May decrease isolated yield	High	Strongly acidic conditions significantly accelerate the formation of phthalide.[1]

Experimental Protocols

Key Experiment: Synthesis of 2-Hydroxymethyl benzoic acid via Catalytic Hydrogenation of Phthalaldehydic Acid

This protocol is designed to minimize byproduct formation by maintaining alkaline conditions during the reaction and carefully controlling the subsequent acidification.

Materials:

• Phthalaldehydic acid

• 10% Sodium bicarbonate (NaHCO₃) solution

• 5% Palladium on alumina (B75360) (Pd/Al₂O₃) catalyst

• Hydrogen gas (H₂)

• Hydrochloric acid (HCl) for acidification

• Standard laboratory glassware and hydrogenation apparatus

Procedure:

• Reaction Setup: In a suitable hydrogenation reactor, dissolve 125 parts by weight of phthalaldehydic acid in 750 parts of a 10% sodium bicarbonate solution.

• Catalyst Addition: Add 6.25 parts by weight of the 5% Pd/Al₂O₃ catalyst to the solution.

• Hydrogenation: Seal the reactor and pressurize with hydrogen gas to the desired pressure (e.g., 10 bar). Stir the mixture at room temperature (approximately 22 °C).

• Reaction Monitoring: Continue the hydrogenation until the uptake of hydrogen ceases, which typically takes around 2 hours.

• Catalyst Removal: Once the reaction is complete, depressurize the reactor and filter the solution to remove the catalyst.

• Product Precipitation: Cool the filtrate and slowly add hydrochloric acid to acidify the solution to a pH of 4-5. This will cause the 2-Hydroxymethyl benzoic acid to precipitate as a white solid.

• Isolation and Purification: Collect the precipitate by filtration and wash with cold water. The product can be further purified by recrystallization if necessary.

Visualizations

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 2-Hydroxymethylbenzoic Acid Esterification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the esterification of 2-Hydroxymethylbenzoic acid. It offers troubleshooting advice and frequently asked questions to address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the standard methods for the esterification of 2-Hydroxymethylbenzoic acid?

A1: The most common method is the Fischer-Speier esterification, which involves reacting the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[1] Another effective, milder method is the Steglich esterification, which uses coupling agents like dicyclohexylcarbodiimide (B1669883) (DCC) and a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP) at room temperature.[2][3]

Q2: I am getting a low yield of my desired ester. What is the most likely cause?

A2: A low yield in this specific reaction is often due to a competing intramolecular cyclization reaction. Under acidic conditions, the hydroxyl group on the methyl substituent can attack the carboxylic acid group of the same molecule, forming a stable five-membered lactone called phthalide (B148349).[4] This side reaction is a primary cause of reduced ester yield.

Q3: How can I minimize the formation of the phthalide byproduct?

A3: To favor the intermolecular esterification over the intramolecular lactonization, consider the following strategies:

• Use Milder Reaction Conditions: Avoid high temperatures and strong acids, which can promote lactone formation.[4]

• Employ a Large Excess of Alcohol: Using the alcohol as the solvent helps to shift the equilibrium towards the desired ester product through Le Chatelier's principle.[1][5]

• Consider Alternative Methods: The Steglich esterification is performed under neutral, mild conditions and can significantly reduce the likelihood of acid-catalyzed side reactions like lactone formation.[2][3]

Q4: What is the best way to purify the final ester product?

A4: The purification protocol typically involves an aqueous work-up to remove the acid catalyst and any unreacted starting material.

• Neutralization: Wash the reaction mixture with a mild base, such as a 5% sodium bicarbonate solution, to neutralize the acid catalyst and remove unreacted 2-Hydroxymethylbenzoic acid.[1]

• Extraction: Use an organic solvent like diethyl ether or dichloromethane (B109758) to extract the ester.[1][5]

• Drying and Evaporation: Dry the organic layer with an anhydrous salt (e.g., sodium sulfate) and then remove the solvent using a rotary evaporator.[1]

• Further Purification: If necessary, the crude product can be further purified by column chromatography or vacuum distillation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the esterification of 2-Hydroxymethylbenzoic acid.

Problem 1: Low or No Yield of the Desired Ester

Potential Cause	Suggested Solution
Dominant Lactone (Phthalide) Formation	The primary competing reaction is the acid-catalyzed intramolecular cyclization. To minimize this, switch to a milder esterification method such as the Steglich protocol, which does not use a strong acid catalyst.[2][3] Alternatively, for Fischer esterification, use the lowest effective temperature and a less harsh acid catalyst (e.g., a solid acid catalyst).
Incomplete Reaction	Esterification is an equilibrium reaction.[1] To drive it to completion, use a large excess of the alcohol (it can often serve as the solvent) or remove water as it forms, for example, by using a Dean-Stark apparatus.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC).
Ineffective Catalyst	Ensure the acid catalyst has not degraded. For solid acid catalysts, ensure they are properly activated and have not been poisoned.[6] For Steglich esterification, ensure the DCC and DMAP are of good quality.

Problem 2: Difficulty in Product Purification

Potential Cause	Suggested Solution
Presence of Unreacted Carboxylic Acid	During the work-up, perform multiple washes with a saturated sodium bicarbonate solution to ensure all acidic components are removed.[1] Check the pH of the aqueous layer after washing to confirm it is basic.
Contamination with Dicyclohexylurea (DCU)	If using the Steglich method, the byproduct dicyclohexylurea (DCU) can be challenging to remove as it has limited solubility in many organic solvents.[2] After the reaction, cool the mixture to precipitate the DCU and remove it by filtration before proceeding with the aqueous work-up.
Products with Similar Polarity	If the desired ester and the phthalide byproduct have similar polarities, separation by column chromatography may be difficult. In this case, optimizing the reaction to selectively produce the ester is the best approach. Modifying the solvent system for chromatography can also improve separation.

Experimental Protocols

Protocol 1: Fischer-Speier Esterification with Ethanol

• Reaction Setup: In a round-bottomed flask, dissolve 1.0 g of 2-Hydroxymethylbenzoic acid in 20 mL of ethanol.

• Catalyst Addition: While stirring, carefully add 0.5 mL of concentrated sulfuric acid dropwise.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 80-90°C) for 2-4 hours. Monitor the reaction's progress by TLC.

• Work-up:

  • Cool the mixture to room temperature and transfer it to a separatory funnel containing 50 mL of water.

  • Rinse the flask with 40 mL of diethyl ether and add it to the separatory funnel.

  • Shake the funnel, venting frequently. Separate the layers and wash the organic layer with 25 mL of water, followed by two 25 mL portions of 5% sodium bicarbonate solution to neutralize any remaining acid.[1]

  • Wash the organic layer with 25 mL of saturated sodium chloride solution.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude ester.

  • If necessary, purify further by column chromatography on silica (B1680970) gel.

Protocol 2: Steglich Esterification with Ethanol

• Reaction Setup: In a round-bottomed flask, dissolve 1.0 g of 2-Hydroxymethylbenzoic acid in 20 mL of dry dichloromethane.

• Reagent Addition: Add 1.5 equivalents of ethanol, 0.1 equivalents of 4-dimethylaminopyridine (DMAP), and 1.1 equivalents of dicyclohexylcarbodiimide (DCC).[2][7]

• Reaction: Stir the mixture at room temperature for 4-12 hours. Monitor the reaction's progress by TLC. A white precipitate of dicyclohexylurea (DCU) will form.

• Work-up:

  • Cool the reaction mixture in an ice bath to maximize the precipitation of DCU.

  • Filter off the DCU precipitate and wash it with a small amount of cold dichloromethane.

  • Transfer the filtrate to a separatory funnel and wash it sequentially with 0.5 M HCl, water, and saturated sodium bicarbonate solution.

• Purification:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to yield the desired ester.

Visualizations

Caption: General experimental workflow for the esterification of 2-Hydroxymethylbenzoic acid.

Caption: Troubleshooting logic for low ester yield.

References

• 1. benchchem.com [benchchem.com]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 5. personal.tcu.edu [personal.tcu.edu]
• 6. ijstr.org [ijstr.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Resolving Co-elution Issues in the HPLC of 2-Hydroxymethyl Benzoic Acid

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Hydroxymethyl benzoic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common challenges, particularly co-elution, encountered during chromatographic analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and step-by-step guidance to resolve specific issues in a question-and-answer format.

Q1: I am observing co-elution of 2-Hydroxymethyl benzoic acid with an impurity. What is the most common cause and the first step to resolve this?

A1: The most frequent cause of co-elution for ionizable compounds like 2-Hydroxymethyl benzoic acid is an inappropriate mobile phase pH.[1][2][3] As a weak acid, its retention in reversed-phase HPLC is highly dependent on its ionization state.[1][4] The first and most critical step is to adjust the pH of your mobile phase to ensure the analyte is in its neutral, protonated form, which increases its hydrophobicity and retention on a C18 column.[1]

Actionable Advice:

• Determine the pKa of 2-Hydroxymethyl benzoic acid.

• Adjust the mobile phase pH to be at least 1.5 to 2 units below the pKa.[1] A typical starting range for benzoic acid derivatives is pH 2.5-3.0.[1]

• Use a suitable buffer, such as phosphate (B84403) or an acid modifier like formic acid or trifluoroacetic acid (TFA), to maintain a stable pH.[1][5]

• Equilibrate the column thoroughly with the new mobile phase before injecting your sample.

Q2: I've adjusted the pH, but I'm still seeing partial co-elution. What should I try next?

A2: After optimizing the pH, the next step is to modify the organic solvent composition in your mobile phase.[1] This will alter the retention times of your compounds and can significantly improve selectivity.[1]

Actionable Advice:

• Adjust Organic Solvent Percentage: If your peaks are eluting too close together, try decreasing the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in your mobile phase in small increments (e.g., 2-5%).[1] This will generally increase retention times and may improve separation.

• Change the Organic Solvent: If adjusting the percentage is not effective, consider switching the organic solvent. For example, if you are using methanol, try acetonitrile, or vice-versa. The different solvent properties can alter the elution order and improve separation.[1]

Q3: Mobile phase optimization isn't fully resolving the co-elution. Are there other instrumental parameters I can change?

A3: Yes, if mobile phase adjustments are insufficient, you should consider changing the stationary phase (i.e., the HPLC column) or adjusting the column temperature.[1]

Actionable Advice:

• Stationary Phase Selectivity: Not all C18 columns are the same.[1] Different brands have different surface chemistries and end-capping that can provide unique selectivities.[1] Consider trying a C18 column from a different manufacturer or switching to a different stationary phase altogether, such as a phenyl or cyano phase, which can offer alternative selectivities for aromatic compounds.[1][6] For highly polar compounds, a HILIC column might also be an option.[6][7]

• Column Temperature: Adjusting the column temperature can influence the viscosity of the mobile phase and the kinetics of interaction between the analytes and the stationary phase, which can sometimes improve resolution. Try varying the temperature in 5 °C increments.

Q4: My peak for 2-Hydroxymethyl benzoic acid is tailing and merging with a neighboring peak. What could be the cause?

A4: Peak tailing for acidic compounds can be caused by secondary interactions with the stationary phase, sample solvent effects, or operating at a pH too close to the analyte's pKa.[1]

Actionable Advice:

• Check Mobile Phase pH: Ensure the pH is sufficiently low to suppress the ionization of the carboxylic acid group.

• Sample Solvent: Dissolve your sample in the mobile phase whenever possible.[1] If not feasible, use a solvent that is weaker than your mobile phase.

• Column Choice: Use a modern, well-end-capped C18 column to minimize interactions with residual silanols on the silica (B1680970) surface.[1]

• Buffer Concentration: Increasing the buffer concentration in the mobile phase can sometimes improve peak shape.[8]

Data Presentation

The following tables summarize quantitative data for starting method development for the separation of benzoic acid derivatives.

Table 1: Effect of Mobile Phase pH on Retention Time of Benzoic Acid

Mobile Phase pH	Analyte	Retention Time (min)
3.0	Benzoic Acid	Decreases significantly with increasing organic modifier[4]
4.5 (near pKa)	Benzoic Acid	Retention time decreases as it becomes more ionized[4]
6.0	Benzoic Acid	Significantly shorter retention time due to ionization[4]
7.0	Benzoic Acid	Elutes very quickly, near the void volume[1][2]

Table 2: Starting HPLC Conditions for Benzoic Acid Derivatives

Parameter	Condition 1	Condition 2
Column	Ascentis® C18, 15 cm x 4.6 mm, 5 µm	Shim-pack XR-ODS C18, 75 mm x 3.0 mm, 2.2 µm[9]
Mobile Phase A	10mM TFA in water	0.1% Formic acid in water[9]
Mobile Phase B	10 mM TFA in acetonitrile	Acetonitrile[9]
Composition	70:30 (A:B)	50:50 (A:B)[9]
Flow Rate	1.0 mL/min	0.4 mL/min[9]
Column Temp.	30 °C	Not Specified
Detector	UV at 220 nm	MS/MS[9]
Injection Vol.	10 µL	Not Specified

Experimental Protocols

Protocol 1: Mobile Phase Preparation for pH Control

This protocol describes the preparation of a buffered mobile phase at pH 3.0.

• Prepare Aqueous Phase:

  • Measure approximately 900 mL of HPLC-grade water into a 1 L volumetric flask.

  • Add a sufficient amount of a suitable buffer salt (e.g., potassium phosphate monobasic) or acid (e.g., formic acid, phosphoric acid) to achieve the desired buffer concentration (e.g., 20 mM).[8][10]

  • Adjust the pH to 3.0 using a concentrated acid (e.g., phosphoric acid) or base while monitoring with a calibrated pH meter.[1]

  • Bring the volume to 1 L with HPLC-grade water and mix thoroughly.

• Prepare Mobile Phase:

  • Measure the desired volumes of the prepared aqueous phase and organic solvent (e.g., acetonitrile or methanol) into a clean mobile phase reservoir. For example, for a 70:30 (v/v) aqueous to organic ratio, mix 700 mL of the aqueous phase with 300 mL of the organic solvent.

• Degas the Mobile Phase:

  • Degas the final mobile phase mixture using an appropriate method such as sonication or vacuum filtration to prevent bubble formation in the HPLC system.[11]

Mandatory Visualization

Caption: A workflow for troubleshooting co-elution in HPLC.

Caption: Key parameters influencing HPLC separation.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. moravek.com [moravek.com]
• 4. columbia.edu [columbia.edu]
• 5. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. glsciencesinc.com [glsciencesinc.com]
• 7. lcms.cz [lcms.cz]
• 8. thaiscience.info [thaiscience.info]
• 9. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pharmaguru.co [pharmaguru.co]
• 11. Troubleshooting Reversed Phase Chromatography [sigmaaldrich.com]

Minimizing solvent impurities in 2-Hydroxymethyl benzoic acid purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing solvent impurities during the purification of 2-Hydroxymethyl Benzoic Acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2-Hydroxymethyl Benzoic Acid, particularly focusing on recrystallization.

Issue 1: Low Yield of Recrystallized Product

A significant loss of product during recrystallization is a common issue. The following table outlines potential causes and recommended solutions.

Potential Cause	Recommended Solution
Excessive Solvent Use	Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding too much solvent will result in a significant portion of the product remaining in the mother liquor upon cooling.
Premature Crystallization	Ensure the filtration apparatus (funnel and receiving flask) is pre-heated to prevent the product from crystallizing out on the filter paper or in the funnel stem during hot filtration.
Incomplete Crystallization	Allow sufficient time for the solution to cool slowly and undisturbed. Rapid cooling can lead to the formation of small, impure crystals and incomplete precipitation. After slow cooling to room temperature, further cool the flask in an ice bath to maximize crystal formation.
Product Loss During Washing	Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent. Using room temperature or warm solvent will redissolve some of the product.
Inappropriate Solvent Choice	Select a solvent in which 2-Hydroxymethyl benzoic acid has high solubility at elevated temperatures and low solubility at room or cold temperatures. Refer to the solvent selection guide below.

Issue 2: Poor Crystal Quality (Oily Product, Discoloration, or Amorphous Solid)

The formation of an oil, discolored crystals, or a non-crystalline solid indicates impurities or suboptimal crystallization conditions.

Potential Cause	Recommended Solution
"Oiling Out"	This occurs when the solute's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated to the point that the solute comes out of solution as a liquid. To remedy this, reheat the solution and add a small amount of additional hot solvent to reduce the saturation level. Allow for slower cooling.
Colored Impurities	If the crude material is colored, add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities, which can then be removed by hot gravity filtration. Use charcoal sparingly, as excessive amounts can adsorb the desired product.
Rapid Cooling	Cooling the solution too quickly can trap impurities within the crystal lattice and lead to the formation of small, ill-defined crystals or an amorphous powder. Allow the solution to cool slowly to room temperature before placing it in an ice bath.
Residual Solvent	Ensure the crystals are thoroughly dried under vacuum to remove any remaining solvent. Residual solvent can affect the crystal structure and purity.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 2-Hydroxymethyl benzoic acid?

The ideal solvent for recrystallization is one in which 2-Hydroxymethyl benzoic acid is highly soluble at high temperatures and poorly soluble at low temperatures. Based on solubility data for similar compounds, water and ethanol (B145695) are good starting points. A mixed solvent system, such as ethanol/water, can also be effective. In a mixed solvent system, the crude product is dissolved in a minimal amount of the "good" solvent (e.g., hot ethanol) in which it is highly soluble. Then, the "bad" solvent (e.g., water), in which the product is less soluble, is added dropwise until the solution becomes cloudy. The solution is then reheated until it is clear and allowed to cool slowly.[1]

Solubility Data for 2-Hydroxymethyl Benzoic Acid and Related Compounds

Solvent	2-Hydroxymethyl Benzoic Acid (Qualitative)	2-Hydroxybenzoic Acid (Salicylic Acid) (g/100mL)	Benzoic Acid (g/100mL)
Water (Cold)	Slightly Soluble	0.2 (20°C)	0.29 (20°C)
Water (Hot)	Soluble	6.7 (100°C)	5.9 (100°C)
Ethanol	Soluble	38.5 (20°C)	44.4 (20°C)
Acetone	Soluble	45.5 (20°C)	47.6 (20°C)
Diethyl Ether	Soluble	40.0 (20°C)	43.5 (20°C)
Toluene	Slightly Soluble	-	10.6 (25°C)
Hexane	Insoluble	-	0.9 (25°C)

Q2: How can I remove colored impurities during purification?

Colored impurities can often be removed by adding a small amount of activated charcoal to the hot, dissolved solution before filtration.[2][3] The charcoal has a high surface area and adsorbs the colored molecules. After a brief heating period with the charcoal, it is removed by hot gravity filtration. It is important to use the minimum amount of charcoal necessary, as it can also adsorb some of the desired product, leading to a lower yield.

Q3: My compound will not crystallize out of solution. What should I do?

If crystals do not form upon cooling, the solution may not be sufficiently saturated. Try the following troubleshooting steps:

• Scratch the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Add a seed crystal. A small crystal of the pure compound can be added to the solution to initiate crystallization.

• Boil off some of the solvent to increase the concentration of the solute and then allow the solution to cool again.

• If using a mixed solvent system, add a few more drops of the "bad" solvent.

Q4: How do I know if my purified product is free of solvent impurities?

Residual solvents in the final product can be detected and quantified using techniques like Gas Chromatography-Headspace (GC-HS).[4][5] This method is highly sensitive for volatile organic compounds. Purity of the 2-Hydroxymethyl benzoic acid itself can be assessed by High-Performance Liquid Chromatography (HPLC), which can separate the main compound from non-volatile impurities.[6] The melting point of the purified product is also a good indicator of purity; a sharp melting point range close to the literature value (127-128 °C) suggests a high degree of purity.

Experimental Protocols

Protocol 1: Recrystallization of 2-Hydroxymethyl Benzoic Acid from Water

This protocol is a general guideline and may need optimization based on the initial purity of the compound.

• Dissolution: Place the crude 2-Hydroxymethyl benzoic acid in an Erlenmeyer flask. Add a minimal amount of deionized water and heat the mixture on a hot plate with stirring. Continue to add small portions of hot deionized water until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Gravity Filtration: Pre-heat a gravity filtration setup (funnel and receiving flask). Filter the hot solution to remove any insoluble impurities and activated charcoal.

• Crystallization: Cover the receiving flask and allow the filtrate to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Dry the crystals in a vacuum oven at a temperature below the melting point of the compound.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This is a general method that can be adapted for the purity analysis of 2-Hydroxymethyl benzoic acid.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio should be optimized to achieve good separation.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where 2-Hydroxymethyl benzoic acid has strong absorbance (e.g., 230 nm).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve a known concentration of the purified 2-Hydroxymethyl benzoic acid in the mobile phase or a suitable solvent.

Visualizations

Troubleshooting Workflow for Recrystallization

Caption: A decision tree for troubleshooting common issues during the recrystallization process.

Experimental Workflow for Purification and Analysis

Caption: The overall process from crude product to purified and analyzed final product.

References

• 1. Acid-base-sensitive allylic oxidation of 2-allylbenzoic acids to form phthalides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. gcms.cz [gcms.cz]
• 4. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: pH Optimization for 2-Hydroxymethyl Benzoic Acid Extraction

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to optimize the extraction of 2-Hydroxymethyl benzoic acid based on pH.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind pH-based extraction of 2-Hydroxymethyl benzoic acid?

A1: The extraction relies on the principles of acid-base chemistry.[1][2] 2-Hydroxymethyl benzoic acid is a carboxylic acid, which can exist in two forms: a neutral, protonated form (R-COOH) and an ionized, deprotonated salt form (R-COO⁻). The neutral form is more soluble in organic solvents, while the ionized salt form is significantly more soluble in aqueous solutions.[2][3] By adjusting the pH of the aqueous phase, we can control which form dominates, thus directing its separation into either the organic or aqueous layer during a liquid-liquid extraction.[4]

Q2: What is the optimal pH for extracting 2-Hydroxymethyl benzoic acid from an organic solvent into an aqueous solution?

A2: To efficiently extract 2-Hydroxymethyl benzoic acid into an aqueous layer, the pH of the solution must be raised significantly above its pKa. The predicted pKa of 2-Hydroxymethyl benzoic acid is approximately 3.84.[5] A general rule is to adjust the aqueous phase to a pH at least 2 units above the pKa.[6] Therefore, a pH of 6 or higher is recommended. At this pH, the acid is deprotonated to its highly water-soluble carboxylate salt, facilitating its transfer from the organic phase. A weak base like sodium bicarbonate (NaHCO₃) is often sufficient to achieve this.[7]

Q3: What pH is required to keep 2-Hydroxymethyl benzoic acid in the organic layer?

A3: To retain the compound in the organic layer and extract any basic or neutral impurities, the pH of the aqueous wash solution should be kept significantly below the pKa. A pH of approximately 2 or lower is advisable.[8] At this low pH, the carboxylic acid remains fully protonated (neutral), minimizing its solubility in the aqueous phase and maximizing its retention in the organic solvent.[1]

Q4: After extracting the compound into the aqueous basic solution, no precipitate forms upon acidification. What could be the issue?

A4: This common problem can arise from several factors:

• Incomplete Acidification: The most likely cause is that not enough acid (e.g., HCl) was added to lower the pH sufficiently below the pKa.[9] The solution must be acidic enough (pH < 2) to fully protonate the carboxylate salt back to the less water-soluble neutral acid.[4] Always check the final pH with pH paper or a meter.

• Low Concentration: The concentration of your compound in the aqueous extract may be below its water solubility limit (approx. 4.28 mg/mL), so it remains dissolved even after protonation.[5][10]

• Initial Extraction Failure: The initial basic extraction may have been inefficient, resulting in very little of the compound being transferred to the aqueous phase.

• Compound is a Liquid/Oil: If the protonated form is a liquid or oil at the experimental temperature, it will not precipitate but may form an emulsion or a separate liquid phase.[7]

Q5: Which base should I use for the extraction: a strong base like NaOH or a weak base like NaHCO₃?

A5: Since 2-Hydroxymethyl benzoic acid is a relatively strong carboxylic acid (pKa ≈ 3.84), a weak base like sodium bicarbonate (NaHCO₃) is generally sufficient and recommended.[7] Using a weak base offers greater selectivity if your mixture also contains less acidic compounds, such as phenols (pKa ~10), which would not be deprotonated by bicarbonate but would be by a strong base like sodium hydroxide (B78521) (NaOH).[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Recovery of Final Product	Incorrect pH: The pH for extraction or precipitation was not in the optimal range.	Verify the pKa of the target compound. Ensure the aqueous phase pH is >2 units above the pKa for extraction into water and >2 units below the pKa for precipitation/retention in organic solvent.[1][6]
Incomplete Extraction: A single extraction did not transfer all the material.	Perform multiple extractions (2-3 times) with fresh aqueous solution and combine the aqueous layers to maximize recovery.[3][12]
Emulsion Formation: An emulsion has formed at the interface of the organic and aqueous layers, trapping the compound.	Add a small amount of brine (saturated NaCl solution) to disrupt the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.[13]
Final Product is Impure	Inefficient Washing: Neutral or basic impurities were not fully removed from the initial organic solution.	Before the basic extraction, wash the organic layer with an acidic solution (e.g., dilute HCl) to remove basic impurities, followed by water to remove the acid.
Co-precipitation: Impurities precipitated along with the product during acidification.	Ensure the pH is carefully controlled during precipitation. Recrystallization of the final solid product may be necessary to achieve high purity.
Aqueous Layer Turns Opaque or Forms a Precipitate During Basic Extraction	Insoluble Salt Formation: The sodium salt of the compound may have limited solubility if the concentration is very high.	Dilute the sample with more organic and aqueous solvent to keep the salt dissolved in the aqueous phase.
Excessive Foaming/Pressure Buildup	CO₂ Generation: Adding acid to a bicarbonate solution (or vice versa) generates carbon dioxide gas.	When using sodium bicarbonate, add the acid slowly and vent the separatory funnel frequently and carefully by inverting it and opening the stopcock.[9][13]

Physicochemical Data for 2-Hydroxymethyl benzoic acid

Property	Value	Source
Molecular Formula	C₈H₈O₃	[5][10][14]
Molecular Weight	152.15 g/mol	[10][14]
Predicted pKa	3.84 ± 0.10	[5]
Water Solubility (20 °C)	4.28 mg/mL	[5][10]
Appearance	White to off-white solid	[14]

Experimental Protocol: pH-Based Extraction

This protocol outlines the separation of 2-Hydroxymethyl benzoic acid from a neutral impurity.

• Dissolution: Dissolve the mixture containing 2-Hydroxymethyl benzoic acid and a neutral impurity in a suitable water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate).[1] Transfer the solution to a separatory funnel.

• Basic Extraction: Add a volume of 5% aqueous sodium bicarbonate (NaHCO₃) solution to the separatory funnel. Stopper the funnel, invert it, and vent immediately to release pressure from any CO₂ formation. Shake gently for 1-2 minutes, venting periodically.[9]

• Layer Separation: Allow the layers to separate fully. The upper layer will typically be the organic phase (if using a solvent less dense than water, like ether), and the bottom will be the aqueous phase.

• Aqueous Phase Collection: Drain the lower aqueous layer into a clean Erlenmeyer flask. This layer now contains the deprotonated sodium salt of 2-Hydroxymethyl benzoic acid.[11]

• Repeat Extraction: To ensure complete transfer, repeat steps 2-4 with a fresh portion of NaHCO₃ solution. Combine the aqueous extracts.[12] The organic layer, containing the neutral impurity, can be set aside.

• Acidification & Precipitation: Cool the combined aqueous extracts in an ice bath.[15] Slowly add a strong acid, such as 6M HCl, while stirring until the solution is strongly acidic (pH < 2). Check the pH with litmus (B1172312) or pH paper.[8] A white precipitate of 2-Hydroxymethyl benzoic acid should form.[4]

• Isolation: Collect the solid precipitate by vacuum filtration. Wash the solid with a small amount of cold deionized water to remove any remaining salts.

• Drying: Allow the solid to air-dry on the filter paper or dry it further in a desiccator to obtain the purified product.

Workflow and Logic Diagram

Caption: Workflow for separating an acidic compound from a neutral one.

References

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. grokipedia.com [grokipedia.com]
• 4. vernier.com [vernier.com]
• 5. guidechem.com [guidechem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. glaserr.missouri.edu [glaserr.missouri.edu]
• 12. youtube.com [youtube.com]
• 13. Troubleshooting [chem.rochester.edu]
• 14. medchemexpress.com [medchemexpress.com]
• 15. The Extraction of Benzoic Acid from a Mixture [sites.pitt.edu]

Technical Support Center: Crystallization of 2-Hydroxymethylbenzoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the crystallization of 2-Hydroxymethylbenzoic acid.

Troubleshooting Guide

Poor crystallization of 2-Hydroxymethylbenzoic acid can manifest in several ways, including low yield, formation of oils, or the complete failure of crystals to form. This guide addresses common issues and provides systematic solutions.

Problem 1: No Crystal Formation Upon Cooling

Possible Causes:

• Supersaturation not reached: The solution may be too dilute.

• Inappropriate solvent: The solvent may be too good at dissolving the compound, even at low temperatures.

• Presence of impurities: Certain impurities can inhibit nucleation.

• Cooling too rapidly: Rapid cooling can sometimes prevent the ordered arrangement of molecules into a crystal lattice.

Solutions:

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod. The microscopic scratches can provide nucleation sites.

  • Seeding: Introduce a seed crystal of 2-Hydroxymethylbenzoic acid to the solution. If no seed crystals are available, a small amount of the solution can be evaporated on a watch glass to obtain a solid to be used as a seed.[1]

• Increase Concentration: If induction methods fail, the solution is likely too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.[1]

• Solvent System Modification: If the compound remains soluble even after concentrating the solution, consider adding an anti-solvent (a solvent in which 2-Hydroxymethylbenzoic acid is poorly soluble) dropwise to the solution until turbidity persists. Then, heat the solution until it becomes clear and allow it to cool slowly.

Problem 2: Oiling Out (Formation of a Liquid Phase Instead of Crystals)

Possible Causes:

• High concentration of impurities: Impurities can depress the melting point of the solid, causing it to separate as a liquid.

• Solution is too concentrated: If the solution is highly supersaturated, the compound may come out of solution too quickly and above its melting point in the solvent.

• Inappropriate solvent: The solvent's boiling point might be higher than the melting point of the compound.

Solutions:

• Add More Solvent: Re-heat the solution and add more of the primary solvent to dilute it. Allow it to cool slowly.

• Charcoal Treatment: If colored impurities are suspected, they can sometimes be removed by treating the hot solution with activated charcoal followed by hot filtration.[2]

• Change Solvent: Select a solvent with a lower boiling point.

Problem 3: Poor Crystal Yield

Possible Causes:

• Too much solvent used: Using an excessive amount of solvent will result in a significant portion of the compound remaining in the mother liquor.

• Incomplete precipitation: The solution may not have been cooled for a sufficient amount of time or to a low enough temperature.

• Premature crystallization during hot filtration: If the solution cools too much during hot filtration, the product can crystallize in the filter paper.

Solutions:

• Minimize Solvent: Use the minimum amount of hot solvent necessary to fully dissolve the compound.

• Thorough Cooling: Ensure the solution is cooled in an ice bath to maximize crystal precipitation.

• Efficient Hot Filtration: Use a pre-heated funnel and filter flask for hot filtration to prevent premature crystallization.

Problem 4: Discolored or Impure Crystals

Possible Causes:

• Colored impurities present in the starting material.

• Co-precipitation of impurities with the desired compound.

• Rapid crystal growth trapping impurities within the crystal lattice.

Solutions:

• Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration.[2][3]

• Slow Cooling: Allow the solution to cool slowly and undisturbed to promote the formation of larger, purer crystals. Impurities are more likely to be excluded from a slowly growing crystal lattice.[2]

• Recrystallization: If the obtained crystals are still impure, a second recrystallization step is often necessary.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent for the recrystallization of 2-Hydroxymethylbenzoic acid?

A1: Based on the recrystallization principles of benzoic acid, water is an excellent initial choice. 2-Hydroxymethylbenzoic acid has limited solubility in cold water but is expected to be significantly more soluble in hot water, which is the ideal characteristic for a recrystallization solvent.[4]

Q2: How can I determine the optimal amount of solvent to use?

A2: The goal is to use the minimum amount of hot solvent that will completely dissolve the solid. Add the solvent in small portions to the solid while heating and stirring until a clear solution is obtained.[3][5]

Q3: My crystals are very fine needles. How can I obtain larger crystals?

A3: Fine needles often result from rapid crystallization. To obtain larger crystals, allow the solution to cool as slowly as possible. You can achieve this by insulating the flask (e.g., by wrapping it in a towel or placing it in a beaker of warm water) and leaving it undisturbed.[3]

Q4: What are the common impurities I might encounter?

A4: While specific impurities depend on the synthetic route, common contaminants in the synthesis of benzoic acid derivatives can include unreacted starting materials, by-products from side reactions, or residual catalysts. For instance, if prepared from the oxidation of a corresponding toluene (B28343) derivative, unreacted starting material or over-oxidized products could be present.

Q5: How do impurities affect the crystallization process?

A5: Impurities can have several detrimental effects on crystallization. They can increase the solubility of the desired compound, leading to lower yields.[6] They can also inhibit crystal nucleation and growth, sometimes preventing crystallization altogether.[7][8] Furthermore, impurities can be incorporated into the crystal lattice, reducing the purity of the final product.[9]

Quantitative Data

The solubility of 2-Hydroxymethylbenzoic acid is a critical parameter for successful crystallization. Below is a table summarizing the available solubility data.

Solvent	Temperature (°C)	Solubility (mg/mL)
Water	20	4.28[10]
Data for other solvents and temperatures is not readily available in the searched literature.

Note: The solubility of benzoic acid, a related compound, increases significantly with temperature in water (e.g., from 1.7 g/L at 0 °C to 56.31 g/L at 100 °C). A similar trend is expected for 2-Hydroxymethylbenzoic acid.

Experimental Protocol: Recrystallization of 2-Hydroxymethylbenzoic Acid from Water

This protocol outlines a general procedure for the purification of 2-Hydroxymethylbenzoic acid using water as the solvent.

Materials:

• Crude 2-Hydroxymethylbenzoic acid

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Buchner funnel and filter flask

• Filter paper

• Glass rod

• Ice bath

Procedure:

• Dissolution: Place the crude 2-Hydroxymethylbenzoic acid in an Erlenmeyer flask with a stir bar. Add a small amount of deionized water. Heat the mixture on a hot plate with stirring. Continue to add small portions of hot deionized water until the solid just dissolves.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Pre-heat a clean Erlenmeyer flask and a funnel with fluted filter paper by pouring hot water through it. Discard the water and then quickly filter the hot solution containing the dissolved 2-Hydroxymethylbenzoic acid to remove any insoluble impurities (and charcoal, if used).

• Crystallization: Cover the flask containing the hot filtrate with a watch glass and allow it to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any residual soluble impurities.

• Drying: Allow the crystals to dry completely on the filter paper or in a desiccator.

Visualizations

The following diagrams illustrate the workflow for troubleshooting common crystallization problems and the general experimental workflow for recrystallization.

Caption: Troubleshooting workflow for poor crystallization.

Caption: Experimental workflow for recrystallization.

References

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. quora.com [quora.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. DSpace [scholarbank.nus.edu.sg]
• 9. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 10. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Chemical Reactivity of 2-Hydroxymethyl Benzoic Acid and Salicylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 2-hydroxymethyl benzoic acid and salicylic (B10762653) acid. By examining their structural differences and the resulting impact on their chemical behavior, this document aims to equip researchers with a deeper understanding of these two important benzoic acid derivatives. The comparison is supported by experimental data and detailed protocols for key reactions.

Introduction: Structural and Electronic Differences

2-Hydroxymethyl benzoic acid and salicylic acid are constitutional isomers, both possessing a carboxyl group and a hydroxyl-containing substituent at the ortho position of a benzene (B151609) ring. However, the nature of the hydroxyl-containing group—a benzylic alcohol in 2-hydroxymethyl benzoic acid and a phenolic hydroxyl group in salicylic acid—fundamentally dictates their chemical reactivity.

Salicylic acid features a phenolic hydroxyl group directly attached to the aromatic ring. This configuration allows for significant electronic delocalization and the formation of a strong intramolecular hydrogen bond between the phenolic hydrogen and the carbonyl oxygen of the carboxylic acid. This intramolecular interaction has profound effects on its acidity and reactivity.[1][2]

2-Hydroxymethyl benzoic acid , on the other hand, has a hydroxymethyl group (-CH2OH). The hydroxyl group is separated from the aromatic ring by a methylene (B1212753) bridge. This separation prevents direct resonance interaction of the hydroxyl group's lone pairs with the aromatic system and precludes the formation of a similar strong intramolecular hydrogen bond with the carboxylic acid group.

Comparative Acidity

The acidity of the carboxylic acid group is a key parameter influencing reactivity. Salicylic acid is a significantly stronger acid than 2-hydroxymethyl benzoic acid. This is primarily due to the stabilization of the salicylate (B1505791) conjugate base through intramolecular hydrogen bonding.[3][4]

Compound	pKa
Salicylic Acid	2.97[3]
2-Hydroxymethyl Benzoic Acid	~4.1 (Estimated based on benzoic acid pKa of 4.20)[5]

The intramolecular hydrogen bond in the salicylate anion delocalizes the negative charge, making the deprotonation of the carboxylic acid more favorable.[3]

Comparative Reactivity in Key Chemical Transformations

The distinct functional groups in 2-hydroxymethyl benzoic acid and salicylic acid lead to different reactivity profiles in common organic reactions such as esterification and oxidation. A unique reaction for 2-hydroxymethyl benzoic acid is its intramolecular esterification to form a lactone.

Esterification

Both compounds can undergo Fischer esterification of their carboxylic acid group with an alcohol in the presence of an acid catalyst.[6][7][8][9][10] However, the reaction conditions and potential side reactions differ.

Salicylic Acid: Esterification of the carboxylic acid is straightforward. However, the phenolic hydroxyl group can also undergo esterification, although it is generally less reactive than a primary alcohol.[11]

2-Hydroxymethyl Benzoic Acid: The carboxylic acid group readily undergoes esterification. The primary benzylic alcohol can also be esterified, but typically requires different reaction conditions (e.g., reaction with an acyl chloride or anhydride). A key distinction is the propensity of 2-hydroxymethyl benzoic acid to undergo intramolecular esterification (lactonization) under acidic conditions to form 2-isochromanone.[12]

Oxidation

The differing hydroxyl groups also lead to distinct outcomes upon oxidation.

Salicylic Acid: The phenolic ring is susceptible to oxidation, and under strong oxidizing conditions, degradation of the aromatic ring can occur.[18] The carboxylic acid group is resistant to further oxidation.

2-Hydroxymethyl Benzoic Acid: The primary benzylic alcohol can be selectively oxidized to an aldehyde (2-formylbenzoic acid) or further to a dicarboxylic acid (phthalic acid) using appropriate oxidizing agents like potassium permanganate (B83412) (KMnO4).[19][20] The oxidation of benzyl (B1604629) alcohol is a well-established transformation and provides a good model for the reactivity of the hydroxymethyl group.[21][22]

Quantitative Comparison: While direct comparative kinetic data is scarce, the oxidation of phenols and benzyl alcohols proceeds through different mechanisms. The oxidation of benzyl alcohol typically involves the formation of a chromate (B82759) ester intermediate when using chromium-based oxidants.[22] Phenol oxidation often proceeds via radical pathways, making direct rate comparisons complex without specific experimental data.

Lactonization: A Unique Reaction of 2-Hydroxymethyl Benzoic Acid

A significant difference in reactivity is the ability of 2-hydroxymethyl benzoic acid to undergo intramolecular esterification to form a six-membered lactone, 2-isochromanone. This reaction is typically acid-catalyzed and driven by the proximity of the reacting hydroxyl and carboxylic acid groups.[12] Salicylic acid cannot undergo such a reaction due to the phenolic nature of its hydroxyl group.

Experimental Protocols

The following are representative experimental protocols for key reactions, which can be adapted for a comparative study.

Fischer Esterification of the Carboxylic Acid Group

Objective: To compare the rate and yield of methyl ester formation from 2-hydroxymethyl benzoic acid and salicylic acid.

Materials:

• 2-Hydroxymethyl benzoic acid or Salicylic acid (1.0 eq)

• Methanol (B129727) (used as solvent and reagent, large excess)

• Concentrated Sulfuric Acid (catalytic amount)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Round-bottom flask, reflux condenser, separatory funnel, TLC plates, heating mantle.

Procedure:

• Dissolve the benzoic acid derivative (e.g., 5.0 g) in an excess of methanol (e.g., 50 mL) in a round-bottom flask.[6][8]

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mL).[7]

• Attach a reflux condenser and heat the mixture to a gentle reflux for a specified time (e.g., 2 hours). Monitor the reaction progress by TLC.[6]

• After cooling, remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash with brine, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude ester.

• Purify the ester by column chromatography or recrystallization.

• Analyze the yield and purity of the product.

Oxidation of the Hydroxymethyl Group

Objective: To oxidize the hydroxymethyl group of 2-hydroxymethyl benzoic acid to a carboxylic acid (phthalic acid).

Materials:

• 2-Hydroxymethyl benzoic acid

• Potassium permanganate (KMnO4)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl)

• Sodium bisulfite

• Round-bottom flask, reflux condenser, heating mantle, filtration apparatus.

Procedure:

• In a round-bottom flask, dissolve 2-hydroxymethyl benzoic acid in a dilute aqueous solution of sodium hydroxide.

• Heat the solution to reflux and add a solution of potassium permanganate in water dropwise over a period of time. The purple color of the permanganate will disappear as it is consumed.[19][20]

• Continue heating until the reaction is complete (as indicated by a persistent purple color or by TLC analysis).

• Cool the reaction mixture and add sodium bisulfite to destroy any excess permanganate.

• Filter the mixture to remove the manganese dioxide precipitate.

• Acidify the filtrate with hydrochloric acid to precipitate the phthalic acid.

• Collect the product by filtration, wash with cold water, and dry.

Lactonization of 2-Hydroxymethyl Benzoic Acid

Objective: To synthesize 2-isochromanone from 2-hydroxymethyl benzoic acid.

Materials:

• 2-Hydroxymethyl benzoic acid

• Toluene

• p-Toluenesulfonic acid (catalytic amount)

• Dean-Stark apparatus

• Round-bottom flask, reflux condenser, heating mantle.

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-hydroxymethyl benzoic acid and toluene.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux. Water formed during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until no more water is collected.

• Cool the reaction mixture, wash with saturated sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude lactone.

• Purify the 2-isochromanone by chromatography or recrystallization.

Visualizing Reaction Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate the key reaction pathways discussed.

References

• 1. Competing Interactions: Evolution of Inter and Intramolecular Hydrogen Bonds in Salicylic Acid at High Pressures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Structure of Salicylic Acid and Its Hydrates: A Rotational Spectroscopy Study [mdpi.com]
• 3. quora.com [quora.com]
• 4. Solved The pKa for 2-hydroxybenzoic acid (i.e. salicylic | Chegg.com [chegg.com]
• 5. global.oup.com [global.oup.com]
• 6. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
• 7. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 8. personal.tcu.edu [personal.tcu.edu]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. studylib.net [studylib.net]
• 11. quora.com [quora.com]
• 12. benchchem.com [benchchem.com]
• 13. Analysis of the ortho effect: acidity of 2-substituted benzoic acids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. Ortho effect - Wikipedia [en.wikipedia.org]
• 15. quora.com [quora.com]
• 16. researchgate.net [researchgate.net]
• 17. Identification of ortho-Substituted Benzoic Acid/Ester Derivatives via the Gas-Phase Neighboring Group Participation Effect in (+)-ESI High Resolution Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 19. alfa-chemistry.com [alfa-chemistry.com]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]
• 21. files.core.ac.uk [files.core.ac.uk]
• 22. Kinetics and mechanism of the selective oxidation of benzyl alcohols by acidified dichromate in aqueous acetic acid medium – Oriental Journal of Chemistry [orientjchem.org]

A Comparative Guide to the Synthesis of 2-Hydroxymethylbenzoic Acid

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 2-Hydroxymethylbenzoic acid is a valuable building block in the synthesis of a variety of pharmaceutical compounds and other fine chemicals. This guide provides a comparative analysis of two primary alternative routes for its synthesis, presenting experimental data, detailed protocols, and a logical workflow to aid in selecting the most suitable method for your research needs.

Comparison of Synthetic Routes

Two principal methods for the synthesis of 2-Hydroxymethylbenzoic acid are the catalytic hydrogenation of 2-carboxybenzaldehyde (B143210) and a two-step process involving the benzylic bromination of o-toluic acid followed by hydrolysis. The following table summarizes the key quantitative data for each route.

Parameter	Route 1: Catalytic Hydrogenation	Route 2: Bromination and Hydrolysis
Starting Material	2-Carboxybenzaldehyde	o-Toluic Acid
Key Reagents	H₂, Catalyst (e.g., 5% Pd/Al₂O₃), NaHCO₃, HCl	Bromine (Br₂) or N-Bromosuccinimide (NBS), Radical Initiator, Base for hydrolysis
Reaction Steps	1	2
Reported Yield	High (inferred from subsequent reaction)	~75% (overall for two steps)
Reaction Time	1-2 hours	Several hours
Reaction Temperature	22-60°C	Reflux
Key Advantages	Single step, relatively fast reaction time.	Avoids the use of high-pressure hydrogenation equipment.
Key Disadvantages	Requires specialized hydrogenation equipment.	Two-step process, use of corrosive bromine.

Experimental Protocols

Route 1: Catalytic Hydrogenation of 2-Carboxybenzaldehyde

This method involves the selective reduction of the aldehyde functional group of 2-carboxybenzaldehyde.

Experimental Procedure:

• In a pressure reactor, dissolve 125 parts by weight of 2-carboxybenzaldehyde in 750 parts of a 10% sodium bicarbonate (NaHCO₃) solution.

• Add 6.25 parts of a 5% Palladium on alumina (B75360) (Pd/Al₂O₃) catalyst to the solution.

• Pressurize the reactor with hydrogen gas to 10 atmospheres.

• Maintain the reaction at a temperature of either 22°C for 2 hours or 60°C for 1 hour, with stirring, until hydrogen uptake ceases.

• After the reaction is complete, vent the excess hydrogen and separate the catalyst from the solution by filtration.

• Acidify the filtrate with hydrochloric acid (HCl) to a pH of 4-5.

• A white precipitate of 2-hydroxymethylbenzoic acid will form.

• Collect the solid product by filtration and dry. The melting point of the product is 130°C.[1]

Route 2: Benzylic Bromination of o-Toluic Acid and Subsequent Hydrolysis

This two-step synthesis first introduces a bromine atom at the benzylic position of o-toluic acid, which is then displaced by a hydroxyl group.

Step 1: Synthesis of 2-(Bromomethyl)benzoic acid

Experimental Procedure:

• In a flask equipped with a reflux condenser and a light source (e.g., a 200 W tungsten lamp), dissolve 15.0 g (110.3 mmol) of o-toluic acid in 150 mL of carbon tetrachloride (CCl₄).

• Heat the solution to reflux.

• While irradiating the solution with the lamp, add a solution of 17.6 g (110.3 mmol) of bromine (Br₂) in 150 mL of CCl₄ dropwise. Maintain a pale orange color throughout the addition.

• After the addition is complete, continue heating and irradiating for an additional 5 minutes.

• Cool the solution to 65°C and add n-hexane to precipitate the product.

• Further cool the mixture to room temperature and collect the solid by filtration.

• Wash the solid with n-hexane and dry in a vacuum oven at 40°C to yield 2-(bromomethyl)benzoic acid as a colorless solid (20.0 g, 84% yield).[2]

Step 2: Hydrolysis of 2-(Bromomethyl)benzoic acid to 2-Hydroxymethylbenzoic acid

Experimental Procedure:

• To a solution of 2-(bromomethyl)benzoic acid in a suitable solvent (e.g., a mixture of water and a miscible organic solvent like acetone (B3395972) or dioxane), add a base such as sodium hydroxide (B78521) or potassium carbonate.

• Heat the reaction mixture to reflux for several hours until the reaction is complete (monitor by TLC).

• After cooling, acidify the reaction mixture with a mineral acid (e.g., HCl) to a pH of 3-4.

• The 2-hydroxymethylbenzoic acid will precipitate out of the solution.

• Collect the solid product by filtration, wash with cold water, and dry. The hydrolysis of the similar p-bromomethylbenzoic acid has been reported to proceed in 90% yield.

Logical Workflow for Synthesis Route Selection

The choice between these two synthetic routes will depend on the available laboratory equipment, desired scale, and time constraints. The following diagram illustrates a decision-making workflow for selecting the optimal synthesis path.

Caption: Decision workflow for selecting a synthesis route for 2-Hydroxymethylbenzoic Acid.

Potential Future Developments

A promising and potentially greener alternative for the synthesis of 2-hydroxymethylbenzoic acid is the selective oxidation of o-xylene. Research on the one-step oxidation of p-xylene (B151628) to 4-hydroxymethylbenzoic acid has shown high selectivity and conversion rates under mild conditions using metal-organic framework (MOF) catalysts. While a specific protocol for the ortho-isomer has not been detailed, this approach represents a significant potential for a more atom-economical and environmentally friendly synthesis in the future.

References

• 1. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]
• 2. 2-(Bromomethyl)benzoic acid synthesis - chemicalbook [chemicalbook.com]

A Comparative Analysis of Benzoic Acid Isomers in Organocatalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to the Catalytic Potential of Aminobenzoic and Hydroxybenzoic Acid Isomers

The strategic selection of a catalyst is paramount in optimizing chemical transformations. While sophisticated catalysts often take center stage, the utility of simpler, readily available organic molecules as catalysts is a growing field of interest. Benzoic acid and its derivatives are known to act as effective organocatalysts in various reactions, primarily due to their Brønsted acidity. The isomeric forms of substituted benzoic acids, namely aminobenzoic and hydroxybenzoic acids, present a nuanced landscape for catalytic activity. The position of the electron-donating amino or hydroxyl group significantly influences the electronic properties and, consequently, the catalytic efficacy of the molecule.

This guide provides a comparative analysis of the ortho-, meta-, and para-isomers of aminobenzoic acid and hydroxybenzoic acid as potential organocatalysts. While direct comparative studies evaluating the catalytic performance of all six isomers in a single benchmark reaction are not extensively documented in the current literature, this analysis leverages their fundamental physicochemical properties, such as acidity (pKa), to infer their likely catalytic prowess. A detailed experimental protocol for a comparative catalytic study is proposed to facilitate further research in this area.

Physicochemical Properties Influencing Catalysis

The primary determinant of the catalytic activity of these isomers in acid-catalyzed reactions is their Brønsted acidity, quantified by the pKa of the carboxylic acid group. A lower pKa value indicates a stronger acid and, potentially, a more active catalyst. The position of the amino or hydroxyl group alters the electron density on the carboxyl group through resonance and inductive effects, thereby modulating its acidity.

Isomer Family	Isomer	pKa (Carboxylic Acid)	Key Physicochemical Characteristics Affecting Catalysis
Aminobenzoic Acid	ortho-Aminobenzoic Acid	~2.17[1]	Intramolecular hydrogen bonding between the amino and carboxyl groups can influence proton availability.[2]
meta-Aminobenzoic Acid	~3.07[1]	The amino group at the meta position has a weaker electronic influence on the carboxyl group compared to ortho and para positions.
para-Aminobenzoic Acid	~2.38-2.50[1]	The amino group's electron-donating resonance effect can decrease acidity compared to the ortho-isomer.
Hydroxybenzoic Acid	ortho-Hydroxybenzoic Acid	~2.98[3]	Strong intramolecular hydrogen bonding stabilizes the conjugate base, increasing acidity relative to the para isomer.[3][4]
meta-Hydroxybenzoic Acid	~4.08	The hydroxyl group at the meta position primarily exerts an electron-withdrawing inductive effect.
para-Hydroxybenzoic Acid	~4.58[3]	The hydroxyl group's electron-donating resonance effect deactivates the acidity of the carboxyl group.

Note: The pKa values can vary slightly depending on the experimental conditions.

Proposed Experimental Protocol for Comparative Catalytic Performance

To empirically determine and compare the catalytic efficiency of these isomers, a benchmark acid-catalyzed reaction is necessary. The Fischer esterification of a model alcohol, such as benzyl (B1604629) alcohol, with acetic acid is a suitable choice.

Objective: To quantify and compare the catalytic activity of ortho-, meta-, and para-isomers of aminobenzoic and hydroxybenzoic acid in the esterification of benzyl alcohol with acetic acid.

Materials:

• ortho-Aminobenzoic acid

• meta-Aminobenzoic acid

• para-Aminobenzoic acid

• ortho-Hydroxybenzoic acid

• meta-Hydroxybenzoic acid

• para-Hydroxybenzoic acid

• Benzyl alcohol (reagent grade)

• Glacial acetic acid (reagent grade)

• Toluene (B28343) (solvent, anhydrous)

• Internal standard (e.g., dodecane)

• Sodium bicarbonate (saturated solution)

• Magnesium sulfate (B86663) (anhydrous)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure:

• Reaction Setup: In a series of identical round-bottom flasks equipped with reflux condensers and magnetic stirrers, add benzyl alcohol (10 mmol), acetic acid (12 mmol), and toluene (20 mL).

• Catalyst Addition: To each flask, add a precisely weighed amount (e.g., 0.5 mmol, 5 mol%) of one of the benzoic acid isomer catalysts. A control reaction with no catalyst should also be prepared.

• Reaction Execution: Heat the reaction mixtures to reflux (approximately 110°C) with vigorous stirring.

• Monitoring Reaction Progress: At regular time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), withdraw a small aliquot (e.g., 0.1 mL) from each reaction mixture.

• Sample Preparation for Analysis: Immediately quench the reaction in the aliquot by adding it to a vial containing a saturated sodium bicarbonate solution. Add a known amount of an internal standard. Extract the organic components with a suitable solvent like diethyl ether. Dry the organic layer over anhydrous magnesium sulfate.

• Quantitative Analysis: Analyze the samples by GC-FID to determine the concentration of the product, benzyl acetate (B1210297), relative to the internal standard.

• Data Analysis: Plot the yield of benzyl acetate as a function of time for each catalyst. The initial reaction rate can be determined from the slope of the curve at the beginning of the reaction. The final product yield after a set time (e.g., 8 hours) can also be used for comparison.

Visualizing the Catalytic Workflow and Mechanism

Diagram of the Experimental Workflow for Catalyst Comparison

Caption: A generalized workflow for the comparative analysis of benzoic acid isomer catalysts.

Generalized Mechanism of Acid-Catalyzed Esterification

Caption: A simplified signaling pathway for the organocatalytic esterification by a benzoic acid isomer.

Concluding Remarks

The catalytic potential of aminobenzoic and hydroxybenzoic acid isomers is intrinsically linked to the electronic effects imparted by the substituent's position on the aromatic ring. Based on their pKa values, a preliminary hypothesis would suggest that isomers with lower pKa values, such as ortho-aminobenzoic acid and ortho-hydroxybenzoic acid, would exhibit superior catalytic activity in acid-catalyzed reactions. However, steric hindrance and the potential for intramolecular interactions, especially in the ortho-isomers, could also play a significant role in the catalytic cycle.

The proposed experimental protocol provides a robust framework for a systematic investigation into the catalytic performance of these isomers. The resulting data would be invaluable for researchers in catalysis and synthetic chemistry, enabling a more informed selection of simple, cost-effective organocatalysts for a variety of applications, including the synthesis of pharmaceutical intermediates and fine chemicals. Further studies could also explore the catalytic activity of these isomers in other types of organic transformations.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - Why is para-aminobenzoic acid more acidic than ortho-aminobenzoic acid? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. quora.com [quora.com]
• 4. organic chemistry - Why is ortho-hydroxybenzoic acid more acidic than its para-isomer? - Chemistry Stack Exchange [chemistry.stackexchange.com]

A Comparative Guide to Purity Validation of 2-Hydroxymethyl Benzoic Acid by Differential Scanning Calorimetry

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical step in the validation process. This guide provides a detailed comparison of Differential Scanning Calorimetry (DSC) with other analytical techniques for the purity assessment of 2-Hydroxymethyl benzoic acid. The information presented herein is supported by established experimental protocols and comparative data to aid in selecting the most appropriate method for your analytical needs.

Comparison of Analytical Methods for Purity Determination

Differential Scanning Calorimetry is a powerful thermal analysis technique for determining the absolute purity of crystalline materials like 2-Hydroxymethyl benzoic acid.[1][2] The method relies on the principle that impurities in a substance cause a depression of its melting point and broaden its melting range.[1][2] DSC measures the heat flow to a sample as a function of temperature, and the resulting data can be used to calculate the mole fraction of impurities.

While DSC is a valuable tool, it is often used in conjunction with other methods for a comprehensive purity profile. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are common chromatographic techniques that separate and quantify individual impurities.[3] The following table provides a comparative overview of these methods.

Analytical Method	Principle	Throughput	Resolution	Quantitative Capability	Primary Application
Differential Scanning Calorimetry (DSC)	Measures heat flow changes during melting to determine purity based on the van't Hoff equation.	Moderate	Low (for individual impurities)	Excellent (for total eutectic impurities)	Determination of absolute purity of highly pure crystalline substances.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte and its impurities between a stationary phase and a liquid mobile phase.[4]	High	Very High	Excellent	Routine quality control, impurity profiling, and stability testing.[4]
Gas Chromatography (GC)	Separation of volatile compounds in the gas phase. Requires derivatization for non-volatile analytes.[4]	Moderate	Very High	Excellent	Analysis of volatile impurities or after derivatization of the main compound.[4]
Melting Point Apparatus	Visual determination of the temperature range over which a substance melts.	High	Low	Semi-quantitative	Preliminary indication of purity. A sharp melting point suggests high purity.[5]

Experimental Protocols

Purity Determination by Differential Scanning Calorimetry (DSC)

This protocol is based on the ASTM E928 standard test method for purity by DSC.[2]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity certified reference standards, such as indium.[6]

• Sample Preparation: Accurately weigh 1-3 mg of 2-Hydroxymethyl benzoic acid into a clean aluminum DSC pan.[2] Crimp the pan to ensure good thermal contact.

• DSC Analysis:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.[6]

  • Equilibrate the sample at a temperature well below its melting point (e.g., 100°C).

  • Heat the sample at a slow, constant rate (e.g., 0.5 to 2 °C/min) through its melting transition. The melting point of 2-Hydroxymethyl benzoic acid is reported to be between 127-128°C.[7]

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • Integrate the area of the melting endotherm.

  • Use the instrument's software to perform a purity calculation based on the van't Hoff equation, which relates the sample temperature to the reciprocal of the fraction melted.[2]

Impurity Profiling by High-Performance Liquid Chromatography (HPLC)

• Chromatographic System: Utilize an HPLC system equipped with a UV detector.

• Sample Preparation: Prepare a stock solution of 2-Hydroxymethyl benzoic acid in a suitable solvent (e.g., methanol/water mixture) at a known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for linearity assessment.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acidified water (e.g., 0.1% phosphoric acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 230 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Identify the peak corresponding to 2-Hydroxymethyl benzoic acid.

  • Identify and quantify any impurity peaks based on their retention times and peak areas relative to the main peak.

Data Presentation

The following tables present hypothetical data for the purity analysis of a batch of 2-Hydroxymethyl benzoic acid using DSC and HPLC.

Table 1: DSC Purity Analysis Results

Parameter	Value
Sample Weight	2.15 mg
Heating Rate	1 °C/min
Onset of Melting	126.5 °C
Peak Melting Temperature	127.8 °C
Enthalpy of Fusion (ΔH)	150.2 J/g
Calculated Purity (mol%)	99.85%

Table 2: HPLC Impurity Profile

Peak No.	Retention Time (min)	Relative Retention Time	Peak Area (%)	Identification
1	3.5	0.70	0.05	Unknown Impurity
2	5.0	1.00	99.88	2-Hydroxymethyl benzoic acid
3	6.2	1.24	0.07	Unknown Impurity
Total Impurities	0.12%
Calculated Purity (Area %)	99.88%

Visualizations

The following diagrams illustrate the experimental workflow for purity determination by DSC and the logical relationship in a comparative analysis.

Caption: Workflow for Purity Determination by DSC.

Caption: Logical Flow for Comparative Purity Analysis.

References

• 1. tainstruments.com [tainstruments.com]
• 2. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 3. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. tainstruments.com [tainstruments.com]
• 7. 2-(Hydroxymethyl)benzoic acid | C8H8O3 | CID 11920 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating Specificity: A Comparative Guide to the Cross-Reactivity of 2-Hydroxymethyl Benzoic Acid in Biological Assays

For researchers, scientists, and drug development professionals, understanding the potential for off-target effects is critical in the evaluation of any bioactive compound. This guide provides a comparative framework for assessing the cross-reactivity of 2-Hydroxymethyl benzoic acid, an endogenous metabolite, in various biological assays. While direct quantitative data on the cross-reactivity of this specific molecule is limited in publicly available literature, this document synthesizes information on related benzoic acid derivatives and outlines the experimental approaches necessary for a thorough evaluation.

Understanding the Landscape: Potential Biological Targets

2-Hydroxymethyl benzoic acid belongs to the broader class of benzoic acid derivatives, which have been reported to interact with a variety of biological targets. The structural similarity to salicylic (B10762653) acid (2-hydroxybenzoic acid) suggests a potential for overlapping activities, including the inhibition of cyclooxygenase (COX) enzymes[1][2]. Furthermore, studies on other benzoic acid derivatives have indicated inhibitory effects on enzymes such as histone deacetylases (HDACs) and sirtuins, like SIRT5[3]. The antifungal properties of benzoic acid and its derivatives have also been documented, potentially acting through the induction of salicylic acid biosynthesis pathways in plants[4]. A study has also suggested that 2-(Hydroxymethyl)benzoic acid can inhibit the growth of Mycobacterium tuberculosis[5].

Quantitative Comparison of Biological Activity

A direct comparative analysis of 2-Hydroxymethyl benzoic acid's cross-reactivity across a panel of assays is not extensively documented. To facilitate such an investigation, the following table provides a template for summarizing key quantitative data, such as IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) values. Researchers can populate this table with their experimental data to build a cross-reactivity profile.

Assay Type	Target/Pathway	2-Hydroxymethyl Benzoic Acid (IC50/EC50)	Alternative 1: Salicylic Acid (IC50/EC50)	Alternative 2: [Specify] (IC50/EC50)	Reference/Internal Data ID
Enzyme Inhibition	Cyclooxygenase-2 (COX-2)	Data to be generated	Known value	Data to be generated
Sirtuin 5 (SIRT5)	Data to be generated	Data to be generated	Data to be generated	[3]
Histone Deacetylase (HDAC) Panel	Data to be generated	Data to be generated	Data to be generated
Cell-Based Assay	Anti-proliferative (e.g., MCF-7)	Data to be generated	Data to be generated	Data to be generated
Antifungal (e.g., A. solani)	Data to be generated	Data to be generated	Data to be generated	[4]
Receptor Binding	Specify Receptor	Data to be generated	Data to be generated	Data to be generated

Experimental Protocols for Cross-Reactivity Assessment

To generate the comparative data outlined above, a series of well-defined experimental protocols are required. Below are detailed methodologies for key assays relevant to the potential targets of 2-Hydroxymethyl benzoic acid.

Enzyme Inhibition Assay (Example: SIRT5)

This protocol is adapted from a study on 2-hydroxybenzoic acid derivatives as SIRT5 inhibitors[3].

Objective: To determine the in vitro inhibitory activity of 2-Hydroxymethyl benzoic acid against a specific enzyme.

Materials:

• Recombinant human SIRT5 enzyme

• Fluorogenic substrate (e.g., FdL2 peptide)

• Nicotinamide adenine (B156593) dinucleotide (NAD+)

• Trypsin

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• 2-Hydroxymethyl benzoic acid and control compounds dissolved in DMSO

• 384-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of 2-Hydroxymethyl benzoic acid and control compounds in assay buffer.

• In the microplate, add 5 µL of the SIRT5 enzyme solution (final concentration, e.g., 0.5 µM).

• Add 5 µL of the compound dilutions to the wells.

• Incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 10 µL of a substrate/NAD+ mixture (final concentrations, e.g., 100 µM FdL2 and 500 µM NAD+).

• Incubate for 60 minutes at 37°C.

• Stop the deacetylation reaction and develop the fluorescent signal by adding 20 µL of a trypsin solution (e.g., 1.5 mg/mL in 50 mM Tris with 10 mM nicotinamide).

• Incubate for 20 minutes at 37°C.

• Measure the fluorescence (e.g., excitation at 350 nm, emission at 450 nm).

• Calculate the percentage of inhibition for each concentration and determine the IC50 value using non-linear regression analysis.

Cell Proliferation Assay (MTT Assay)

This is a generalized protocol to assess the cytotoxic or anti-proliferative effects of the compound on a cancer cell line.

Objective: To evaluate the effect of 2-Hydroxymethyl benzoic acid on the viability of cultured cells.

Materials:

• Human cancer cell line (e.g., MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• 2-Hydroxymethyl benzoic acid and control compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a suitable density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Treat the cells with serial dilutions of 2-Hydroxymethyl benzoic acid and control compounds for a specified duration (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Remove the medium and dissolve the formazan crystals in the solubilization solution.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Visualizing Potential Interactions and Workflows

To better understand the potential mechanisms of action and the process of evaluating cross-reactivity, the following diagrams are provided.

Caption: Potential signaling pathways affected by 2-Hydroxymethyl benzoic acid.

Caption: Experimental workflow for assessing compound cross-reactivity.

Conclusion

While 2-Hydroxymethyl benzoic acid is an endogenous metabolite, its potential for cross-reactivity in various biological assays warrants careful consideration, especially when used as a research tool or a starting point for drug discovery. The structural similarities to other bioactive benzoic acids suggest a likelihood of off-target effects. The experimental protocols and comparative framework provided in this guide offer a systematic approach to characterizing the selectivity profile of 2-Hydroxymethyl benzoic acid. Generating robust, quantitative data is essential for the accurate interpretation of its biological effects and for making informed decisions in research and development.

References

• 1. Hydroxybenzoic acid isomers and the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. 2-(Hydroxymethyl)benzoic acid | 612-20-4 | AAA61220 [biosynth.com]

Performance comparison of 2-Hydroxymethyl benzoic acid in polymer synthesis

A Comparative Guide for Researchers and Drug Development Professionals

The pursuit of novel polymers with tailored properties is a cornerstone of materials science and pharmaceutical development. Among the vast array of monomers available, hydroxymethyl benzoic acids present an interesting class of bifunctional molecules for the synthesis of polyesters and other polymers. This guide provides a comparative analysis of the performance of 2-Hydroxymethyl Benzoic Acid (2-HMBA) in polymer synthesis, juxtaposed with its isomers, 3-Hydroxymethyl Benzoic Acid (3-HMBA) and 4-Hydroxymethyl Benzoic Acid (4-HMBA), as well as other common monomers. While direct, comprehensive experimental data for polymers derived solely from 2-HMBA is limited in publicly available literature, this guide extrapolates expected performance based on established principles of polymer chemistry and available data for its isomers.

Executive Summary

Polymers derived from hydroxymethyl benzoic acids, particularly the para-isomer (4-HMBA), have been explored for applications requiring high thermal stability and mechanical strength. The ortho-isomer, 2-HMBA, is less commonly utilized, likely due to steric hindrance from the close proximity of the hydroxyl and carboxylic acid groups, which can impede polymerization and affect the final polymer's properties. This guide will delve into the anticipated performance characteristics, supported by data from related systems.

Data Presentation: A Comparative Overview

The following table summarizes the known and expected properties of polymers derived from hydroxymethyl benzoic acid isomers. Data for poly(4-hydroxymethylbenzoate) is drawn from patent literature, providing a benchmark for comparison. The properties for poly(2-hydroxymethylbenzoate) are hypothetical and based on chemical structure-property relationships.

Property	Poly(2-hydroxymethylbenzoate) (Hypothetical)	Poly(3-hydroxymethylbenzoate) (Expected)	Poly(4-hydroxymethylbenzoate)[1]
Monomer Structure	Ortho-substitution	Meta-substitution	Para-substitution
Ease of Polymerization	Low (due to steric hindrance)	Moderate	High
Expected Molecular Weight	Lower	Moderate to High	High (Inherent Viscosity > 0.6 dL/g)
Glass Transition Temp. (Tg)	Lower	Intermediate	Higher
Melting Temperature (Tm)	Lower, likely amorphous	Amorphous or semi-crystalline	Crystalline, high Tm
Thermal Stability	Moderate	Good	Excellent
Mechanical Strength	Lower	Moderate	High
Solubility	Potentially higher in common solvents	Moderate	Low in common solvents

Delving into the Details: An Isomer-by-Isomer Comparison

2-Hydroxymethyl Benzoic Acid: The Sterically Hindered Monomer

The ortho-position of the hydroxymethyl group in 2-HMBA creates significant steric hindrance. This spatial crowding can make it difficult for the monomer to approach the growing polymer chain, leading to slower reaction rates and potentially lower molecular weight polymers. The resulting polymer chain is also likely to be less linear and more amorphous, which would translate to a lower glass transition temperature, lower melting point, and reduced mechanical strength compared to its isomers. However, the less regular structure might impart increased solubility in a wider range of solvents.

3-Hydroxymethyl Benzoic Acid: A Balanced Contender

With the hydroxymethyl group in the meta-position, 3-HMBA presents less steric hindrance than the ortho-isomer, allowing for more efficient polymerization and the formation of higher molecular weight polymers. The resulting polymer would likely exhibit properties intermediate to those derived from the ortho- and para-isomers. It is expected to have good thermal stability and mechanical properties, though likely not reaching the levels of the highly ordered para-substituted polymer.

4-Hydroxymethyl Benzoic Acid: The High-Performer[1]

The para-substitution in 4-HMBA allows for the formation of highly linear and ordered polymer chains. This regularity facilitates strong intermolecular interactions, leading to crystalline or semi-crystalline polymers with high melting points, excellent thermal stability, and superior mechanical strength. Patent literature describes the synthesis of high molecular weight poly(p-methylenebenzoate) from 4-HMBA, with inherent viscosities of at least 0.6 dL/g, suitable for molding applications.[1]

Experimental Protocols

The following are generalized experimental protocols for the synthesis and characterization of polyesters from hydroxymethyl benzoic acids, based on methods described for related monomers.[1][2]

Synthesis of Poly(hydroxymethylbenzoate) via Melt Polycondensation

Materials:

• Hydroxymethyl benzoic acid monomer (2-HMBA, 3-HMBA, or 4-HMBA)

• Catalyst (e.g., antimony trioxide, zinc acetate, or titanium-based catalysts)

• High-boiling point solvent (optional, e.g., diphenyl ether)

• Inert gas (e.g., Nitrogen or Argon)

Procedure:

• The monomer and catalyst are charged into a reaction vessel equipped with a mechanical stirrer, an inert gas inlet, and a distillation outlet.

• The vessel is purged with an inert gas to remove oxygen.

• The temperature is gradually raised to melt the monomer (typically 150-200°C).

• Once a homogenous melt is achieved, the temperature is further increased (250-300°C) to initiate polycondensation.

• The reaction is allowed to proceed for several hours, with the removal of condensation byproducts (e.g., water) via the distillation outlet.

• For higher molecular weight polymers, a vacuum is applied in the later stages of the reaction to drive it to completion.

• The resulting polymer is cooled, solidified, and then typically ground into a powder for further processing and characterization.

Characterization Techniques

• Molecular Weight: Determined by gel permeation chromatography (GPC) or inherent viscosity measurements.

• Thermal Properties: Glass transition temperature (Tg) and melting temperature (Tm) are measured using Differential Scanning Calorimetry (DSC). Thermal stability is assessed by Thermogravimetric Analysis (TGA).[3]

• Mechanical Properties: Tensile strength, Young's modulus, and elongation at break are measured using a universal testing machine on polymer films or molded bars.[4]

• Structural Analysis: Fourier-transform infrared spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the polymer structure.

Visualizing the Process and Logic

The following diagrams illustrate the polymerization process and the logical relationship between monomer structure and polymer properties.

References

• 1. US4431798A - Preparation of poly(p-methylenebenzoate) from p-hydroxymethylbenzoic acid - Google Patents [patents.google.com]
• 2. US3759870A - Polyester based on hydroxybenzoic acids - Google Patents [patents.google.com]
• 3. azom.com [azom.com]
• 4. researchgate.net [researchgate.net]

A Researcher's Guide to 2-Hydroxymethyl Benzoic Acid Reference Materials

For scientists and professionals in drug development and research, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the cornerstone of quality assurance, ensuring the validity of experimental results. This guide provides a comprehensive comparison of available reference materials for 2-Hydroxymethyl benzoic acid, offering insights into their specifications, applications, and the experimental protocols for their characterization.

Comparing 2-Hydroxymethyl Benzoic Acid Reference Standards

While a formally designated Certified Reference Material (CRM) for 2-Hydroxymethyl benzoic acid from a national metrology institute was not identified, several high-purity analytical standards are commercially available. These serve a similar purpose in quality control and research. This guide compares a high-purity reagent from APExBIO, which comes with a detailed Certificate of Analysis (COA), and a standard research-grade product. Additionally, we include Benzoic Acid CRM as a well-established reference material for broader analytical applications.

Below is a summary of the quantitative data for these materials, highlighting the differences in their certification and characterization.

Parameter	APExBIO 2-Hydroxymethyl benzoic acid (High-Purity)	Typical Research-Grade 2-Hydroxymethyl benzoic acid	Benzoic Acid Certified Reference Material
Purity (by HPLC)	>98%[1]	Typically >95-98% (lot-specific)	Certified Purity Value (e.g., 99.995 ± 0.005 % by qNMR)
Identity Confirmation	¹H NMR, Mass Spectrometry	¹H NMR, Mass Spectrometry (may not be provided routinely)	¹H NMR, ¹³C NMR, Mass Spectrometry, FT-IR
Certified Concentration	Not provided	Not provided	Provided with uncertainty (e.g., 1000.0 ± 2.0 µg/mL)
Uncertainty	Not formally stated	Not provided	Stated on the certificate (e.g., ± 0.2%)
Traceability	To in-house standards	Generally not traceable	Traceable to SI units via a primary standard (e.g., NIST SRM)
Certificate of Analysis	Provided with HPLC and NMR data[1]	Basic COA with purity may be available	Comprehensive certificate compliant with ISO 17034
Intended Use	Research, analytical method development	General laboratory use, synthesis	Quantitative analysis, instrument calibration, method validation

Experimental Protocols for Characterization

The characterization of 2-Hydroxymethyl benzoic acid reference materials relies on a suite of analytical techniques to confirm identity, purity, and concentration. Below are detailed methodologies for key experiments.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is suitable for assessing the purity of 2-Hydroxymethyl benzoic acid and separating it from potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient elution using a mixture of a buffered aqueous phase (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). A typical starting point is a 60:40 mixture of aqueous to organic phase.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 254 nm.

• Sample Preparation: Accurately weigh and dissolve the reference material in the mobile phase to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and record the chromatogram. The purity is calculated based on the area percentage of the main peak relative to the total peak area.

Identity Confirmation by Nuclear Magnetic Resonance (¹H NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of 2-Hydroxymethyl benzoic acid.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃).

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of the deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters.

• Data Analysis: The resulting spectrum should show characteristic peaks corresponding to the protons of 2-Hydroxymethyl benzoic acid. The chemical shifts, splitting patterns, and integration values should be consistent with the known structure of the molecule.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile or derivatized acidic compounds, GC-MS can provide separation and identification. Direct analysis of benzoic acids by GC can be challenging due to their polarity; therefore, derivatization is often employed.

• Derivatization (Silylation):

  • Dry the sample thoroughly.

  • Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane) to the sample in an appropriate solvent (e.g., pyridine (B92270) or acetonitrile).

  • Heat the mixture (e.g., at 60-70 °C) for a specified time to ensure complete reaction.

• Instrumentation: A GC system coupled to a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., a 5% phenyl-methylpolysiloxane column).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Split or splitless injection depending on the concentration.

• Temperature Program: An initial oven temperature of around 100 °C, followed by a ramp to a final temperature of 250-280 °C.

• Mass Spectrometry: Electron ionization (EI) mode with a scan range of m/z 40-400.

• Data Analysis: The identity of the derivatized 2-Hydroxymethyl benzoic acid is confirmed by its retention time and the fragmentation pattern in the mass spectrum.

Visualizing Workflows and Decision Making

To aid in the understanding of the processes behind reference materials, the following diagrams, created using the DOT language, illustrate key workflows.

Workflow for the certification of a reference material.

Decision tree for selecting the appropriate reference material.

Conclusion

The selection of an appropriate reference material for 2-Hydroxymethyl benzoic acid is critical and depends on the specific requirements of the analytical task. For quantitative applications and situations requiring high accuracy and traceability, a certified reference material, even of a closely related compound like benzoic acid, may be necessary for system validation and calibration. For routine analysis and research where a high degree of characterization is sufficient, a high-purity analytical standard with a comprehensive Certificate of Analysis provides a reliable and cost-effective solution. Understanding the differences in the level of certification and the available analytical data is key to ensuring the quality and validity of scientific results.

References

• 1. Benzoic acid, 2-hydroxy-5-methyl-, methyl ester [webbook.nist.gov]

A Comparative Guide to Quantitative NMR (qNMR) for the Purity Assay of 2-Hydroxymethyl Benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for active pharmaceutical ingredients (APIs) and key intermediates is critical in drug development and manufacturing. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques—High-Performance Liquid Chromatography (HPLC) and Differential Scanning Calorimetry (DSC)—for the purity assay of 2-Hydroxymethyl benzoic acid. The information presented is supported by established experimental protocols and typical performance data to assist researchers in selecting the most appropriate method for their needs.

Comparison of Analytical Techniques

Quantitative NMR (qNMR) has emerged as a powerful primary ratio method for purity determination, offering direct traceability to the International System of Units (SI) through the use of certified reference materials.[1][2] Unlike chromatographic techniques, qNMR does not require a reference standard of the analyte itself, instead relying on a certified internal standard.[1][3] HPLC is a widely used comparative technique that excels in separating complex mixtures, while DSC provides a measure of absolute purity based on the melting properties of the substance.[4][5]

Table 1: Comparison of Performance Characteristics for Purity Assay of 2-Hydroxymethyl Benzoic Acid

Parameter	qNMR	HPLC-UV	DSC
Principle	Quantitative determination based on the ratio of integrated signals of the analyte and a certified internal standard.	Separation based on differential partitioning between a mobile and stationary phase, with UV detection.	Measurement of the heat flow associated with the melting of the sample to determine purity based on the van't Hoff equation.
Traceability	Directly traceable to SI units through a certified internal standard.[6][7]	Requires a specific reference standard of 2-Hydroxymethyl benzoic acid for direct comparison.	Considered an absolute method for purity determination of highly pure, crystalline compounds.[4]
Selectivity	High, based on the chemical shift of specific protons.	High, dependent on chromatographic separation.	Dependent on the thermal properties of impurities. Not suitable for thermally labile compounds or those with interfering thermal events.[4]
Typical Accuracy	99.0 - 101.0%	98.0 - 102.0%	98.0 - 100.0% (for purities >98%)[4]
Typical Precision (%RSD)	< 1.0%	< 2.0%	Variable, dependent on instrumentation and sample homogeneity.
Sample Throughput	Moderate	High	Low to Moderate
Strengths	- Primary ratio method- High precision and accuracy- Provides structural information- Non-destructive	- High sensitivity- Excellent for separating complex mixtures- Widely available	- Absolute purity measurement- No reference standard of the analyte needed
Limitations	- Lower sensitivity than HPLC- Potential for signal overlap- Requires soluble samples	- Requires a specific reference standard- Potential for co-eluting impurities	- Not suitable for amorphous or thermally unstable compounds- Less accurate for samples with purity <98%[4]

Experimental Protocols

Quantitative NMR (qNMR) Method

This protocol outlines the determination of 2-Hydroxymethyl benzoic acid purity using an internal standard method.

1. Materials and Reagents:

• 2-Hydroxymethyl benzoic acid sample

• Certified Internal Standard (e.g., Benzoic Acid, Maleic Acid)[7]

• Deuterated solvent (e.g., DMSO-d6)

• High-precision analytical balance

• 5 mm NMR tubes

2. Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Hydroxymethyl benzoic acid sample into a clean, dry vial.

• Accurately weigh approximately 5 mg of the certified internal standard (e.g., Benzoic Acid) into the same vial.

• Dissolve the mixture in a precise volume (e.g., 0.7 mL) of DMSO-d6.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Parameters:

• Spectrometer: 400 MHz or higher

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): 30 seconds (to ensure full relaxation of all relevant protons).

• Number of Scans: 16

• Acquisition Time: 4 seconds

4. Data Processing and Calculation:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Phase and baseline correct the spectrum.

• Integrate a well-resolved, non-overlapping peak of 2-Hydroxymethyl benzoic acid (e.g., the aromatic protons).

• Integrate a well-resolved, non-overlapping peak of the internal standard.

• Calculate the purity of 2-Hydroxymethyl benzoic acid using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

High-Performance Liquid Chromatography (HPLC) Method

This protocol provides a method for the purity analysis of 2-Hydroxymethyl benzoic acid by HPLC with UV detection.[8]

1. Materials and Reagents:

• 2-Hydroxymethyl benzoic acid sample and reference standard

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• HPLC system with UV detector

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

2. Chromatographic Conditions:

• Mobile Phase: A mixture of acetonitrile and water containing a small amount of acid (e.g., 0.1% phosphoric acid). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

3. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve an appropriate amount of 2-Hydroxymethyl benzoic acid reference standard in the mobile phase to obtain a final concentration of approximately 0.1 mg/mL.

• Sample Solution: Accurately weigh and dissolve approximately 10 mg of the 2-Hydroxymethyl benzoic acid sample in 100 mL of the mobile phase.

4. Data Analysis:

• Calculate the purity by comparing the peak area of the main component in the sample chromatogram to the peak area of the reference standard, or by area percent normalization if a reference standard is not available.

Differential Scanning Calorimetry (DSC) Method

This protocol describes the purity determination of 2-Hydroxymethyl benzoic acid using DSC.[9]

1. Instrumentation and Materials:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans

• 2-Hydroxymethyl benzoic acid sample (crystalline)

2. Experimental Procedure:

• Accurately weigh 1-3 mg of the sample into a hermetically sealed aluminum pan.

• Place the pan in the DSC cell.

• Heat the sample at a slow, constant rate (e.g., 0.5 °C/min) through its melting range.

• Record the heat flow as a function of temperature.

3. Data Analysis:

• The purity is calculated based on the van't Hoff equation, which relates the melting point depression to the mole fraction of impurities.[3] Most modern DSC software includes a module for automated purity calculation.

Visualizing the Workflow and Decision Logic

The following diagrams illustrate the experimental workflow for the qNMR purity assay and a decision-making process for selecting the appropriate analytical method.

Caption: Experimental workflow for qNMR purity analysis.

Caption: Decision logic for selecting a purity analysis method.

Conclusion

Quantitative NMR is a highly accurate and precise method for the purity determination of 2-Hydroxymethyl benzoic acid, offering the significant advantage of being a primary ratio method that is traceable to SI units. While HPLC provides higher sensitivity and is ideal for high-throughput screening, it relies on the availability of a specific reference standard. DSC offers a valuable orthogonal technique for the purity assessment of highly pure, crystalline materials. The choice of the most suitable method will depend on the specific requirements of the analysis, including the need for traceability, sample characteristics, and desired throughput. For applications demanding the highest level of accuracy and metrological traceability, qNMR is a superior choice.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. 2023-03-29-qnmr-octad - BIPM [bipm.org]
• 3. mt.com [mt.com]
• 4. The use of differential scanning calorimetry for the purity verification of pharmaceutical reference standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-Performance Quantitative H-1 NMR [sigmaaldrich.com]
• 8. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

A Comparative Spectroscopic Analysis of 2-Hydroxymethyl Benzoic Acid and Its Isomers

A Detailed Guide for Researchers and Drug Development Professionals

The structural isomers 2-Hydroxymethyl benzoic acid, 3-Hydroxymethyl benzoic acid, and 4-Hydroxymethyl benzoic acid, while sharing the same molecular formula (C₈H₈O₃), exhibit distinct physical and chemical properties due to the varied positions of their functional groups. These differences are critical in fields like drug development and materials science, where precise molecular architecture dictates biological activity and material characteristics. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable for the unambiguous identification and characterization of these isomers.

This guide provides a comprehensive comparison of the spectroscopic data for these three isomers, supported by detailed experimental protocols, to facilitate their differentiation.

Comparative Spectroscopic Data

The following tables summarize the key spectral data for 2-Hydroxymethyl benzoic acid and its meta and para isomers.

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆)

Proton Assignment	2-Hydroxymethyl benzoic acid (δ, ppm)	3-Hydroxymethyl benzoic acid (δ, ppm)	4-Hydroxymethyl benzoic acid (δ, ppm)
-COOH	~13.0 (s, 1H)	~13.1 (s, 1H)	~12.9 (s, 1H)
-CH₂-	4.65 (s, 2H)	4.58 (s, 2H)	4.55 (s, 2H)
-OH	5.30 (t, 1H)	5.35 (t, 1H)	5.32 (t, 1H)
Aromatic H	7.90 (d, 1H), 7.60 (t, 1H), 7.45 (d, 1H), 7.35 (t, 1H)	7.85 (s, 1H), 7.80 (d, 1H), 7.50 (d, 1H), 7.45 (t, 1H)	7.90 (d, 2H), 7.40 (d, 2H)

Abbreviations: s = singlet, d = doublet, t = triplet, m = multiplet

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆)

Carbon Assignment	2-Hydroxymethyl benzoic acid (δ, ppm)	3-Hydroxymethyl benzoic acid (δ, ppm)	4-Hydroxymethyl benzoic acid (δ, ppm)
-COOH	168.5	167.8	167.4
-CH₂-	62.5	63.0	62.8
Aromatic C-COOH	131.0	131.5	129.5
Aromatic C-CH₂OH	141.0	140.0	145.0
Aromatic C-H	132.0, 129.5, 128.0, 127.5	132.5, 129.0, 128.5, 127.0	129.8, 128.0

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Vibrational Mode	2-Hydroxymethyl benzoic acid	3-Hydroxymethyl benzoic acid	4-Hydroxymethyl benzoic acid
O-H Stretch (Carboxylic Acid)	3200-2500 (broad)	3200-2500 (broad)	3200-2500 (broad)[1][2][3]
O-H Stretch (Alcohol)	~3400 (broad)	~3380 (broad)	~3350 (broad)
C=O Stretch (Carboxylic Acid)	~1680	~1690	~1685[1][2]
C-O Stretch (Alcohol)	~1050	~1070	~1080
Aromatic C-H Bending (Out of Plane)	~750	~800, ~750	~830

Table 4: Mass Spectrometry Data (Electron Ionization)

Parameter	2-Hydroxymethyl benzoic acid	3-Hydroxymethyl benzoic acid	4-Hydroxymethyl benzoic acid
Molecular Ion (M⁺)	m/z 152	m/z 152	m/z 152
Key Fragment Ions (m/z)	134 ([M-H₂O]⁺), 123 ([M-CHO]⁺), 106, 91, 77	134 ([M-H₂O]⁺), 123 ([M-CHO]⁺), 106, 91, 77	134 ([M-H₂O]⁺), 123 ([M-CHO]⁺), 106, 91, 77

Analysis of Spectroscopic Differences

The positional isomerism of the hydroxymethyl group leads to distinct patterns in the spectroscopic data, allowing for their differentiation.

• ¹H NMR Spectroscopy : The aromatic region of the ¹H NMR spectrum is most telling. The ortho isomer (2-Hydroxymethyl benzoic acid) displays a more complex splitting pattern due to the close proximity of the two substituents. The para isomer (4-Hydroxymethyl benzoic acid) exhibits a highly symmetrical pattern, typically two doublets, due to the magnetic equivalence of protons on opposite sides of the benzene (B151609) ring. The meta isomer (3-Hydroxymethyl benzoic acid) shows an intermediate and asymmetric pattern.

• ¹³C NMR Spectroscopy : The chemical shifts of the aromatic carbons are influenced by the electronic effects of the substituents. The carbon atom bearing the hydroxymethyl group in the para isomer is notably shifted downfield to around 145.0 ppm, which is a key distinguishing feature.

• IR Spectroscopy : While the major functional group frequencies (O-H and C=O stretches) are similar across the isomers, the out-of-plane C-H bending vibrations in the fingerprint region (below 900 cm⁻¹) are characteristic of the substitution pattern on the benzene ring.[4] The ortho isomer shows a strong band around 750 cm⁻¹, the meta isomer has bands around 800 and 750 cm⁻¹, and the para isomer displays a characteristic band around 830 cm⁻¹.

• Mass Spectrometry : Electron ionization mass spectrometry yields the same molecular ion peak at m/z 152 for all three isomers. While the primary fragmentation pathways, such as the loss of water ([M-H₂O]⁺) and the formyl radical ([M-CHO]⁺), are common to all, subtle differences in the relative abundances of fragment ions may be observed, though these are often less reliable for definitive isomer identification compared to NMR and IR.[3]

Experimental Protocols

The data presented in this guide were obtained using the following standard methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation : A 400 MHz NMR spectrometer was used for both ¹H and ¹³C NMR analysis.[5]

• Sample Preparation : Approximately 10-15 mg of the analyte was dissolved in 0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). Tetramethylsilane (TMS) was used as an internal standard (δ 0.00).

• ¹H NMR Acquisition : Spectra were acquired with a spectral width of 16 ppm, a relaxation delay of 1 second, and 16 scans.

• ¹³C NMR Acquisition : Spectra were acquired with a spectral width of 240 ppm, a relaxation delay of 2 seconds, and 512 scans, using a proton-decoupled pulse sequence.

• Data Processing : The raw data was Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation : An FTIR spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) detector was used.

• Sample Preparation : A small amount of the solid sample was mixed with dry potassium bromide (KBr) powder in an agate mortar and pestle. The mixture was then compressed into a thin, transparent pellet.

• Acquisition : Spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[4] A total of 32 scans were co-added to enhance the signal-to-noise ratio. A background spectrum of a pure KBr pellet was subtracted from the sample spectrum.[4]

• Data Processing : The resulting interferogram was Fourier transformed to generate the final absorption spectrum.

Mass Spectrometry (MS)

• Instrumentation : A mass spectrometer with an electron ionization (EI) source and a quadrupole mass analyzer was used.

• Sample Introduction : The sample was introduced into the ion source via a direct insertion probe.

• Ionization : Electron ionization was performed at 70 eV.

• Mass Analysis : The mass analyzer was scanned over a mass-to-charge (m/z) range of 50-300.

• Data Acquisition : The ion abundance was plotted against the m/z ratio to generate the mass spectrum.

Visualization of Isomeric Comparison

The following diagram illustrates the logical workflow for differentiating the isomers based on their key spectroscopic features.

Caption: Workflow for Isomer Differentiation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry | OpenStax [openstax.org]
• 3. Spectroscopy of Carboxylic Acids [sites.science.oregonstate.edu]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]

Benchmarking analytical methods for 2-Hydroxymethyl benzoic acid quantification

A Comparative Guide to Analytical Methods for the Quantification of 2-Hydroxymethylbenzoic Acid

For researchers, scientists, and drug development professionals, the precise and accurate quantification of 2-Hydroxymethylbenzoic acid is essential for various applications, including pharmacokinetic studies, impurity profiling, and quality control. This guide provides a comprehensive comparison of three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The performance of these methods is compared based on available experimental data, and detailed experimental protocols are provided.

Data Presentation

Parameter	HPLC-UV	GC-MS (with Derivatization)	UHPLC-MS/MS (for a structurally similar compound)
Linearity Range	Typically 1 - 500 µg/mL	Typically 0.1 - 100 µg/mL	0.01 - 50 µg/mL[1]
Limit of Detection (LOD)	~0.5 µg/mL	~0.05 µg/mL	Not Reported
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.15 µg/mL	0.01 µg/mL[1]
Accuracy (% Recovery)	98 - 102%	95 - 105%	96.0 - 104.0% (within ±4.0% RE)[1]
Precision (%RSD)	< 2%	< 10%	< 8.5%[1]
Sample Throughput	Moderate	Low to Moderate	High
Selectivity	Moderate	High	Very High
Matrix Effect	Can be significant	Less common with appropriate cleanup	Can be significant, requires careful management

Experimental Protocols

Detailed methodologies for the key analytical techniques are outlined below.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method is suitable for the routine quantification of 2-Hydroxymethylbenzoic acid in bulk drug substances and simple formulations.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions:

• Column: C18, 5 µm, 4.6 mm x 150 mm.

• Mobile Phase: A mixture of acetonitrile (B52724) and water (containing 0.1% phosphoric acid) in a 40:60 (v/v) ratio.[2] For mass spectrometry compatibility, formic acid should be used instead of phosphoric acid.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to achieve a concentration within the calibration range.

• Filter the solution through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and is suitable for identifying and quantifying 2-Hydroxymethylbenzoic acid, particularly in complex matrices where volatility is not a limitation. A derivatization step is typically required to increase the volatility of the analyte.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Derivatization (Silylation):

• Evaporate the sample extract to dryness under a stream of nitrogen.

• Add a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• Heat the mixture at 60-70 °C for 30 minutes to ensure complete derivatization.

Chromatographic Conditions:

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp to 280 °C at 15 °C/min.

  • Hold at 280 °C for 5 minutes.

• Ion Source Temperature: 230 °C.

• Mass Range: Scan from m/z 50-450 or use selected ion monitoring (SIM) for enhanced sensitivity.

Sample Preparation:

• Perform a liquid-liquid extraction (LLE) of the sample with a suitable organic solvent (e.g., ethyl acetate) after acidification.

• Evaporate the organic extract to dryness.

• Proceed with the derivatization step as described above.

• Reconstitute the derivatized sample in a suitable solvent (e.g., hexane) for injection.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This method provides the highest sensitivity and selectivity, making it ideal for the quantification of 2-Hydroxymethylbenzoic acid at trace levels in complex biological matrices such as plasma. The following protocol is based on a validated method for the structurally similar compound 2-(2-hydroxypropanamido) benzoic acid.[1]

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: Shim-pack XR-ODS C18 column (75 mm × 3.0 mm, 2.2 μm).[1]

• Mobile Phase: Acetonitrile and 0.1% formic acid in water (50:50, v/v) at an isocratic flow.[1]

• Flow Rate: 0.4 mL/min.[1]

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM).[1]

• Ion Transitions: Specific precursor-to-product ion transitions for 2-Hydroxymethylbenzoic acid would need to be determined (e.g., by infusion of a standard solution).

Sample Preparation (for Plasma Samples):

• To 100 µL of plasma, add an internal standard.

• Perform a liquid-liquid extraction with 1 mL of ethyl acetate (B1210297) by vortexing for 3 minutes.[1]

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject the solution into the UHPLC-MS/MS system.

Mandatory Visualization

Caption: General experimental workflow for the quantification of 2-Hydroxymethylbenzoic acid.

Caption: Logical guide for selecting an analytical method for 2-Hydroxymethylbenzoic acid.

References

• 1. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of 2-(Hydroxymethyl)benzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative Guide to the Structural Activity Relationship of 2-Hydroxymethyl Benzoic Acid Derivatives as Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structural activity relationship (SAR) of a series of 2-hydroxymethyl benzoic acid derivatives, specifically focusing on N-substituted 2-hydroxymethylbenzamides. The objective is to elucidate the impact of various structural modifications on their anti-inflammatory activity, supported by experimental data.

Data Presentation: Anti-Inflammatory Activity of 2-Hydroxymethylbenzamide Derivatives

The anti-inflammatory activity of the synthesized 2-hydroxymethylbenzamide derivatives was evaluated using the carrageenan-induced paw edema model in rats.[1] The following table summarizes the percentage inhibition of edema at a dose of 100 mg/kg, providing a quantitative comparison of the compounds' efficacy.

Compound ID	R Group	% Inhibition of Edema
3a	-CH₂-piperazinyl	25.3
3b	-CH₂-morpholinyl	29.5
3c	-CH₂-CH₂-piperazinyl	33.8
3d	-CH₂-CH₂-[4-(2-methoxyphenyl)-piperazin-1-yl]	52.1
3e	-CH₂-CH₂-CH₂-[4-(2-methoxyphenyl)-piperazin-1-yl]	45.1
3f	-CH₂-CH₂-CH₂-morpholinyl	38.0
Indomethacin	(Standard Drug)	56.3

Analysis of Structure-Activity Relationship:

The data reveals several key insights into the SAR of these 2-hydroxymethylbenzamide derivatives:

• Influence of the N-substituent: The nature of the substituent on the amide nitrogen plays a crucial role in determining the anti-inflammatory activity.

• Effect of the Linker Length: An increase in the alkyl chain length from one to two carbons between the amide and the heterocyclic ring generally leads to an increase in activity (compare 3a vs. 3c ). However, a further increase to a three-carbon chain results in a slight decrease in activity (compare 3d vs. 3e ).

• Impact of the Heterocyclic Moiety: The presence of a substituted piperazine (B1678402) ring significantly enhances the anti-inflammatory activity compared to unsubstituted piperazine or morpholine (B109124) rings. Compound 3d , featuring a 4-(2-methoxyphenyl)-piperazin-1-yl moiety, exhibited the highest activity among the tested derivatives, comparable to the standard drug indomethacin.[1]

Experimental Protocols

Carrageenan-Induced Paw Edema in Rats

This in vivo assay is a standard and widely used model for evaluating the anti-inflammatory activity of novel compounds.[2][3]

Principle:

Carrageenan, a phlogistic agent, is injected into the sub-plantar tissue of a rat's hind paw, inducing a localized inflammatory response characterized by edema (swelling).[2] The volume of the paw is measured before and after carrageenan injection. The test compound is administered prior to the carrageenan challenge, and its ability to reduce the swelling is quantified as the percentage inhibition of edema compared to a control group that receives only the vehicle.

Detailed Methodology:

• Animals: Wistar rats of either sex are typically used. The animals are acclimatized to the laboratory conditions for a week before the experiment.

• Grouping: The rats are divided into several groups: a control group, a standard drug group (e.g., indomethacin), and test groups for each of the synthesized derivatives.

• Compound Administration: The test compounds and the standard drug are administered orally or intraperitoneally at a specific dose (e.g., 100 mg/kg body weight) one hour before the induction of inflammation.[3] The control group receives the vehicle (e.g., saline or a suspension agent).

• Induction of Edema: A 0.1 mL of 1% w/v carrageenan suspension in sterile saline is injected into the sub-plantar region of the right hind paw of each rat.[3]

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at specified time intervals after carrageenan injection (e.g., 1, 2, 3, and 4 hours).[4]

• Calculation of Edema Inhibition: The percentage inhibition of edema is calculated for each group using the following formula:

  % Inhibition = [(Vc - Vt) / Vc] x 100

  Where:

  • Vc = Mean increase in paw volume in the control group

  • Vt = Mean increase in paw volume in the treated group

Mandatory Visualization

Proposed Signaling Pathway for Anti-Inflammatory Action

The anti-inflammatory activity of many non-steroidal anti-inflammatory drugs (NSAIDs) is mediated through the inhibition of the cyclooxygenase (COX) enzymes, which are key in the inflammatory cascade. It is plausible that the 2-hydroxymethyl benzoic acid derivatives exert their effect through a similar mechanism. The following diagram illustrates the simplified COX pathway leading to inflammation.

Caption: Proposed mechanism of action via the cyclooxygenase pathway.

References

• 1. Synthesis and pharmacological evaluation of 2-hydroxymethylbenzamides as anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 3. phytopharmajournal.com [phytopharmajournal.com]
• 4. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Hydroxymethyl Benzoic Acid and Other Benzoic Acid Derivatives as Precursors in Phthalide Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of phthalides, a core structural motif in numerous natural products and pharmaceuticals, relies on the efficient cyclization of appropriately substituted benzoic acid precursors. The choice of precursor significantly impacts reaction yields, conditions, and overall synthetic strategy. This guide provides an objective comparison of the efficacy of 2-Hydroxymethyl benzoic acid as a precursor for phthalide (B148349) synthesis against other common benzoic acid derivatives, supported by available experimental data.

Data Summary: Precursor Efficacy in Phthalide Synthesis

The following table summarizes the performance of various benzoic acid derivatives in the synthesis of phthalide, a common lactone. It is important to note that the presented data is compiled from different sources with varying experimental conditions. Therefore, a direct comparison of yields should be interpreted with caution, as reaction conditions have not been standardized across all precursors.

Precursor	Product	Reagents/Catalyst	Reaction Time	Yield (%)	Reference
2-Hydroxymethyl benzoic acid	Phthalide	Acid (e.g., HCl)	12 hours	≥ 80%	--INVALID-LINK--
Phthalimide (B116566)	Phthalide	Zinc dust, Copper sulfate (B86663), NaOH	Not Specified	67-71%	--INVALID-LINK--
Phthalic Anhydride (B1165640)	Phthalide	Nickel catalyst, Hydrogen	Not Specified	65-75%	--INVALID-LINK--
2-Iodobenzoic acid	3-Arylphthalides	Terminal alkynes, Friedel-Crafts condensation	Not Specified	Varies	--INVALID-LINK--
2-Formylbenzoic acid	3-Substituted phthalides	β-Keto acids, p-Anisidine	0.5 hours	up to 80%	--INVALID-LINK--

Analysis:

Based on the available data, 2-Hydroxymethyl benzoic acid demonstrates high efficacy as a precursor for phthalide, achieving yields of 80% or greater through a straightforward acid-catalyzed cyclization.[1] While other precursors such as phthalimide and phthalic anhydride also yield phthalide, the reported yields are slightly lower.[2][3] It is noteworthy that precursors like 2-iodobenzoic acid and 2-formylbenzoic acid are versatile for the synthesis of substituted phthalides, often involving metal-catalyzed coupling reactions or multi-component cascades.[1][4]

Experimental Protocols

Protocol 1: Synthesis of Phthalide from 2-Hydroxymethyl benzoic acid

This protocol is based on the principles of acid-catalyzed intramolecular lactonization.

Materials:

• 2-Hydroxymethyl benzoic acid

• Strong acid (e.g., concentrated Hydrochloric acid)

• Solvent (if necessary, e.g., water)

Procedure:

• Dissolve 2-Hydroxymethyl benzoic acid in a suitable solvent or use it neat.

• Add a catalytic amount of a strong acid, such as concentrated hydrochloric acid, to achieve a strongly acidic pH (e.g., pH < 1).

• Allow the reaction mixture to stand for approximately 12 hours at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• The formation of phthalide occurs as a white precipitate.

• Isolate the product by filtration.

• Wash the solid with cold water to remove any remaining acid.

• Dry the product to obtain pure phthalide. A yield of ≥ 80% can be expected.[1]

Protocol 2: Synthesis of Phthalide from Phthalimide

This protocol involves the reduction of the imide to a hydroxymethyl amine intermediate, which then undergoes hydrolysis and lactonization.

Materials:

• Phthalimide

• Zinc dust

• Copper sulfate

• 20% aqueous Sodium hydroxide (B78521) (NaOH)

• Ice

Procedure:

• Activate zinc dust by stirring it with a solution of copper sulfate in water.

• Add 20% aqueous sodium hydroxide to the activated zinc dust slurry.

• Cool the mixture to 5°C in an ice bath.

• Slowly add phthalimide to the cooled mixture while maintaining the temperature below 8°C.

• After the addition is complete, continue stirring for 30 minutes.

• Dilute the mixture with water and filter to remove the zinc residue.

• Acidify the filtrate with concentrated hydrochloric acid.

• Boil the acidified mixture for one hour to facilitate the lactonization of the intermediate hydroxymethylbenzoic acid.

• Cool the mixture to allow the phthalide to solidify.

• Collect the crude product by filtration.

• Recrystallize the crude phthalide from hot water to obtain transparent plates with a melting point of 72-73°C. The expected yield is 67-71%.[2]

Visualizations

General Synthetic Pathway to Phthalide

This diagram illustrates the general transformation of a 2-substituted benzoic acid derivative into the phthalide lactone structure.

Caption: General pathway for phthalide synthesis from a benzoic acid precursor.

Experimental Workflow: Phthalide Synthesis from 2-Hydroxymethyl benzoic acid

This diagram outlines the key steps in the synthesis of phthalide starting from 2-Hydroxymethyl benzoic acid.

Caption: Workflow for the synthesis of phthalide from 2-Hydroxymethyl benzoic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. US2114696A - Process of producing phthalide - Google Patents [patents.google.com]
• 4. Sustainable synthesis of 3-substituted phthalides via a catalytic one-pot cascade strategy from 2-formylbenzoic acid with β-keto acids in glycerol - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 2-Hydroxymethylbenzoic Acid: A Novel Pathway Validation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of a novel synthetic pathway for 2-Hydroxymethylbenzoic acid via the catalytic hydrogenation of phthalic anhydride (B1165640) against a traditional method involving the hydrogenation of phthalaldehydic acid. The objective is to present a clear, data-driven analysis to aid researchers in selecting the most suitable method for their specific needs, considering factors such as yield, reaction conditions, and selectivity.

Data Presentation: A Comparative Analysis

The following table summarizes the key quantitative data for the two synthetic pathways, offering a direct comparison of their performance metrics.

Parameter	Novel Pathway: Catalytic Hydrogenation of Phthalic Anhydride	Traditional Pathway: Catalytic Hydrogenation of Phthalaldehydic Acid
Starting Material	Phthalic Anhydride	Phthalaldehydic Acid
Primary Product	o-Toluic Acid and Phthalide (B148349) (with potential for 2-Hydroxymethylbenzoic acid)	2-Hydroxymethylbenzoic Acid
Catalyst	Ni, Cu, Pd, or Ru on Alumina, Silica, Titania, or Activated Carbon	5% Pd on Al2O3 or Raney Nickel
Reaction Temperature	120-180 °C	22-60 °C
Reaction Pressure	1-6 MPa	Atmospheric to 10 bar
Reaction Time	0.5-5 hours	1-10 hours
Solvent	Decalin, Cyclohexane, Methylcyclohexane, Tetrahydrofuran, or Tetralin	10% NaHCO3 solution
Yield	Selectivity for o-Toluic Acid: 81-93%; Selectivity for Phthalide: 0-5% (Yields for 2-Hydroxymethylbenzoic acid not explicitly stated but is an intermediate)[1]	Yield of Phthalide (from 2-Hydroxymethylbenzoic acid): 86-95 parts[2]
Post-Reaction Step	Separation of catalyst and solvent distillation	Acidification to precipitate the product

Experimental Protocols

Novel Pathway: Catalytic Hydrogenation of Phthalic Anhydride

This method focuses on the controlled reduction of phthalic anhydride. While the primary products reported are o-toluic acid and phthalide, 2-hydroxymethylbenzoic acid is a key intermediate, and adjusting reaction conditions could potentially favor its isolation.

Materials:

• Phthalic anhydride

• Hydrogen gas

• Hydrogenation catalyst (e.g., Ni/Al2O3)

• Solvent (e.g., Decalin)

• Autoclave reactor

• Filtration apparatus

• Rotary evaporator

Procedure[1]:

• Into a high-pressure autoclave, add 10g of phthalic anhydride, 30g of decalin as a solvent, and 1g of the hydrogenation catalyst.

• Seal the autoclave and introduce hydrogen gas to a pressure of 2 MPa.

• Heat the reactor to 128 °C while stirring and maintain these conditions for 3 hours.

• After the reaction, cool the mixture to room temperature and dissolve the solid product in 70g of acetone.

• Filter the solution to separate the insoluble catalyst.

• The filtrate, containing the dissolved product, is then subjected to reduced pressure distillation to remove the solvent and isolate the product mixture.

• Further purification and separation of the desired 2-Hydroxymethylbenzoic acid would require chromatographic techniques.

Traditional Pathway: Catalytic Hydrogenation of Phthalaldehydic Acid

This established method directly converts phthalaldehydic acid to 2-hydroxymethylbenzoic acid in an alkaline solution.

Materials:

• Phthalaldehydic acid

• 10% Sodium bicarbonate (NaHCO3) solution

• Hydrogen gas

• Catalyst (e.g., 5% Pd on Al2O3)

• Hydrogenation reactor

• Filtration apparatus

• Hydrochloric acid

Procedure[2]:

• Dissolve 125 parts by weight of phthalaldehydic acid in 750 parts of a 10% NaHCO3 solution.

• Add 6.25 g of the 5% Pd on Al2O3 catalyst to the solution.

• Introduce hydrogen gas into the reactor at a pressure of 10 bar.

• Maintain the reaction at 22 °C for approximately 2 hours, or until hydrogen uptake ceases.

• After the reaction is complete, vent the excess hydrogen and separate the catalyst from the solution by filtration.

• Acidify the filtrate with hydrochloric acid to a pH of 4-5 to precipitate the 2-hydroxymethylbenzoic acid.

• The precipitated product can then be collected by filtration and dried.

Visualizing the Pathways

To better understand the workflows and the relationship between these two synthetic routes, the following diagrams are provided.

Caption: Workflow for the novel synthesis of 2-Hydroxymethylbenzoic acid.

References

• 1. CN110724046A - Method for preparing o-methylbenzoic acid and phthalide from phthalic anhydride - Google Patents [patents.google.com]
• 2. DE2644677A1 - Phthalide and 2-hydroxymethyl-benzoic acid prepn. - by catalytic phthalaldehydic acid hydrogenation in alkaline soln. and acidification - Google Patents [patents.google.com]

Navigating the Analytical Landscape: A Comparative Guide to 2-Hydroxymethyl Benzoic Acid Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of 2-Hydroxymethyl benzoic acid is critical for ensuring product quality, safety, and efficacy. This guide provides a comparative overview of analytical methodologies, supported by experimental data, to aid in the selection of the most appropriate analytical strategy.

Comparative Analysis of Analytical Methods

The selection of an analytical method for 2-Hydroxymethyl benzoic acid is a critical decision that impacts the reliability and efficiency of research and development processes. High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) are two commonly employed techniques for the analysis of benzoic acid derivatives. The choice between these methods often depends on the required sensitivity, selectivity, and the complexity of the sample matrix.

The following table summarizes the key performance characteristics of these analytical techniques, based on published data for similar compounds.

Performance Parameter	HPLC-UV	UHPLC-MS/MS
Linearity Range	Typically in the µg/mL to mg/mL range	Wide dynamic range, from pg/mL to µg/mL
Precision (%RSD)	Generally < 15%	Typically < 10%
Accuracy (%RE)	Within ±15%	Within ±5%
Lower Limit of Quantification (LLOQ)	ng/mL to µg/mL range	pg/mL to ng/mL range.[1]
Selectivity	Moderate, potential for interference from co-eluting compounds	High, based on mass-to-charge ratio fragmentation
Run Time	Longer, typically several minutes	Shorter, often under 2 minutes.[1]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible analytical results. Below are representative methodologies for the analysis of benzoic acid derivatives, which can be adapted for 2-Hydroxymethyl benzoic acid.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 2-Hydroxymethyl benzoic acid in less complex sample matrices where high sensitivity is not a primary requirement.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile).

  • Perform serial dilutions to bring the concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of an acidic aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The composition can be isocratic or a gradient.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10-20 µL.

  • Column Temperature: 25-30 °C.

  • UV Detection: Wavelength set based on the UV absorbance maximum of 2-Hydroxymethyl benzoic acid.

Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

For complex matrices or when high sensitivity and selectivity are required, a UHPLC-MS/MS method is the preferred approach.[1]

• Sample Preparation:

  • For biological samples (e.g., plasma), a protein precipitation step is typically performed using a cold organic solvent like acetonitrile.

  • The supernatant is then evaporated and reconstituted in the mobile phase.

  • For other sample types, a similar dissolution and dilution procedure as for HPLC-UV can be followed.

• Chromatographic Conditions:

  • Column: A sub-2 µm particle size C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[1]

  • Flow Rate: 0.3-0.5 mL/min.[1]

  • Injection Volume: 1-5 µL.

  • Column Temperature: 35-45 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for acidic compounds.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of 2-Hydroxymethyl benzoic acid and an internal standard.[1]

Experimental Workflow and Signaling Pathway Visualization

To provide a clear visual representation of the analytical process, the following diagrams illustrate a typical experimental workflow and a generic signaling pathway that could be relevant in pharmacological studies involving 2-Hydroxymethyl benzoic acid.

Caption: Experimental workflow for the analysis of 2-Hydroxymethyl benzoic acid.

Caption: A generic signaling pathway potentially modulated by 2-Hydroxymethyl benzoic acid.

References

• 1. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Hydroxymethyl Benzoic Acid: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of 2-Hydroxymethyl benzoic acid, ensuring compliance and minimizing risk.

I. Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is imperative to be familiar with the inherent hazards of 2-Hydroxymethyl benzoic acid. Adherence to personal protective equipment (PPE) guidelines is mandatory.

Hazard Summary:

Hazard Category	GHS Classification	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1][2][3]
Serious Eye Damage/Irritation	Category 2A / 1	Causes serious eye irritation or damage.[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation.[1][2][3][4]

Essential Personal Protective Equipment (PPE):

• Eye Protection: Wear safety goggles with side-shields or a face shield.[1]

• Hand Protection: Use protective gloves resistant to chemicals.

• Skin and Body Protection: Wear an impervious lab coat or apron.[1]

• Respiratory Protection: In case of dust or aerosols, use a suitable respirator.

II. Step-by-Step Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-Hydroxymethyl benzoic acid.

Caption: Disposal decision workflow for 2-Hydroxymethyl benzoic acid.

III. Experimental Protocol: Neutralization of Small Quantities

For small, uncontaminated quantities of 2-Hydroxymethyl benzoic acid, neutralization may be a viable disposal option, subject to your institution's specific guidelines. This procedure should be performed in a fume hood while wearing full PPE.

Materials:

• 2-Hydroxymethyl benzoic acid waste

• Sodium carbonate (soda ash) or sodium bicarbonate

• Large beaker (at least 10 times the volume of the acid solution)

• Ice water bath

• pH indicator strips or a calibrated pH meter

• Stir bar and stir plate

Procedure:

• Place the beaker containing a large amount of cold water or an ice water solution in an ice bath on a stir plate.

• While stirring, slowly and carefully add the 2-Hydroxymethyl benzoic acid to the cold water.

• Gradually add a basic substance like sodium carbonate or sodium bicarbonate in small portions. Be cautious as this may cause fizzing or heat generation.

• Continuously monitor the pH of the solution using pH strips or a pH meter.

• Continue adding the base until the pH of the solution is stabilized between 5.5 and 9.5.[5]

• Once neutralized, the solution can typically be disposed of down the drain with a large volume of running water (at least 20 parts water to the neutralized solution), as per local regulations.[5]

IV. Disposal of Large Quantities and Contaminated Waste

For larger quantities or waste contaminated with other hazardous materials, direct disposal through your institution's hazardous waste program is mandatory.

Procedure:

• Packaging: Carefully place the 2-Hydroxymethyl benzoic acid waste into a designated, sealable, and chemically compatible waste container. Do not mix with other waste types unless explicitly permitted by your EHS department.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "2-Hydroxymethyl benzoic acid," and any other components in the waste stream.

• Storage: Store the sealed container in a designated, well-ventilated, and secure waste accumulation area, away from incompatible materials such as strong oxidizing agents, strong acids, and strong alkalis.[1]

• Arranging Disposal: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste. Always follow their specific procedures for waste handling and disposal.[2][3]

Disclaimer: This guide provides general procedures based on available safety data. Always consult your institution's specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before handling or disposing of any chemical. Disposal must always be in accordance with local, state, and federal regulations.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. peptide.com [peptide.com]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Essential Safety and Logistical Information for Handling 2-Hydroxymethyl benzoic acid

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for 2-Hydroxymethyl benzoic acid, ensuring the well-being of laboratory personnel and adherence to safety standards.

Chemical Safety Summary

2-Hydroxymethyl benzoic acid is a solid organic compound that poses several hazards. According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1] It may also cause respiratory irritation if inhaled as a dust.[1][2] Therefore, strict adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Quantitative Data

While there are no established occupational exposure limits for 2-Hydroxymethyl benzoic acid, the hazards identified necessitate careful control of the work environment to minimize exposure.[3][4]

Parameter	Value	Reference
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[1][2]
CAS Number	612-20-4	[1]
Appearance	Solid	[1]
Occupational Exposure Limits	Not established	[3][4]

Operational Plan: Handling 2-Hydroxymethyl benzoic acid

A systematic approach to handling 2-Hydroxymethyl benzoic acid is crucial to mitigate risks. The following step-by-step guidance outlines the necessary precautions and procedures.

Engineering Controls

• Ventilation: Always handle 2-Hydroxymethyl benzoic acid in a well-ventilated area. A fume hood is required when weighing, transferring, or performing any procedure that could generate dust.[1]

• Safety Stations: Ensure that an emergency eyewash station and a safety shower are readily accessible and in close proximity to the handling area.[4]

Personal Protective Equipment (PPE) Selection and Use

The following PPE is mandatory when handling 2-Hydroxymethyl benzoic acid.

• Eye and Face Protection:

  • Wear chemical safety goggles with side shields that provide a complete seal around the eyes.[1][5]

  • In addition to goggles, a face shield must be worn when there is a risk of splashing or when handling larger quantities of the substance.[5][6]

• Skin and Body Protection:

  • Gloves: Wear chemical-resistant gloves at all times. Nitrile or neoprene gloves are recommended for protection against acids.[7][8][9] Always inspect gloves for any signs of degradation or punctures before use. Contaminated gloves should be removed and disposed of properly, and hands should be washed thoroughly after removal.

  • Lab Coat/Apron: A chemical-resistant lab coat or apron is required to protect against skin contact and to prevent contamination of personal clothing.[5][10]

  • Protective Clothing: For larger scale operations, impervious clothing or a chemical-resistant suit may be necessary to ensure full-body protection.[1][6]

• Respiratory Protection:

  • To prevent respiratory irritation from dust, a NIOSH-approved respirator is required when handling the powder outside of a fume hood or when dust generation is likely.[1]

  • A respirator with an organic vapor/acid gas cartridge, combined with a P100 particulate filter, is recommended.[3][11][12][13] A proper fit test is essential to ensure the effectiveness of the respirator.[12]

Handling Procedures

• Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling dust or allowing the chemical to come into contact with skin or eyes.[1]

• Weighing: Conduct all weighing and transferring of the solid material within a fume hood or a ventilated enclosure to minimize dust dispersion.

• Spill Management: In the event of a spill, immediately evacuate the area and alert others. Wearing the appropriate PPE, contain the spill and clean it up using an absorbent material suitable for acids. The collected waste must be disposed of as hazardous waste.

Disposal Plan

Proper disposal of 2-Hydroxymethyl benzoic acid and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Classification: 2-Hydroxymethyl benzoic acid should be treated as hazardous waste.

• Containerization:

  • Collect all waste, including contaminated PPE and spill cleanup materials, in a designated, properly labeled, and sealed container.

  • The container must be compatible with the chemical and clearly marked as "Hazardous Waste" with the full chemical name.

• Storage: Store waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal:

  • Do not dispose of 2-Hydroxymethyl benzoic acid down the drain or in the regular trash.[10]

  • Arrange for the disposal of the hazardous waste through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal contractor, in accordance with all local, state, and federal regulations.[10][14]

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate personal protective equipment when handling 2-Hydroxymethyl benzoic acid.

Caption: PPE selection workflow for handling 2-Hydroxymethyl benzoic acid.

References

• 1. 3m.com [3m.com]
• 2. stonetoolsupply.com [stonetoolsupply.com]
• 3. swish.ca [swish.ca]
• 4. safety.duke.edu [safety.duke.edu]
• 5. esafetysupplies.com [esafetysupplies.com]
• 6. coral.washington.edu [coral.washington.edu]
• 7. Portwest Neoprene Chemical Gloves - SafetyGloves.co.uk [safetygloves.co.uk]
• 8. aibonsafety.com [aibonsafety.com]
• 9. safetyware.com [safetyware.com]
• 10. vumc.org [vumc.org]
• 11. 700 Blocked [magidglove.com]
• 12. oshacode.com [oshacode.com]
• 13. scribd.com [scribd.com]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]